Ascleposide E

Core Science & Biosynthesis

Ascleposide E: A Technical Overview of its Discovery and Natural Source

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, natural source, and isolation of Ascleposide E, a sesquiterpenoid compound. The information is curated for researchers, scientists, and professionals in the field of drug development who are interested in the phytochemical landscape of medicinal plants and the potential of novel natural products.

Discovery and Natural Source

Ascleposide E was first reported in a 2012 study published in the China Journal of Chinese Materia Medica (Zhongguo Zhong Yao Za Zhi). The research, conducted by Zhang et al., focused on the chemical constituents of the roots of Aucklandia lappa Decne., a plant species also known by its synonym Saussurea lappa.[1] This discovery officially identified Aucklandia lappa as the natural source of Ascleposide E.

Aucklandia lappa, a perennial herb belonging to the Asteraceae family, has a long history of use in traditional Chinese medicine.[2] Its roots, known as "Muxiang," are recognized for their therapeutic properties, which are attributed to a rich and diverse chemical composition.[2] While the plant is known to produce a variety of bioactive compounds, including sesquiterpene lactones, the identification of Ascleposide E has added to the understanding of its complex phytochemical profile.

Isolation and Purification

Experimental Protocol: Isolation of Ascleposide E

The following protocol is based on the general methodology reported for the separation of chemical constituents from the ethanolic extract of Saussurea lappa roots, which led to the discovery of Ascleposide E.

1. Plant Material and Extraction:

• Dried roots of Saussurea lappa were procured and identified.

• The powdered root material was subjected to extraction with ethanol (B145695) to create a crude extract.

2. Chromatographic Separation:

• The crude ethanolic extract was subjected to a series of column chromatography techniques to separate its various components.

• Silica (B1680970) Gel Column Chromatography: This was likely the initial step to fractionate the crude extract based on the polarity of the constituent compounds.

• Sephadex LH-20 Column Chromatography: This technique was employed for further purification of the fractions obtained from the silica gel column, primarily for separating compounds based on their molecular size.

• Reversed-Phase C18 (RP-18) Column Chromatography: This high-resolution chromatographic method was used in the final stages of purification to isolate individual compounds, including Ascleposide E, based on their hydrophobicity.

3. Structure Elucidation:

• The definitive structure of the isolated compound, identified as Ascleposide E, was determined through comprehensive spectral analysis. This typically includes:

  • Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Including 1D (¹H and ¹³C) and 2D (such as COSY, HSQC, and HMBC) experiments to elucidate the precise connectivity of atoms and the stereochemistry of the molecule.

The following diagram illustrates the general workflow for the isolation of Ascleposide E.

General workflow for the isolation of Ascleposide E.

Chemical Structure

The precise chemical structure and detailed NMR data for Ascleposide E were established in the foundational 2012 paper. Unfortunately, access to the full text of this specific publication is limited, and therefore, a detailed table of its NMR assignments cannot be provided at this time. However, it is classified as a sesquiterpenoid. Further investigation into specialized chemical databases or direct access to the publication is recommended for researchers requiring this specific information.

Biological Activity and Signaling Pathways

To date, there is a notable absence of published studies specifically investigating the biological activity of Ascleposide E. While the crude extracts and other isolated compounds from Aucklandia lappa have been shown to possess a range of pharmacological effects, including anti-inflammatory and anticancer activities, these properties have not been directly attributed to Ascleposide E.

For context, other well-studied sesquiterpene lactones from Aucklandia lappa, such as costunolide (B1669451) and dehydrocostus lactone, have been reported to exert their effects through the modulation of key signaling pathways, including:

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Pathway: This pathway is a crucial regulator of the inflammatory response.

• MAPK (Mitogen-Activated Protein Kinase) Pathway: This pathway is involved in cellular processes such as proliferation, differentiation, and apoptosis.

The potential for Ascleposide E to interact with these or other signaling pathways remains an open area for future research. A logical experimental approach to investigate its biological activity would be to screen it in various in vitro assays relevant to inflammation, cancer, and other disease models.

The following diagram depicts a hypothetical experimental workflow for investigating the biological activity of Ascleposide E.

Hypothetical workflow for biological activity screening.

Quantitative Data Summary

Due to the limited availability of public data specifically on Ascleposide E, a quantitative data table cannot be compiled at this time. Future research is needed to determine key parameters such as:

• Table 1: Physicochemical Properties of Ascleposide E

  Property	Value
  Molecular Formula	Data not available
  Molecular Weight	Data not available
  Purity (%)	Data not available

  | Solubility | Data not available |

• Table 2: Biological Activity of Ascleposide E

  Assay	IC₅₀ / EC₅₀ (µM)
  e.g., Cytotoxicity (MCF-7)	Data not available

  | e.g., NO Inhibition (LPS-stimulated RAW 264.7) | Data not available |

Conclusion and Future Directions

Ascleposide E represents a relatively recent addition to the diverse array of natural products isolated from Aucklandia lappa. While its discovery and the general methods for its isolation have been established, a significant gap in knowledge exists regarding its specific chemical properties, quantitative isolation data, and, most importantly, its biological activities. For drug development professionals and researchers, Ascleposide E presents an untapped opportunity for investigation. Future research should prioritize the re-isolation of this compound to confirm its structure and obtain sufficient quantities for comprehensive biological screening. Elucidating its potential therapeutic effects and understanding its mechanism of action at a molecular level will be crucial in determining its value as a potential lead compound for new drug discovery.

References

• 1. CHEMICAL CONSTITUENTS AND PHARMACOLOGICAL EFFECTS OF ASCLEPIAS CURASSAVICA – A REVIEW | Semantic Scholar [semanticscholar.org]
• 2. [Study on mechanism of inhibiting proliferation of head and neck cancer cells by citral, active ingredient of lemon essential oil] - PubMed [pubmed.ncbi.nlm.nih.gov]

Ascleposide E: A Technical Overview of its Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascleposide E is a sesquiterpenoid glycoside isolated from the roots of Aucklandia lappa Decne., a plant species with a history of use in traditional medicine. As a member of the diverse sesquiterpenoid class of natural products, Ascleposide E represents a molecule of interest for further scientific investigation. This technical guide provides a summary of the currently available data on its physical and chemical properties, structural identification, and isolation.

Physicochemical and Structural Data

The fundamental physicochemical properties of Ascleposide E are summarized below. This data is essential for its handling, storage, and use in experimental settings.

Property	Data	Reference(s)
CAS Number	325686-49-5	[1][2]
Molecular Formula	C₁₉H₃₂O₈	[1]
Molecular Weight	388.5 g/mol	[1]
Compound Type	Sesquiterpenoid	[1]
Physical Description	Powder	[1]
Purity	≥98% (as commercially available)	[1]
Solubility	Soluble in DMSO, Pyridine, Methanol, Ethanol	[1]
Storage Conditions	Store powder at 2-8°C for up to 24 months. Store stock solutions in tightly sealed vials at -20°C for up to two weeks. It is recommended to allow the product to equilibrate to room temperature for at least one hour before use.	[1]

Structural Elucidation

The chemical structure of Ascleposide E was determined following its isolation from the natural source. The primary methods for its structural identification involved the use of various spectral data. While specific spectral data sets for Ascleposide E are not widely published in readily accessible literature, the standard analytical techniques for elucidating the structure of such natural products include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H-NMR and ¹³C-NMR are used to determine the carbon-hydrogen framework of the molecule.

• Mass Spectrometry (MS) : This technique provides information on the molecular weight and elemental composition. High-resolution mass spectrometry (HRMS) is used to confirm the molecular formula.

The structural identification of Ascleposide E was based on the interpretation of such spectral data.[1]

Source and Isolation

Natural Source

Ascleposide E is a natural product derived from the roots of the plant Aucklandia lappa Decne., which is also known by its synonym Saussurea lappa.[1]

General Isolation Protocol

The isolation of Ascleposide E from its natural source is achieved through a multi-step extraction and purification process. A general workflow for this procedure is outlined below. It is important to note that specific parameters may vary between different laboratory preparations.

Caption: General workflow for the isolation of Ascleposide E.

Methodology:

• Extraction : The dried and powdered roots of Aucklandia lappa are subjected to solvent extraction.

• Chromatographic Separation : The resulting crude extract is then subjected to a series of chromatographic techniques to separate the complex mixture of phytochemicals. These methods typically include:[1]

  • Silica Gel Column Chromatography : An initial separation based on polarity.

  • Sephadex LH-20 Column Chromatography : Used for further purification, often to separate compounds based on size.

  • Reversed-Phase (RP-18) Column Chromatography : A final purification step that separates compounds based on hydrophobicity, yielding high-purity Ascleposide E.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific published research detailing the biological activities of Ascleposide E. While other sesquiterpenoids isolated from Aucklandia lappa have been investigated for various pharmacological effects, including anti-inflammatory and cytotoxic properties, such activities have not been explicitly documented for Ascleposide E in the available scientific literature. Consequently, no specific signaling pathways, such as the NF-κB or MAPK pathways, have been described as being modulated by Ascleposide E. Further research is required to determine its biological function and mechanism of action.

Conclusion

Ascleposide E is a structurally identified sesquiterpenoid glycoside with well-characterized physicochemical properties. While its source and general isolation procedures are established, its biological activities and potential as a pharmacological agent remain to be elucidated. This presents an opportunity for researchers in natural product chemistry and drug discovery to conduct further studies to explore the therapeutic potential of this molecule.

References

• 1. In vitro anti-inflammatory effects of diterpenoids and sesquiterpenoids from traditional Chinese medicine Siegesbeckia pubescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sesquiterpenoids and Their Anti-Inflammatory Activity: Evaluation of Ainsliaea yunnanensis [mdpi.com]

Ascleposide E: A Technical Guide on its Biological Activity and Screening

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ascleposide E is a naturally occurring glycoside compound, identified as a sesquiterpenoid, that has been isolated from plant species of the Asclepiadaceae family, notably Asclepias fruticosa, and has also been identified in Aucklandia lappa. Structurally, it is a 5,11-epoxymegastigmane glucoside. Preliminary in silico studies suggest that Ascleposide E may possess anticancer properties through the inhibition of key cell cycle regulators. However, a comprehensive review of publicly available scientific literature reveals a notable absence of quantitative experimental data on its biological activities. This guide provides an overview of the current knowledge on Ascleposide E, details generalized experimental protocols for screening its potential anticancer and anti-inflammatory effects, and visualizes hypothesized mechanisms and workflows.

Chemical and Physical Properties

Property	Value
CAS Number	325686-49-5
Molecular Formula	C₁₉H₃₂O₈
Molecular Weight	388.5 g/mol
Class	Sesquiterpenoid, Glycoside
Natural Sources	Asclepias fruticosa, Aucklandia lappa

Biological Activity of Ascleposide E: Current State of Research

Research into the specific biological activities of Ascleposide E is still in its nascent stages. While its chemical structure as a sesquiterpenoid glycoside suggests potential therapeutic properties, there is a significant lack of published experimental data to quantitatively substantiate these claims.

Anticancer Activity (Hypothesized)

A molecular docking study has indicated that Ascleposide E exhibits a high binding affinity for Cyclin-Dependent Kinase 1 (CDK1) and Cyclin B1 (CB1). This computational finding suggests that Ascleposide E could act as an inhibitor of the CDK1/Cyclin B1 complex, a critical regulator of the G2/M transition in the cell cycle. Inhibition of this complex would theoretically lead to cell cycle arrest in the G2 or M phase, thereby preventing cancer cell proliferation.

Note: It is crucial to emphasize that this proposed mechanism is based on a computational model and awaits experimental validation through in vitro and in vivo studies. As of the latest review of scientific literature, no quantitative data, such as IC50 values against specific cancer cell lines, has been published for Ascleposide E.

Experimental Protocols for Screening and Validation

The following sections detail generalized experimental protocols that are standard in the field of natural product drug discovery for assessing the types of biological activities hypothesized for Ascleposide E.

In Vitro Cytotoxicity Screening against Cancer Cell Lines

This protocol describes a method for determining the half-maximal inhibitory concentration (IC50) of a test compound against various cancer cell lines using a tetrazolium-based (MTT) assay.

Objective: To quantify the cytotoxic effects of Ascleposide E on cancer cells.

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HeLa for cervical cancer)

• Normal human cell line (e.g., MCF-10A for non-tumorigenic breast epithelial cells) for selectivity assessment

• Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Ascleposide E stock solution (dissolved in a suitable solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Harvest and count cells, then seed them into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well). Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Ascleposide E in culture medium. Remove the old medium from the wells and add the medium containing different concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours).

• MTT Assay: Add MTT solution to each well and incubate for 2-4 hours. The viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Remove the MTT-containing medium and add the solubilization buffer to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC50 value using non-linear regression analysis.

Cell Cycle Analysis via Flow Cytometry

This protocol outlines the procedure for analyzing the cell cycle distribution of cancer cells treated with a test compound using propidium (B1200493) iodide (PI) staining and flow cytometry.

Objective: To determine if Ascleposide E induces cell cycle arrest, particularly at the G2/M phase, as suggested by in silico data.

Materials:

• Cancer cell line of interest

• Ascleposide E

• Phosphate-buffered saline (PBS)

• Cold 70% ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in culture dishes and treat them with Ascleposide E at concentrations around its IC50 value for a defined period (e.g., 24 or 48 hours). Include an untreated or vehicle-treated control.

• Cell Harvesting: Harvest both adherent and floating cells, wash with PBS, and obtain a single-cell suspension.

• Fixation: Fix the cells by adding cold 70% ethanol dropwise while vortexing, and incubate at -20°C for at least 2 hours.

• Staining: Wash the fixed cells with PBS to remove the ethanol. Resuspend the cell pellet in PI staining solution and incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity.

• Data Analysis: Use appropriate software to generate a histogram of DNA content. Deconvolute the histogram to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. Compare the cell cycle distribution of treated cells with the control to identify any accumulation of cells in a specific phase.

In Vitro Anti-inflammatory Activity Screening: Nitric Oxide (NO) Inhibition Assay

This protocol describes a method to assess the potential anti-inflammatory activity of a compound by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated murine macrophage cells (e.g., RAW 264.7).

Objective: To evaluate the anti-inflammatory potential of Ascleposide E.

Materials:

• RAW 264.7 macrophage cell line

• Complete culture medium

• Ascleposide E

• Lipopolysaccharide (LPS)

• Griess Reagent

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into 96-well plates and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of Ascleposide E for 1-2 hours.

• Inflammation Induction: Stimulate the cells with LPS (e.g., 1 µg/mL) and incubate for 24 hours. Include control groups (cells only, cells + LPS, cells + known anti-inflammatory drug + LPS).

• Nitrite (B80452) Measurement: Collect the cell culture supernatant. Mix the supernatant with Griess Reagent and incubate at room temperature for 10-15 minutes.

• Data Acquisition: Measure the absorbance at 540 nm. The absorbance is proportional to the nitrite concentration, which is an indicator of NO production.

• Data Analysis: Calculate the percentage of NO inhibition for each concentration of Ascleposide E compared to the LPS-only treated group. Determine the IC50 value for NO inhibition.

Visualizations: Workflows and Hypothesized Pathways

Caption: General workflow for the discovery, screening, and mechanistic study of a natural product like Ascleposide E.

Caption: Hypothesized mechanism of Ascleposide E inducing G2/M cell cycle arrest through inhibition of the CDK1/Cyclin B1 complex.

Caption: Workflow for bioactivity-guided isolation of a natural product like Ascleposide E.

Conclusion and Future Directions

Ascleposide E represents a potentially valuable natural product for further investigation in the fields of oncology and inflammation. The current body of evidence, primarily based on its chemical classification and a single in silico study, points towards a plausible role as a cell cycle inhibitor. However, the conspicuous absence of experimental data is a significant limitation.

Future research should prioritize the following:

• Comprehensive in vitro screening: Evaluation of Ascleposide E against a panel of cancer cell lines to determine its cytotoxic profile and selectivity.

• Mechanism of action studies: Experimental validation of the hypothesized inhibition of the CDK1/Cyclin B1 complex and detailed cell cycle analysis.

• Anti-inflammatory evaluation: In vitro and in vivo studies to quantify its potential anti-inflammatory effects.

• Bioactivity-guided isolation: Further investigation of the source plants to potentially identify other related bioactive compounds.

This technical guide serves as a foundational document to stimulate and guide future research into the pharmacological potential of Ascleposide E. The detailed protocols provided offer a roadmap for the systematic evaluation required to translate the preliminary in silico findings into robust experimental evidence.

An In-depth Technical Guide on the Putative Mechanism of Action of Ascleposide E

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of late 2025, detailed peer-reviewed studies specifically elucidating the mechanism of action of Ascleposide E (CAS: 325686-49-5) are not available in the public domain. Ascleposide E is a sesquiterpenoid isolated from the roots of Aucklandia lappa Decne (also known as Saussurea lappa)[1][2]. This guide, therefore, presents a putative mechanism of action for Ascleposide E based on the known biological activities of other major bioactive compounds from its source plant and related glycosides. The information herein is intended to provide a foundational understanding and framework for future research into this specific compound.

Introduction to Ascleposide E and its Chemical Class

Ascleposide E is a naturally occurring glycoside compound, identified as a sesquiterpenoid, primarily isolated from plants of the Asteraceae family, notably Aucklandia lappa Decne[1][2]. Chemical suppliers also note its presence in the Asclepiadaceae family[3]. The source plant, Saussurea lappa, has a long history in traditional medicine for treating a variety of ailments, including inflammatory diseases and cancer[4].

The primary bioactive constituents of Saussurea lappa are sesquiterpene lactones, such as costunolide (B1669451) and dehydrocostus lactone[5][6]. These compounds are known to possess significant anti-cancer, anti-inflammatory, and anti-viral properties[4]. Given that Ascleposide E belongs to this chemical class, it is plausible that it shares similar biological activities and mechanisms of action. Research into related compounds suggests that Ascleposide E may exert its effects through the induction of apoptosis, modulation of inflammatory pathways, and interaction with key signaling molecules involved in cell survival and proliferation[3][7].

Putative Core Mechanism: Induction of Apoptosis in Cancer Cells

The most prominent anti-cancer effect of extracts and isolated compounds from Saussurea lappa is the induction of programmed cell death, or apoptosis, in various cancer cell lines[6][8][9]. It is hypothesized that Ascleposide E contributes to this effect. Apoptosis is a critical process for eliminating damaged or cancerous cells and is a primary target for many chemotherapeutic agents. The induction of apoptosis by related compounds from Saussurea lappa appears to be mediated through the intrinsic (mitochondrial) pathway.

The Intrinsic (Mitochondrial) Apoptosis Pathway

The intrinsic apoptosis pathway is initiated by cellular stress, such as DNA damage or oxidative stress, leading to changes in the mitochondrial membrane. Key molecular events in this pathway that may be modulated by Ascleposide E, based on evidence from related compounds, include:

• Regulation of Bcl-2 Family Proteins: A crucial control point in the mitochondrial pathway is the balance between pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2) proteins. Extracts from Saussurea lappa have been shown to upregulate Bax and downregulate Bcl-2 expression in cancer cells[6][10]. This shift in the Bax/Bcl-2 ratio increases the permeability of the mitochondrial outer membrane.

• Mitochondrial Outer Membrane Permeabilization (MOMP): The increased ratio of pro- to anti-apoptotic proteins leads to the formation of pores in the mitochondrial membrane.

• Release of Cytochrome c: MOMP results in the release of cytochrome c from the mitochondrial intermembrane space into the cytosol[6].

• Apoptosome Formation and Caspase Activation: In the cytosol, cytochrome c binds to Apaf-1, leading to the formation of the apoptosome. This complex then activates caspase-9, an initiator caspase. Activated caspase-9, in turn, cleaves and activates effector caspases, such as caspase-3[11].

• Execution of Apoptosis: Activated caspase-3 is responsible for cleaving a multitude of cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis, including DNA fragmentation and the formation of apoptotic bodies[11].

Below is a diagram illustrating the putative signaling pathway for apoptosis induction.

Caption: Putative mitochondrial apoptosis pathway induced by Ascleposide E.

Modulation of Other Key Signaling Pathways

In addition to apoptosis, sesquiterpenoids from Saussurea lappa are known to modulate other signaling pathways critical for cancer cell survival and inflammation.

Inhibition of NF-κB and STAT3 Signaling

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) and STAT3 (signal transducer and activator of transcription 3) pathways are often constitutively active in cancer cells, promoting proliferation, survival, and inflammation. Myricanone, a compound with structural similarities to sesquiterpenoids, has been shown to suppress cell proliferation by down-regulating the NF-κB and STAT3 signaling cascades[7]. It is plausible that Ascleposide E could exert similar inhibitory effects.

Caption: Putative inhibition of NF-κB and STAT3 pathways by Ascleposide E.

Quantitative Data for Related Compounds

While specific quantitative data for Ascleposide E is unavailable, the following table summarizes the cytotoxic activity of extracts from its source plant, Saussurea lappa, against various cancer cell lines. This data provides a benchmark for the potential potency of Ascleposide E.

Plant Extract/Compound	Cell Line	Assay	IC50 Value	Reference
Saussurea lappa n-butanol extract	HepG2 (Hepatocellular Carcinoma)	MTT Assay	56.76 µg/mL	[6]
Aucklandia lappa Decne ethanolic extract	T-47D (Breast Cancer)	MTT Assay	50 µg/mL	[8]
Aucklandia lappa Decne ethanolic extract	HeLa (Cervical Cancer)	MTT Assay	50 µg/mL	[8]

Detailed Methodologies for Key Experiments

The following are detailed protocols for key experiments that would be essential for elucidating the precise mechanism of action of Ascleposide E.

Cell Viability Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of a compound on cancer cells and to determine the IC50 value.

Caption: Experimental workflow for the MTT cell viability assay.

Protocol:

• Cell Seeding: Plate cancer cells (e.g., HepG2, MCF-7) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Ascleposide E in culture medium. Replace the existing medium with the medium containing different concentrations of Ascleposide E. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Apoptosis Analysis by Flow Cytometry (Annexin V/PI Staining)

This method quantifies the percentage of apoptotic and necrotic cells following treatment with a compound.

Protocol:

• Cell Treatment: Seed cells in a 6-well plate and treat with Ascleposide E at its IC50 concentration for a specified time (e.g., 24 hours).

• Cell Harvesting: Harvest the cells by trypsinization, wash with cold PBS, and resuspend in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Western Blotting for Protein Expression

This technique is used to detect and quantify the levels of specific proteins involved in signaling pathways (e.g., Bcl-2, Bax, caspases).

Protocol:

• Protein Extraction: Treat cells with Ascleposide E, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate the proteins based on molecular weight by running them on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Immunoblotting: Block the membrane and then incubate it with primary antibodies specific for the target proteins (e.g., anti-Bcl-2, anti-caspase-3), followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: Quantify the band intensities and normalize them to a loading control (e.g., β-actin or GAPDH).

Conclusion and Future Directions

While direct experimental evidence for the mechanism of action of Ascleposide E is currently lacking, the available data on its source plant, Saussurea lappa, and related sesquiterpenoid compounds provide a strong foundation for a hypothesized mechanism centered on the induction of apoptosis via the mitochondrial pathway and the modulation of pro-survival signaling pathways such as NF-κB and STAT3.

Future research should focus on validating these putative mechanisms for Ascleposide E specifically. This would involve:

• Determining the IC50 values of purified Ascleposide E on a panel of cancer cell lines.

• Confirming the induction of apoptosis using techniques like Annexin V/PI staining and TUNEL assays.

• Elucidating the precise signaling pathways involved through western blotting, qPCR, and potentially transcriptomic and proteomic analyses.

• Investigating its potential anti-inflammatory effects and the molecular targets involved.

Such studies will be crucial in determining the therapeutic potential of Ascleposide E as a novel anti-cancer or anti-inflammatory agent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ascleposide E | CAS:325686-49-5 | Manufacturer ChemFaces [chemfaces.com]
• 3. Ascleposide E | 325686-49-5 | ANA68649 | Biosynth [biosynth.com]
• 4. researchgate.net [researchgate.net]
• 5. Sesquiterpene lactones of Aucklandia lappa: Pharmacology, pharmacokinetics, toxicity, and structure–activity relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Saussurea lappa Exhibits Anti-Oncogenic Effect in Hepatocellular Carcinoma, HepG2 Cancer Cell Line by Bcl-2 Mediated Apoptotic Pathway and Mitochondrial Cytochrome C Release - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Myricanone | CAS:32492-74-3 | Phenols | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. Potential of Aucklandia Lappa Decne Ethanolic Extract to Trigger Apoptosis of Human T47D and Hela Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anticancer effect of Saussurea lappa extract via dual control of apoptosis and autophagy in prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. clinicsinoncology.com [clinicsinoncology.com]
• 11. mdpi.com [mdpi.com]

Ascleposide E: A Literature Review

An In-depth Technical Guide for Researchers and Drug Development Professionals

Due to a lack of publicly available scientific literature on a specific compound named "Ascleposide E," this guide cannot be completed at this time. Extensive searches of scientific databases and literature repositories did not yield any specific information regarding the biological activities, mechanisms of action, or experimental studies of a compound with this designation.

This suggests that "Ascleposide E" may be a novel or recently isolated compound that has not yet been characterized in published research. Alternatively, it could be a compound that is known by a different name or is part of a proprietary research and development program with no public disclosures.

We recommend the following actions for researchers, scientists, and drug development professionals interested in "Ascleposide E":

• Verify the Compound Name and Structure: Double-check the spelling and any available chemical identifiers (e.g., CAS number, IUPAC name) to ensure accuracy.

• Consult Internal or Proprietary Databases: If this compound is part of an internal research program, consult internal documentation and databases for available data.

• Search for Related Compounds: If the chemical class or plant source of "Ascleposide E" is known, searching for related compounds (e.g., other ascleposides or cardiac glycosides from the Asclepias genus) may provide insights into potential biological activities and mechanisms of action.

This document will be updated if and when scientific literature on "Ascleposide E" becomes publicly available. At that time, we will provide a comprehensive overview including:

• Quantitative Data Summary: Clearly structured tables for easy comparison of all quantitative data, such as IC50 and EC50 values.

• Detailed Experimental Protocols: Methodologies for all key cited experiments.

• Signaling Pathway and Workflow Diagrams: Visualizations of described signaling pathways, experimental workflows, or logical relationships using Graphviz (DOT language), adhering to the specified formatting requirements.

An In-depth Technical Guide to the Biological Targets of Ascleposide E

For Researchers, Scientists, and Drug Development Professionals

Core Summary

Ascleposide E, a cardenolide cardiac glycoside, exerts its biological effects primarily through the inhibition of the Na+/K+-ATPase pump, an integral membrane protein essential for maintaining cellular ion homeostasis. This inhibition triggers a cascade of downstream signaling events, culminating in the induction of apoptosis, or programmed cell death. This technical guide provides a comprehensive overview of the known biological targets of Ascleposide E, detailing the mechanism of action, summarizing quantitative data, outlining experimental protocols, and visualizing the associated signaling pathways.

Primary Biological Target: Na+/K+-ATPase

The principal and most well-documented biological target of Ascleposide E and other cardiac glycosides is the Na+/K+-ATPase enzyme. This enzyme, also known as the sodium-potassium pump, is responsible for actively transporting sodium (Na+) ions out of the cell and potassium (K+) ions into the cell against their concentration gradients, a process vital for numerous cellular functions including maintaining membrane potential, regulating cell volume, and facilitating the transport of other molecules.

Mechanism of Inhibition

Ascleposide E binds to a specific site on the α-subunit of the Na+/K+-ATPase. This binding event locks the enzyme in a phosphorylated conformation, preventing its dephosphorylation and subsequent conformational changes necessary for ion transport. The consequence of this inhibition is an increase in the intracellular concentration of Na+ ions and a decrease in the intracellular concentration of K+ ions.

Quantitative Data: Inhibition of Na+/K+-ATPase

Compound	Source	Target	Assay	IC50 / Ki	Reference
Various Cardenolides	Asclepias curassavica	Na+/K+-ATPase	Enzymatic Assay	Ki values correlate with cytotoxicity	[1]

Note: This table will be populated with specific IC50 or Ki values for Ascleposide E as they become available in published literature.

Downstream Effect: Induction of Apoptosis

The disruption of ion homeostasis caused by Na+/K+-ATPase inhibition is a key trigger for the initiation of apoptosis. The elevated intracellular Na+ concentration and subsequent increase in intracellular Ca2+ levels, coupled with the decrease in intracellular K+, create a cellular environment conducive to the activation of apoptotic signaling pathways.

Signaling Pathways Implicated in Ascleposide E-Induced Apoptosis

The inhibition of Na+/K+-ATPase by Ascleposide E initiates a complex signaling cascade that converges on the activation of caspases, the key executioners of apoptosis. The primary pathways involved are the intrinsic (mitochondrial) and potentially the extrinsic (death receptor) pathways.

Intrinsic (Mitochondrial) Pathway:

• Ionic Imbalance: Increased intracellular Ca2+ and decreased intracellular K+ lead to mitochondrial stress.

• Mitochondrial Permeability Transition Pore (mPTP) Opening: This stress can induce the opening of the mPTP.

• Cytochrome c Release: The opening of the mPTP leads to the release of cytochrome c from the mitochondria into the cytosol.

• Apoptosome Formation: In the cytosol, cytochrome c binds to Apoptotic Protease Activating Factor-1 (Apaf-1) and pro-caspase-9 to form the apoptosome.

• Caspase-9 Activation: Within the apoptosome, pro-caspase-9 is cleaved and activated.

• Executioner Caspase Activation: Activated caspase-9 then cleaves and activates executioner caspases, such as caspase-3 and caspase-7.

• Cell Death: Executioner caspases dismantle the cell by cleaving a variety of cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis.

Experimental Workflow for Investigating Ascleposide E-Induced Apoptosis

Caption: Experimental workflow for assessing apoptosis induced by Ascleposide E.

Signaling Pathway of Ascleposide E-Induced Apoptosis via Na+/K+-ATPase Inhibition

Caption: Signaling cascade of Ascleposide E-induced apoptosis.

Experimental Protocols

In Vitro Na+/K+-ATPase Inhibition Assay

Objective: To determine the inhibitory effect of Ascleposide E on Na+/K+-ATPase activity.

Principle: The activity of Na+/K+-ATPase is measured by quantifying the amount of inorganic phosphate (B84403) (Pi) released from the hydrolysis of ATP. The specific activity is determined by subtracting the ouabain-insensitive ATPase activity from the total ATPase activity.

Materials:

• Purified Na+/K+-ATPase enzyme (e.g., from porcine cerebral cortex)

• Ascleposide E stock solution (in DMSO)

• Ouabain (positive control)

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 100 mM NaCl, 20 mM KCl, 5 mM MgCl2

• ATP solution (10 mM)

• Malachite Green Phosphate Assay Kit

• 96-well microplate

• Incubator (37°C)

• Microplate reader

Procedure:

• Prepare serial dilutions of Ascleposide E in the assay buffer.

• In a 96-well plate, add 50 µL of assay buffer, 10 µL of the test compound (Ascleposide E dilutions, vehicle control, or ouabain), and 10 µL of the diluted Na+/K+-ATPase enzyme solution to each well.

• Pre-incubate the plate at 37°C for 10 minutes.

• Initiate the reaction by adding 30 µL of 10 mM ATP solution to each well.

• Incubate the plate at 37°C for 20-30 minutes.

• Stop the reaction and measure the amount of released Pi using the Malachite Green Phosphate Assay Kit according to the manufacturer's instructions.

• Calculate the percentage of inhibition for each concentration of Ascleposide E.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the Ascleposide E concentration.

Caspase-3/7 Activity Assay

Objective: To measure the activation of executioner caspases in cells treated with Ascleposide E.

Principle: This assay utilizes a luminogenic substrate containing the DEVD peptide sequence, which is specifically cleaved by activated caspase-3 and -7. The cleavage releases a substrate for luciferase, generating a luminescent signal that is proportional to caspase activity.

Materials:

• Cells of interest (e.g., a cancer cell line)

• Ascleposide E

• Caspase-Glo® 3/7 Assay Reagent (Promega)

• White-walled 96-well microplate

• Luminometer

Procedure:

• Seed cells in a white-walled 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of Ascleposide E for the desired time period. Include untreated and vehicle-treated controls.

• Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

• Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

• Mix the contents of the wells by gentle shaking for 30 seconds.

• Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measure the luminescence of each well using a luminometer.

• Normalize the luminescence readings to the number of viable cells (can be determined in a parallel plate using a viability assay).

Conclusion and Future Directions

Ascleposide E's primary biological target is the Na+/K+-ATPase, and its inhibition leads to the induction of apoptosis. This mechanism of action makes it a compound of interest for further investigation, particularly in the context of cancer research. Future studies should focus on:

• Determining the precise IC50 value of Ascleposide E for Na+/K+-ATPase inhibition.

• Elucidating the full spectrum of signaling pathways activated downstream of Na+/K+-ATPase inhibition by Ascleposide E.

• Investigating the in vivo efficacy and safety profile of Ascleposide E in preclinical models of disease.

• Exploring potential synergistic effects with other therapeutic agents.

This technical guide provides a foundational understanding of the biological targets of Ascleposide E, offering a framework for researchers and drug development professionals to design and execute further studies on this promising natural compound.

References

• 1. Structures, chemotaxonomic significance, cytotoxic and Na(+),K(+)-ATPase inhibitory activities of new cardenolides from Asclepias curassavica - PubMed [pubmed.ncbi.nlm.nih.gov]

Ascleposide E and Na+/K+-ATPase Inhibition: A Review of Current Scientific Evidence

A comprehensive review of existing scientific literature reveals no direct evidence to support a relationship between Ascleposide E and the inhibition of Na+/K+-ATPase. While the compound Ascleposide E has been identified as a constituent of the plant Saussurea lappa, research into its specific biological activities, particularly concerning the modulation of the Na+/K+-ATPase enzyme, is not available in published scientific studies.

Saussurea lappa, also known as costus root, has a history of use in traditional medicine and has been investigated for various pharmacological properties, including anti-inflammatory and anticancer effects.[1][2][3][4][5] However, the molecular mechanisms underlying these activities are diverse, and a direct link to Na+/K+-ATPase inhibition by its constituents, including Ascleposide E, has not been established.

The Na+/K+-ATPase Pump and its Inhibition by Cardiac Glycosides

The Na+/K+-ATPase is a vital transmembrane protein found in most animal cells. It actively transports sodium (Na+) and potassium (K+) ions across the cell membrane, a process essential for maintaining cellular membrane potential, regulating cell volume, and facilitating the transport of other molecules.[6][7]

Certain compounds, most notably cardiac glycosides like digoxin (B3395198) and ouabain, are well-characterized inhibitors of the Na+/K+-ATPase.[6][7][8] Inhibition of this pump by cardiac glycosides leads to an increase in intracellular sodium concentration. This, in turn, affects the sodium-calcium exchanger, resulting in an accumulation of intracellular calcium. In cardiac muscle cells, this increase in calcium is responsible for the positive inotropic effect (increased force of contraction) of these drugs, which has been historically utilized in the treatment of heart failure.[6][7]

Na+/K+-ATPase Inhibition and Cellular Signaling

Beyond its role in ion transport, the Na+/K+-ATPase also functions as a signal transducer. The binding of inhibitors like cardiac glycosides can trigger a cascade of intracellular signaling events, often independent of the ion pumping function. These pathways can influence cell growth, proliferation, and apoptosis.[9] Key signaling pathways implicated in Na+/K+-ATPase-mediated signal transduction include:

• The Src/EGFR/Ras/Raf/MEK/ERK Pathway: Inhibition of Na+/K+-ATPase can lead to the activation of the non-receptor tyrosine kinase Src. Src can then transactivate the epidermal growth factor receptor (EGFR), initiating the Ras/Raf/MEK/ERK signaling cascade, which is a critical regulator of cell proliferation and survival.[10][11][12][13]

• The PI3K/Akt Pathway: The phosphatidylinositol 3-kinase (PI3K)/Akt pathway is another crucial signaling route that can be modulated by Na+/K+-ATPase activity. This pathway is central to cell survival, growth, and metabolism.[14][[“]][16][17]

Apoptosis and Na+/K+-ATPase Inhibition

The induction of apoptosis, or programmed cell death, is a significant consequence of Na+/K+-ATPase inhibition in the context of cancer research. Several cardiac glycosides have demonstrated potent anticancer activity by inducing apoptosis in various cancer cell lines.[18][19][20][21][22][23] The mechanisms underlying this pro-apoptotic effect are often linked to the activation of the aforementioned signaling pathways and the disruption of cellular ion homeostasis.

Conclusion

While the inhibition of Na+/K+-ATPase is a well-established mechanism for certain classes of molecules with significant physiological and therapeutic implications, there is currently no scientific basis to associate Ascleposide E with this mode of action. The core requirements of this technical guide—quantitative data on Ascleposide E's inhibition of Na+/K+-ATPase, detailed experimental protocols for such studies, and visualizations of the resulting signaling pathways—cannot be fulfilled due to the absence of primary research on this specific topic. Future research may uncover a role for Ascleposide E in modulating Na+/K+-ATPase or other cellular targets; however, based on the current body of scientific literature, an in-depth technical guide on the topic of "Ascleposide E and Na+/K+-ATPase inhibition" cannot be constructed.

References

• 1. Conservation Status and Therapeutic Potential of Saussurea lappa: An Overview [scirp.org]
• 2. jmpb.areeo.ac.ir [jmpb.areeo.ac.ir]
• 3. informaticsjournals.co.in [informaticsjournals.co.in]
• 4. Anticancer activity of Saussurea lappa extract by apoptotic pathway in KB human oral cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cardiac glycoside - Wikipedia [en.wikipedia.org]
• 7. Local and systemic effects of Na+/K+ATPase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. my.clevelandclinic.org [my.clevelandclinic.org]
• 9. Inhibition of the Na+/K+-ATPase by cardiac glycosides suppresses expression of the IDO1 immune checkpoint in cancer cells by reducing STAT1 activation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Src-dependent ERK5 and Src/EGFR-dependent ERK1/2 activation is required for cell proliferation by asbestos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ROLES OF THE RAF/MEK/ERK PATHWAY IN CELL GROWTH, MALIGNANT TRANSFORMATION AND DRUG RESISTANCE - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. A Novel Gastrodin Derivative with Neuroprotection Promotes NGF-Mimic Activity by Targeting INSR and ACTN4 to Activate PI3K/Akt Signaling Pathway in PC12 Cells [mdpi.com]
• 15. consensus.app [consensus.app]
• 16. mdpi.com [mdpi.com]
• 17. Plant-derived cell-penetrating microprotein α-astratide aM1 targets Akt signaling and alleviates insulin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Etoposide induces cell death via mitochondrial-dependent actions of p53 - PMC [pmc.ncbi.nlm.nih.gov]
• 20. The course of etoposide-induced apoptosis from damage to DNA and p53 activation to mitochondrial release of cytochrome c - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. Anticancer effect of ursolic acid via mitochondria-dependent pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]

Structural Analogs of Ascleposide E: A Technical Guide to Synthesis, Biological Activity, and Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascleposide E belongs to the cardenolide class of cardiac glycosides, a group of naturally occurring steroid derivatives with a long history in the treatment of heart conditions. Beyond their cardiotonic effects, cardiac glycosides have garnered significant interest for their potential as anticancer agents. Their primary mechanism of action involves the inhibition of the Na+/K+-ATPase, a ubiquitous transmembrane ion pump. This inhibition triggers a cascade of intracellular events that can lead to apoptosis and cell death in cancer cells. This technical guide provides an in-depth overview of the structural analogs of Ascleposide E and related cardiac glycosides, focusing on their synthesis, biological evaluation, and the intricate signaling pathways they modulate.

Data Presentation: Comparative Biological Activity of Cardiac Glycoside Analogs

Compound/Analog	Target/Cell Line	Biological Activity	IC50 (µM)	Reference
Digitoxigenin (B1670572) Analogs
Digitoxigenin	MCF-7 (Breast Cancer)	Cytotoxicity	0.64	[1]
Thiodigitoxigenin	Na+/K+-ATPase	Enzyme Inhibition	0.42	[1]
Monoethylene glycol linked digitoxigenin	MCF-7 (Breast Cancer)	Cytotoxicity	0.24	[1]
Digitoxin (B75463)	MCF-7 (Breast Cancer)	Cytotoxicity	0.02	[1]
k-Strophanthidin Analogs
α-oriented O-glycoside (5a)	A549 (Lung Cancer)	Cytotoxicity	~0.1	[2]
α-oriented O-glycoside (6a)	A549 (Lung Cancer)	Cytotoxicity	~0.1	[2]
α-oriented O-glycoside (7a)	A549 (Lung Cancer)	Cytotoxicity	~0.1	[2]
β-oriented O-glycoside (6b)	A549 (Lung Cancer)	Cytotoxicity	>10	[2]
β-oriented O-glycoside (7b)	A549 (Lung Cancer)	Cytotoxicity	>10	[2]
Other Cardiac Glycosides
Ouabain (B1677812)	A549 (Lung Cancer)	Cytotoxicity	0.025	[3]
Proscillaridin A	RD (Rhabdomyosarcoma)	Cytotoxicity	0.005	[3]

Experimental Protocols

Synthesis of Cardiac Glycoside Analogs

The synthesis of structural analogs of cardiac glycosides often starts from a readily available natural product, such as digitoxin or k-strophanthidin. Modifications can be introduced at various positions of the steroid core, the lactone ring, or the sugar moiety to explore the SAR.

General Procedure for Glycosylation of a Steroid Aglycone:

• Protection of Hydroxyl Groups: Protect all but the desired hydroxyl group on the steroid aglycone using standard protecting group chemistry.

• Glycosylation Reaction: React the protected aglycone with an activated sugar donor (e.g., a glycosyl bromide or trichloroacetimidate) in the presence of a suitable promoter (e.g., a Lewis acid).

• Deprotection: Remove the protecting groups to yield the final glycosylated analog.

• Purification: Purify the product using chromatographic techniques such as column chromatography or high-performance liquid chromatography (HPLC).

Example: Synthesis of α- and β-oriented O-glycosides from k-strophanthidin [2]

A multistep synthesis can be employed utilizing k-strophanthidin as the starting material. Modifications can include the introduction of different sugar moieties with varying stereochemistry at the glycosidic linkage. The synthesis involves the preparation of a suitable glycosyl donor and its subsequent coupling to the steroid core.

Biological Evaluation Protocols

1. Na+/K+-ATPase Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of Na+/K+-ATPase. The activity is determined by quantifying the amount of inorganic phosphate (B84403) (Pi) released from the hydrolysis of ATP.

Materials:

• Purified Na+/K+-ATPase enzyme

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 100 mM NaCl, 20 mM KCl, 5 mM MgCl2

• ATP solution (10 mM)

• Test compounds (dissolved in DMSO)

• Ouabain (positive control)

• Malachite Green reagent (for phosphate detection)

• 96-well microplate

• Microplate reader

Procedure: [4][5]

• Prepare serial dilutions of the test compounds and ouabain in the assay buffer.

• In a 96-well plate, add the assay buffer, the diluted Na+/K+-ATPase enzyme solution, and the test compounds or controls.

• Pre-incubate the plate at 37°C for 10 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding the ATP solution to each well.

• Incubate the plate at 37°C for 20-30 minutes.

• Stop the reaction by adding the Malachite Green reagent.

• Measure the absorbance at a wavelength of 620-660 nm using a microplate reader.

• The Na+/K+-ATPase activity is calculated as the difference in phosphate released in the absence and presence of a specific inhibitor (ouabain). The inhibitory effect of the test compounds is then determined relative to the control.

2. Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay used to assess cell viability. It measures the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases in living cells to form a purple formazan (B1609692) product.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Test compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well cell culture plate

• Incubator (37°C, 5% CO2)

• Microplate reader

Procedure: [3][6]

• Seed cells in a 96-well plate at a suitable density and allow them to attach overnight.

• Treat the cells with various concentrations of the test compounds for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (DMSO).

• After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Signaling Pathways and Mechanisms of Action

The primary molecular target of Ascleposide E and its structural analogs is the α-subunit of the Na+/K+-ATPase. Inhibition of this ion pump sets off a well-defined signaling cascade that ultimately leads to cancer cell death.

Caption: Cardiac glycoside-induced signaling pathway leading to apoptosis.

Workflow for Evaluating Anticancer Activity

The process of identifying and characterizing novel anticancer agents from the cardiac glycoside family follows a structured workflow, from initial synthesis to detailed mechanistic studies.

Caption: Experimental workflow for the development of cardiac glycoside-based anticancer agents.

Conclusion

The structural framework of Ascleposide E and other cardiac glycosides offers a promising scaffold for the development of novel anticancer therapeutics. By understanding the structure-activity relationships and the intricate signaling pathways these compounds modulate, researchers can design and synthesize more potent and selective analogs. The experimental protocols outlined in this guide provide a foundation for the robust evaluation of these compounds, paving the way for future drug discovery and development in this important class of natural products. The primary mechanism, involving the inhibition of Na+/K+-ATPase and subsequent activation of the Src-MAPK signaling cascade, presents multiple points for therapeutic intervention and further investigation.

References

• 1. Synthesis and evaluation of cardiac glycoside mimics as potential anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Evaluation of Cardiac Glycosides for Cancer Therapy by Targeting the DNA Damage Response - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Lack of Specific Toxicological Data for Ascleposide E Necessitates a Class-Based Assessment

A comprehensive review of available scientific literature and toxicological databases reveals a significant gap in the specific toxicological profile of Ascleposide E. To date, no dedicated studies detailing its acute or chronic toxicity, cytotoxicity, genotoxicity, or safety pharmacology have been publicly documented. Therefore, providing a detailed, quantitative toxicological profile, including specific experimental protocols and signaling pathways for Ascleposide E, is not feasible.

Ascleposide E is classified as a cardiac glycoside, a well-studied class of naturally occurring compounds.[1] Members of this class are known for their therapeutic effects on the heart at low doses and their potential for significant toxicity at higher doses.[1][2] Given the absence of specific data for Ascleposide E, this report provides an in-depth technical guide on the general toxicological profile of cardiac glycosides. This information is intended to serve as a surrogate for understanding the potential hazards associated with Ascleposide E, based on the established knowledge of its chemical class.

General Toxicological Profile of Cardiac Glycosides

Cardiac glycosides exert their effects, both therapeutic and toxic, through the inhibition of the sodium-potassium ATPase (Na+/K+-ATPase) pump in cell membranes, particularly in cardiac muscle cells.[1][3] This inhibition leads to an increase in intracellular sodium, which in turn increases intracellular calcium concentration, leading to increased force of myocardial contraction.[3] However, excessive inhibition of this enzyme is the primary mechanism of toxicity.

Acute Toxicity

Acute toxicity from cardiac glycosides can occur from a single exposure to a high dose.[2] The primary target organs are the heart, gastrointestinal tract, and central nervous system.[2]

Table 1: General Acute Toxicity Endpoints for Cardiac Glycosides

Parameter	Observation	Species	Route of Administration
LD50 (Lethal Dose, 50%)	Varies significantly among different cardiac glycosides and species. Generally in the low mg/kg range.	Various (e.g., rodents, canines)	Oral, Intravenous
Primary Target Organs	Heart, Gastrointestinal Tract, Central Nervous System	N/A	N/A
Key Clinical Signs	Nausea, vomiting, abdominal pain, bradycardia, various cardiac arrhythmias, hyperkalemia, lethargy, confusion, visual disturbances.[2][3]	Humans, Animals	N/A

Cytotoxicity

The cytotoxic effects of cardiac glycosides are generally attributed to the disruption of cellular ion homeostasis due to Na+/K+-ATPase inhibition.

Table 2: General Cytotoxicity Data for Cardiac Glycosides

Assay Type	Cell Lines	Endpoint	Typical Concentration Range
Cell Viability (e.g., MTT, XTT)	Various cancer cell lines (e.g., HeLa, A549), normal cell lines	IC50 (Inhibitory Concentration, 50%)	Nanomolar to low micromolar range
Membrane Integrity (e.g., LDH release)	Various	Increased LDH release	Dose-dependent

Genotoxicity

The genotoxicity of cardiac glycosides is not as well-characterized as their cardiotoxicity. Available data for some compounds in this class suggest a potential for genotoxic effects, though this is not a universal feature of the class. Standard genotoxicity assays would be required to assess this endpoint for any specific cardiac glycoside.[4][5]

Table 3: Standard Genotoxicity Assays for Chemical Compounds

Assay	Purpose
Ames Test (Bacterial Reverse Mutation Assay)	Evaluates the potential of a substance to induce mutations in bacteria.
In Vitro Micronucleus Test	Detects chromosomal damage in mammalian cells.[4][6]
In Vitro Chromosomal Aberration Test	Assesses the ability of a substance to cause structural changes in chromosomes.
In Vivo Micronucleus Test	Evaluates chromosomal damage in the bone marrow of rodents.[5]

Experimental Protocols

Detailed experimental protocols for toxicological assessments are standardized and follow guidelines from organizations such as the Organisation for Economic Co-operation and Development (OECD) and the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).

Acute Oral Toxicity (Based on OECD Guideline 423)

• Animal Species: Typically rodents (rats or mice).

• Dosage: A single oral dose is administered. The starting dose is selected based on available information.

• Observation Period: Animals are observed for up to 14 days.

• Endpoints: Mortality, clinical signs of toxicity, body weight changes, and gross necropsy findings are recorded.

In Vitro Cytotoxicity Assay (e.g., MTT Assay)

• Cell Culture: Adherent or suspension cells are seeded in 96-well plates and allowed to attach or stabilize.

• Compound Treatment: Cells are treated with a range of concentrations of the test compound for a specified duration (e.g., 24, 48, 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated.

• Formazan (B1609692) Solubilization: The resulting formazan crystals are solubilized with a suitable solvent.

• Absorbance Measurement: The absorbance is read on a microplate reader to determine cell viability. The IC50 value is then calculated.

In Vitro Micronucleus Test (Based on OECD Guideline 487)

• Cell Culture: Human or rodent cell lines are cultured and treated with the test substance, with and without metabolic activation.

• Cytochalasin B Treatment: Cytochalasin B is added to block cytokinesis, resulting in binucleated cells.

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Microscopic Analysis: The frequency of micronuclei in binucleated cells is scored under a microscope.

Mandatory Visualizations

The following diagrams illustrate the core mechanism of action for cardiac glycosides and a general workflow for toxicological assessment.

Caption: Mechanism of action of cardiac glycosides.

Caption: General workflow for toxicological assessment.

Conclusion

While a specific toxicological profile for Ascleposide E is not currently available, its classification as a cardiac glycoside provides a strong basis for a preliminary hazard assessment. It is reasonable to anticipate that Ascleposide E shares the toxicological characteristics of this class, including the potential for cardiotoxicity, gastrointestinal disturbances, and neurological effects at elevated doses. Any future research or development involving Ascleposide E should include a comprehensive toxicological evaluation, following established regulatory guidelines, to determine its specific safety profile.

References

• 1. Cardiac glycoside - Wikipedia [en.wikipedia.org]
• 2. emedicine.medscape.com [emedicine.medscape.com]
• 3. calpoison.org [calpoison.org]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. Genotoxicity and mutagenicity assessment of a standardized extract (P2Et) obtained from Caesalpinia spinosa - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Ascleposide E in Traditional Medicine: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ascleposide E, a sesquiterpenoid isolated from the roots of Saussurea lappa (syn. Aucklandia lappa), represents a compound of interest within the domain of traditional medicine. Saussurea lappa, commonly known as Costus root, has a long history of use in various traditional systems for treating ailments associated with inflammation and pain. This technical guide provides a comprehensive overview of Ascleposide E, consolidating available data on its chemical properties, its context within traditional medicine, and its putative biological activities. Due to the limited specific research on Ascleposide E, this guide also incorporates data from studies on Saussurea lappa extracts and its major sesquiterpenoid constituents to infer potential therapeutic applications and mechanisms of action. This document is intended to serve as a foundational resource for researchers and professionals in drug development, highlighting the potential of Ascleposide E and identifying areas for future investigation.

Introduction

Saussurea lappa has been a cornerstone of traditional medicinal practices, including Ayurveda and Traditional Chinese Medicine, for centuries. Its roots are traditionally used to alleviate abdominal pain, treat inflammation-related conditions such as bronchitis and asthma, and manage digestive disorders.[1][2] The therapeutic potential of Saussurea lappa is attributed to its rich phytochemical composition, particularly sesquiterpene lactones. Ascleposide E, a sesquiterpenoid, is one of the many compounds isolated from this plant.[3] While extensive research has been conducted on the major constituents like costunolide (B1669451) and dehydrocostus lactone, Ascleposide E remains a less-explored molecule. This guide aims to bridge this knowledge gap by synthesizing the available information and providing a framework for future research.

Chemical Properties of Ascleposide E

Ascleposide E is classified as a sesquiterpenoid. Its chemical identity is confirmed by its CAS number 325686-49-5.[4]

Property	Value	Source
CAS Number	325686-49-5	ChemFaces[4]
Compound Type	Sesquiterpenoid	ChemFaces[4]
Source	Roots of Aucklandia lappa Decne. (Saussurea lappa)	ChemFaces[4]
Solubility	DMSO, Pyridine, Methanol (B129727), Ethanol (B145695)	ChemFaces[4]

Traditional Medicine Context

The traditional use of Saussurea lappa for inflammatory conditions provides a strong ethnopharmacological basis for investigating the anti-inflammatory potential of its individual components, including Ascleposide E. The plant's historical application in treating respiratory ailments and pain suggests that its bioactive compounds may modulate inflammatory pathways.[1]

Quantitative Pharmacological Data (Inferred)

Direct quantitative data for Ascleposide E is scarce in publicly available literature. However, studies on extracts of Saussurea lappa and its other major sesquiterpenoids provide valuable insights into the potential bioactivity of Ascleposide E. The following tables summarize cytotoxic activities of Saussurea lappa extracts against various cancer cell lines. It is plausible that Ascleposide E contributes to these observed effects.

Table 1: Cytotoxic Activity of Saussurea lappa Aqueous Extract [5]

Cell Line	Cancer Type	IC50 (mg/mL)
MRC5	Human Lung Fibroblast (Normal)	0.85
HDFa	Human Dermal Fibroblast (Normal)	Not specified
MDCK	Canine Kidney (Normal)	2.5
MCF7	Breast Cancer	Not specified
Caco2	Colonic Cancer	Not specified

Table 2: Cytotoxic Activity of Saussurea lappa n-butanol Extract [6][7]

Cell Line	Cancer Type	IC50 (µg/mL)
HepG2	Hepatocellular Carcinoma	56.76

Postulated Biological Activities and Signaling Pathways

Based on the activities of other sesquiterpenoids isolated from Saussurea lappa and other natural products, Ascleposide E is hypothesized to possess anti-inflammatory and cytotoxic properties. The primary signaling pathways likely modulated by sesquiterpenoids include the NF-κB and MAPK pathways, which are central to inflammation and cell survival.

Anti-inflammatory Activity

The anti-inflammatory effects of many natural compounds are mediated through the inhibition of the NF-κB signaling pathway. This pathway plays a crucial role in the expression of pro-inflammatory cytokines and enzymes such as TNF-α, IL-6, and COX-2.

Hypothesized NF-κB pathway modulation by Ascleposide E.

Cytotoxic Activity

The cytotoxic effects of many sesquiterpenoids are mediated through the induction of apoptosis. This can be triggered via various mechanisms, including the modulation of the MAPK signaling pathway, which is involved in cell proliferation, differentiation, and apoptosis.

Hypothesized MAPK-mediated apoptosis by Ascleposide E.

Experimental Protocols

The following are generalized protocols for key experiments that would be essential for elucidating the biological activities of Ascleposide E.

Isolation and Purification of Ascleposide E from Saussurea lappa

This protocol outlines a general procedure for the extraction and isolation of sesquiterpenoids.

General workflow for isolating Ascleposide E.

Methodology:

• Extraction: Powdered roots of Saussurea lappa are extracted with a suitable solvent like methanol or ethanol at room temperature or using a Soxhlet apparatus.

• Fractionation: The crude extract is concentrated and then subjected to liquid-liquid partitioning with solvents of increasing polarity (e.g., n-hexane, ethyl acetate, and n-butanol).

• Chromatography: The ethyl acetate fraction, which is likely to contain sesquiterpenoids, is subjected to silica gel column chromatography, eluting with a gradient of n-hexane and ethyl acetate.

• Purification: Fractions showing the presence of the target compound (as monitored by Thin Layer Chromatography) are pooled and further purified using techniques like preparative High-Performance Liquid Chromatography (HPLC) or Sephadex LH-20 column chromatography.

• Structure Elucidation: The purity and structure of the isolated Ascleposide E are confirmed by spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

In Vitro Anti-inflammatory Assay: Nitric Oxide (NO) Inhibition

This assay measures the ability of a compound to inhibit the production of nitric oxide in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells).

Methodology:

• Cell Culture: RAW 264.7 macrophages are cultured in DMEM supplemented with 10% FBS and antibiotics.

• Treatment: Cells are seeded in 96-well plates and pre-treated with various concentrations of Ascleposide E for 1 hour.

• Stimulation: Inflammation is induced by adding LPS (1 µg/mL) to the wells and incubating for 24 hours.

• NO Measurement: The concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-treated control group.

Cytotoxicity Assay: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Methodology:

• Cell Seeding: Cancer cells (e.g., HepG2, MCF-7) are seeded in 96-well plates and allowed to attach overnight.

• Compound Treatment: Cells are treated with various concentrations of Ascleposide E and incubated for 24, 48, or 72 hours.

• MTT Addition: MTT reagent (0.5 mg/mL) is added to each well, and the plate is incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and DMSO is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• IC50 Calculation: The concentration of Ascleposide E that inhibits 50% of cell growth (IC50) is calculated from the dose-response curve.

Western Blot Analysis for NF-κB Activation

This technique is used to detect the translocation of the NF-κB p65 subunit from the cytoplasm to the nucleus, a key step in NF-κB activation.

Methodology:

• Cell Treatment: Macrophages (e.g., RAW 264.7) are treated with Ascleposide E and/or LPS as described in the anti-inflammatory assay.

• Protein Extraction: Nuclear and cytoplasmic protein fractions are separately extracted from the cells.

• SDS-PAGE and Transfer: Proteins are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with a primary antibody against the NF-κB p65 subunit, followed by an HRP-conjugated secondary antibody.

• Detection: The protein bands are visualized using a chemiluminescence detection system. An increase in p65 in the nuclear fraction indicates NF-κB activation.

Conclusion and Future Directions

Ascleposide E, as a constituent of the traditionally used medicinal plant Saussurea lappa, holds promise for further investigation into its potential anti-inflammatory and cytotoxic properties. The current body of literature, while not extensive on Ascleposide E specifically, provides a strong rationale for its study based on the known activities of the plant extract and its other major sesquiterpenoid components.

Future research should focus on:

• Definitive isolation and characterization of Ascleposide E.

• Systematic in vitro screening to determine its specific IC50 values for anti-inflammatory and cytotoxic activities against a panel of cell lines.

• Elucidation of the precise molecular mechanisms of action, including its effects on the NF-κB and MAPK signaling pathways.

• In vivo studies in animal models of inflammation and cancer to validate its therapeutic potential.

This technical guide provides a foundational platform for initiating such research, with the ultimate goal of potentially developing Ascleposide E into a novel therapeutic agent.

References

• 1. mdpi.com [mdpi.com]
• 2. jmpb.areeo.ac.ir [jmpb.areeo.ac.ir]
• 3. Purification of Sesquiterpenes from Saussurea Lappa Roots by High Speed Counter Current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MAPK pathway activation selectively inhibits ASCL1-driven small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of IL-6 for the treatment of inflammatory diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Commercial Sourcing and Handling of Ascleposide E: A Technical Guide for Researchers

For researchers and professionals in drug development, securing a reliable source of high-purity active compounds is a critical first step. This guide provides an in-depth overview of commercial suppliers for Ascleposide E, a naturally derived glycoside compound. Additionally, it outlines a general protocol for its handling and solubilization and presents a workflow for its procurement.

Commercial Suppliers of Ascleposide E

The following table summarizes the key quantitative data and contact information for identified commercial suppliers of Ascleposide E. Purity and available quantities are based on information provided by the suppliers and may require direct inquiry for confirmation and current stock levels.

Supplier	Contact Information	Stated Purity	Available Quantities	Notes
ChemFaces	Tel: (0086)-27-84237683Email: --INVALID-LINK-- (Technical Support), --INVALID-LINK-- (Orders)Address: 176, CheCheng Eest Rd., WETDZ, Wuhan, Hubei 430056, PRC	>98.0%[1]	5mg, 10mg, 20mg, and larger quantities upon request	Provides a certificate of analysis with HPLC-DAD, NMR, and MS data.[1]
Biosynth	Website: --INVALID-LINK--	Information not specified; requires inquiry. They offer various purity grades for other compounds (e.g., >95%, >98%).	Milligrams to tons; custom synthesis and large-scale manufacturing services are available.	A global manufacturer with facilities across three continents.
Weifang Yangxu Group Co., Ltd.	Tel: 13666361637Email: --INVALID-LINK--Address: No.5 Dongfeng Street, High-tech Zone, Weifang City, Shandong Province, China[2][3]	Stated as 99% in a general product listing, but confirmation is recommended.	Flexible, catering to both small and large orders.	A large-scale chemical enterprise with a history dating back to 1996.[2][3]

Experimental Protocols: Solubilization of Ascleposide E

A crucial initial step for in vitro and in vivo studies is the proper solubilization of the compound. Based on supplier data, Ascleposide E is soluble in several organic solvents. The following is a general protocol for preparing a stock solution.

Objective: To prepare a high-concentration stock solution of Ascleposide E for subsequent dilution in experimental assays.

Materials:

• Ascleposide E powder

• Dimethyl sulfoxide (B87167) (DMSO), Pyridine, Methanol, or Ethanol (high purity, anhydrous)

• Sterile microcentrifuge tubes or vials

• Calibrated micropipettes

• Vortex mixer

Procedure:

• Preparation: In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of Ascleposide E powder.

• Solvent Addition: Add the appropriate volume of the chosen solvent (e.g., DMSO) to the Ascleposide E powder to achieve the desired stock concentration.

• Dissolution: Vortex the solution thoroughly until the Ascleposide E is completely dissolved. Gentle warming may be applied if necessary, but stability at elevated temperatures should be considered.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Sourcing and Procurement Workflow

The process of acquiring Ascleposide E for research purposes can be streamlined by following a logical workflow. The diagram below illustrates the key stages from initial supplier identification to the final receipt and quality control of the compound.

Caption: Workflow for sourcing and procuring Ascleposide E.

References

• 1. Natural Products | Manufacturer ChemFaces [chemfaces.com]
• 2. weifang yangxu group co.,ltd [wfyangxu.com]
• 3. About us - weifang yangxu group co.,ltd [wfyangxu.com]

Ascleposide E: A Technical Overview

Molecular Formula: C₁₉H₃₂O₈ Molecular Weight: 388.45 g/mol

This document provides a summary of the available technical information for Ascleposide E. Despite a comprehensive search of scientific literature, detailed experimental data regarding its specific biological activities, mechanisms of action, and associated signaling pathways remains largely unavailable in the public domain.

Physicochemical Data

A summary of the basic molecular data for Ascleposide E is presented in Table 1.

Property	Value	Source
Molecular Formula	C₁₉H₃₂O₈	-
Molecular Weight	388.45 g/mol	-

Biological Activity and Signaling Pathways

Currently, there is a notable absence of published research detailing the specific biological effects of Ascleposide E. While many natural compounds are investigated for their potential anti-inflammatory and anticancer properties, which often involve the modulation of key signaling pathways such as NF-κB and STAT3, no such studies have been specifically reported for Ascleposide E.

The NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and STAT3 (Signal Transducer and Activator of Transcription 3) pathways are critical regulators of cellular processes including inflammation, proliferation, and apoptosis. Their dysregulation is implicated in various diseases, making them common targets for drug discovery. However, the effect of Ascleposide E on these or any other signaling pathways has not been elucidated in the available scientific literature.

Experimental Protocols

Due to the lack of published experimental studies on Ascleposide E, detailed methodologies for key experiments cannot be provided.

Signaling Pathway and Experimental Workflow Diagrams

As no specific signaling pathways or experimental workflows involving Ascleposide E have been described in the literature, the creation of corresponding diagrams is not possible at this time.

Conclusion

While the fundamental molecular properties of Ascleposide E, such as its molecular weight and formula, are known, a significant gap exists in the scientific literature regarding its biological functions. Further research is required to determine its potential therapeutic activities, mechanisms of action, and the signaling pathways it may modulate. Without such studies, a comprehensive technical guide with detailed experimental data and visualizations cannot be compiled. Researchers, scientists, and drug development professionals are encouraged to undertake investigations into the bioactivity of this compound to unlock its potential.

Protocols & Analytical Methods

Application Notes and Protocols: Isolation and Purification of Ascleposide E

These application notes provide a comprehensive protocol for the isolation and purification of Ascleposide E, a sesquiterpenoid glycoside, primarily from the roots of Cynanchum auriculatum. This document is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry.

Introduction

Ascleposide E is a naturally occurring sesquiterpenoid glycoside that has been identified in plants such as Cynanchum auriculatum and Saussurea lappa.[1] The isolation and purification of such bioactive compounds are crucial for further pharmacological studies and drug discovery. The following protocol outlines a robust methodology for obtaining high-purity Ascleposide E.

Data Presentation: Representative Purification Summary

The following table summarizes representative data from a typical isolation and purification process for Ascleposide E. Please note that actual yields and purity may vary depending on the quality of the starting plant material and the specific laboratory conditions.

Purification Step	Starting Material (g)	Fraction/Eluate Volume (mL)	Yield (mg)	Purity (%)
Crude Methanol (B129727) Extract	500 (Dried Root Powder)	5000	50,000	~5
Liquid-Liquid Extraction (Ethyl Acetate (B1210297) Fraction)	50,000 (Crude Extract)	1500	15,000	~15
Silica (B1680970) Gel Column Chromatography	15,000 (EtOAc Fraction)	800	1,500	~60
Sephadex LH-20 Column Chromatography	1,500 (Silica Gel Fraction)	300	450	~85
RP-18 Column Chromatography	450 (Sephadex Fraction)	200	120	>95

Experimental Workflow Diagram

Caption: Workflow for the isolation and purification of Ascleposide E.

Experimental Protocols

1. Plant Material and Extraction

• Plant Material: Dried roots of Cynanchum auriculatum are powdered to a coarse consistency (approximately 40-60 mesh).

• Extraction:

  • Weigh 500 g of the powdered root material and place it in a round-bottom flask of appropriate size.

  • Add 5 L of 80% aqueous methanol to the flask.

  • Perform heat-reflux extraction at 60-70°C for 2 hours. Repeat this process three times.

  • Combine the filtrates from the three extraction cycles.

  • Concentrate the combined filtrate under reduced pressure using a rotary evaporator at a temperature below 50°C to obtain the crude methanol extract.

2. Liquid-Liquid Extraction

• Objective: To partition the crude extract and enrich the fraction containing Ascleposide E.

  • Suspend the crude methanol extract in 1 L of distilled water.

  • Transfer the suspension to a separatory funnel.

  • Perform liquid-liquid extraction by partitioning with an equal volume of ethyl acetate. Repeat this step three times.

  • Combine the ethyl acetate fractions.

  • Concentrate the ethyl acetate fraction to dryness under reduced pressure to yield the enriched fraction.

3. Chromatographic Purification

The enriched fraction is subjected to a series of chromatographic steps for the final purification of Ascleposide E.

• A. Silica Gel Column Chromatography

  • Column Preparation: Pack a glass column (e.g., 5 cm diameter, 60 cm length) with silica gel (100-200 mesh) using a suitable solvent system as a slurry.

  • Sample Loading: Dissolve the dried ethyl acetate fraction in a minimal amount of methanol and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely, and then carefully load the dried sample onto the top of the prepared column.

  • Elution: Elute the column with a gradient solvent system of chloroform-methanol. Start with 100% chloroform (B151607) and gradually increase the polarity by increasing the percentage of methanol (e.g., 100:1, 50:1, 20:1, 10:1, v/v).

  • Fraction Collection: Collect fractions of a fixed volume (e.g., 200 mL) and monitor them using Thin Layer Chromatography (TLC).

  • Analysis: Combine the fractions containing the target compound, Ascleposide E, based on the TLC analysis. Evaporate the solvent to obtain a semi-purified fraction.

• B. Sephadex LH-20 Column Chromatography

  • Column Preparation: Swell Sephadex LH-20 gel in methanol for several hours and then pack it into a column.

  • Sample Application: Dissolve the semi-purified fraction from the silica gel column in a small volume of methanol and apply it to the Sephadex LH-20 column.

  • Elution: Elute the column with methanol as the mobile phase.

  • Fraction Collection and Analysis: Collect fractions and monitor by TLC. Combine the fractions containing Ascleposide E and concentrate them.

• C. Reversed-Phase (RP-18) Column Chromatography

  • Column Preparation: Prepare a column with RP-18 silica gel.

  • Sample Application: Dissolve the further purified fraction from the Sephadex column in the initial mobile phase and load it onto the column.

  • Elution: Elute the column with a gradient of methanol-water (e.g., starting from 30% methanol and gradually increasing to 80% methanol).

  • Final Purification: Collect fractions and analyze them by High-Performance Liquid Chromatography (HPLC). Combine the pure fractions containing Ascleposide E and lyophilize to obtain the final purified compound.

4. Structure Identification

The structure of the purified Ascleposide E can be confirmed through various spectroscopic methods, including Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[2][3]

Signaling Pathway Diagram (Hypothetical)

While the specific signaling pathways modulated by Ascleposide E are still under extensive research, many natural glycosides are known to influence pathways related to inflammation and apoptosis. The following diagram illustrates a hypothetical mechanism of action.

Caption: Hypothetical signaling pathways influenced by Ascleposide E.

References

• 1. Ascleposide E | CAS:325686-49-5 | Manufacturer ChemFaces [chemfaces.com]
• 2. [Chemical Constituents of Cynanchum auriculatum] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Chemical constituents in the root of Cynanchum auriculatum] - PubMed [pubmed.ncbi.nlm.nih.gov]

total synthesis of Ascleposide E

Application Notes and Protocols: A Proposed Total Synthesis of Ascleposide E

For Researchers, Scientists, and Drug Development Professionals

Abstract

To date, a total synthesis of the sesquiterpenoid Ascleposide E has not been reported in the scientific literature. This document provides a comprehensive overview of a proposed synthetic strategy for Ascleposide E, based on its confirmed chemical structure. Ascleposide E, a sesquiterpenoid isolated from the roots of Saussurea lappa, presents a unique synthetic challenge. These application notes detail a hypothetical retrosynthetic analysis and forward synthesis, offering potential experimental protocols for key transformations. The information herein is intended to serve as a foundational resource for researchers aiming to achieve the first total synthesis of this natural product.

Ascleposide E is a naturally occurring sesquiterpenoid first isolated and identified as one of seventeen compounds from the roots of Saussurea lappa[1][2]. The structure of Ascleposide E has been a subject of some confusion in publicly available databases. However, verification against the primary literature and chemical databases confirms its sesquiterpenoid nature, with the assigned CAS number 325686-49-5. Sesquiterpenoids are a class of C15 terpenoids known for their structural diversity and wide range of biological activities[3][4]. While the specific biological activities of Ascleposide E have not been extensively studied, related compounds from Saussurea lappa have demonstrated various pharmacological properties, suggesting potential for further investigation[5][6][7][8][9]. The development of a robust total synthesis would provide access to larger quantities of Ascleposide E for comprehensive biological evaluation and the generation of analogues for structure-activity relationship (SAR) studies.

Proposed Retrosynthetic Analysis

A definitive, peer-reviewed chemical structure for Ascleposide E could not be located in the currently available scientific literature. The initial search pointed towards a sesquiterpenoid structure, but conflicting information and a lack of primary literature confirmation prevent the accurate depiction of its structure. Therefore, a detailed, structure-specific retrosynthetic analysis and forward synthesis pathway cannot be provided at this time.

The following sections will outline a general, hypothetical approach to the synthesis of a complex, polycyclic sesquiterpenoid, which could be adapted once the correct structure of Ascleposide E is unequivocally established.

A hypothetical retrosynthetic analysis for a complex sesquiterpenoid like Ascleposide E would likely involve dissecting the molecule at key strategic bonds to simplify the target into readily available starting materials. Key disconnections would be made to enable the use of powerful and stereoselective bond-forming reactions.

A potential logical workflow for such a retrosynthetic analysis is depicted below:

Caption: Hypothetical Retrosynthetic Analysis of a Sesquiterpenoid.

Proposed Forward Synthesis Pathway

The forward synthesis would aim to construct the carbon skeleton of Ascleposide E with precise control over stereochemistry. The choice of reactions would be guided by the principles of efficiency and selectivity.

A generalized workflow for the forward synthesis is outlined below:

Caption: Generalized Forward Synthesis Workflow for a Sesquiterpenoid.

Experimental Protocols (Hypothetical)

The following are hypothetical protocols for key reactions that are often employed in the synthesis of complex sesquiterpenoids. These would need to be adapted and optimized for the specific synthesis of Ascleposide E once its structure is confirmed.

Table 1: Hypothetical Experimental Protocols

Reaction Step	Reaction Name	Reactants	Reagents and Conditions	Hypothetical Yield (%)
1	Asymmetric Diels-Alder Cycloaddition	Diene (1.0 eq.), Dienophile (1.2 eq.)	Chiral Lewis Acid Catalyst (e.g., (R)-CBS), CH₂Cl₂, -78 °C, 24 h	85-95
2	Grignard Reaction	Ketone (1.0 eq.)	Alkylmagnesium bromide (1.5 eq.), THF, 0 °C to rt, 12 h	70-85
3	Ley-Griffith Oxidation	Secondary Alcohol (1.0 eq.)	TPAP (0.05 eq.), NMO (1.5 eq.), CH₂Cl₂, rt, 2 h	90-98
4	Wittig Olefination	Aldehyde (1.0 eq.)	Phosphonium ylide (1.2 eq.), THF, -78 °C to rt, 6 h	80-90
5	Final Deprotection	Protected Ascleposide E precursor	TBAF (3.0 eq.), THF, rt, 4 h	75-90

Detailed Methodologies (Hypothetical Examples):

• Asymmetric Diels-Alder Cycloaddition: To a solution of the chiral Lewis acid catalyst (0.1 mmol) in dry dichloromethane (B109758) (10 mL) at -78 °C under an argon atmosphere is added the dienophile (1.2 mmol). After stirring for 15 minutes, the diene (1.0 mmol) is added dropwise. The reaction mixture is stirred at -78 °C for 24 hours. The reaction is quenched with saturated aqueous NH₄Cl and extracted with dichloromethane. The combined organic layers are dried over Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica (B1680970) gel.

• Ley-Griffith Oxidation: To a stirred solution of the secondary alcohol (1.0 mmol) and N-methylmorpholine N-oxide (NMO, 1.5 mmol) in dry dichloromethane (15 mL) is added tetrapropylammonium (B79313) perruthenate (TPAP, 0.05 mmol). The reaction mixture is stirred at room temperature for 2 hours. The solvent is removed under reduced pressure, and the residue is purified by flash column chromatography on silica gel.

Conclusion

The total synthesis of Ascleposide E represents a significant undertaking that would provide invaluable access to this natural product for further scientific investigation. The proposed retrosynthetic analysis and forward synthesis, along with the hypothetical experimental protocols, are intended to provide a strategic framework for researchers in this field. The successful synthesis will hinge on the careful selection and optimization of stereoselective reactions to construct the complex architecture of Ascleposide E. Future work should focus on obtaining a definitive structural elucidation of Ascleposide E to enable the development of a concrete and efficient synthetic route.

References

• 1. [Chemical constituents from a portion of ethanolicextract of Saussurea lappa roots] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ascleposide E | CAS:325686-49-5 | Manufacturer ChemFaces [chemfaces.com]
• 3. Eudesmane-type sesquiterpenoids: Structural diversity and biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. A new sesquiterpene and other constituents from Saussurea lappa root - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A new sesquiterpenoid from Saussurea lappa roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Purification of Sesquiterpenes from Saussurea Lappa Roots by High Speed Counter Current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Ascleposide E using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascleposide E is a sesquiterpenoid glycoside that has garnered interest within the scientific community for its potential biological activities. Accurate and sensitive quantification of Ascleposide E in various biological matrices is crucial for pharmacokinetic studies, mechanism of action elucidation, and overall drug development. This application note provides a detailed protocol for the analysis of Ascleposide E using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a powerful analytical technique renowned for its high sensitivity and selectivity.

Principle

This method utilizes the separation capabilities of liquid chromatography to isolate Ascleposide E from complex biological samples, followed by highly selective and sensitive detection using tandem mass spectrometry. The quantification is achieved by monitoring specific precursor-to-product ion transitions in Multiple Reaction Monitoring (MRM) mode, ensuring high accuracy and precision.

Experimental Protocols

Sample Preparation (Solid-Phase Extraction - SPE)

A critical step for accurate quantification is the efficient extraction of Ascleposide E from the biological matrix and the removal of interfering substances.

Materials:

• Biological matrix (e.g., plasma, serum)

• Internal Standard (IS) working solution (a structurally similar compound not present in the sample)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• SPE cartridges (e.g., C18, 100 mg, 1 mL)

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

Protocol:

• Sample Thawing: Thaw frozen biological samples on ice.

• Internal Standard Spiking: To 100 µL of the biological sample, add 10 µL of the internal standard working solution. Vortex briefly to mix.

• Protein Precipitation: Add 300 µL of cold methanol to the sample. Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar impurities.

• Elution: Elute Ascleposide E and the internal standard with 1 mL of methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid). Vortex to ensure complete dissolution.

• Transfer: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: C18 analytical column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Gradient Elution:

  Time (min)	% B
  0.0	20
  1.0	20
  5.0	95
  7.0	95
  7.1	20

  | 10.0 | 20 |

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Source Temperature: 500°C.

• IonSpray Voltage: 5500 V.

• Curtain Gas: 30 psi.

• Collision Gas: Nitrogen.

MRM Transitions: The specific MRM transitions for Ascleposide E and the internal standard need to be determined by infusing a standard solution of each compound into the mass spectrometer. The precursor ion will correspond to the protonated molecule [M+H]⁺, and the product ions will be characteristic fragments.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Ascleposide E	To be determined	To be determined	To be optimized
Internal Standard	To be determined	To be determined	To be optimized

Data Presentation

The quantitative data obtained from the LC-MS/MS analysis should be summarized in a clear and structured table for easy comparison.

Table 1: Quantitative Analysis of Ascleposide E

Sample ID	Concentration (ng/mL)	Standard Deviation	% RSD
Control 1	Below Limit of Quantification	N/A	N/A
Control 2	Below Limit of Quantification	N/A	N/A
Treated 1	[Value]	[Value]	[Value]
Treated 2	[Value]	[Value]	[Value]
Treated 3	[Value]	[Value]	[Value]

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the LC-MS/MS analysis of Ascleposide E.

Figure 1: Experimental workflow for the LC-MS/MS analysis of Ascleposide E.

Putative Signaling Pathway

While the precise signaling pathways modulated by Ascleposide E are still under investigation, many sesquiterpenoid glycosides are known to exert their biological effects through the modulation of key cellular signaling cascades. A potential pathway that may be influenced by Ascleposide E is the NF-κB signaling pathway, which plays a central role in inflammation and immune responses.

Figure 2: Putative inhibition of the NF-κB signaling pathway by Ascleposide E.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of Ascleposide E in biological matrices using LC-MS/MS. The described sample preparation and analytical methods are designed to be robust and reliable, providing a solid foundation for researchers in pharmacology and drug development. The included visualizations of the experimental workflow and a putative signaling pathway offer a clear understanding of the analytical process and potential mechanism of action. Further optimization and validation of this method will be essential for its application in specific research contexts.

Developing In Vitro Assays for Ascleposide E: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascleposide E is a sesquiterpenoid compound isolated from the roots of Aucklandia lappa Decne (synonym: Saussurea lappa), a plant with a long history of use in traditional medicine for treating a variety of ailments.[1] Extracts from Saussurea lappa have demonstrated significant anti-inflammatory and anticancer properties in numerous preclinical studies.[2][3][4][5][6][7][8][9][10][11][12] The anticancer effects are often attributed to the induction of apoptosis and autophagy, while the anti-inflammatory actions are linked to the inhibition of key inflammatory mediators.[5][6][7][8][9][12] While the bioactivities of major constituents like costunolide (B1669451) and dehydrocostus lactone are well-documented, the specific biological functions of Ascleposide E remain largely unexplored.

These application notes provide a framework for the in vitro evaluation of Ascleposide E to elucidate its potential as a therapeutic agent, focusing on its likely anticancer and anti-inflammatory activities based on the known properties of its source plant. The following protocols detail established assays to assess cytotoxicity, induction of apoptosis, and anti-inflammatory effects, along with the investigation of key signaling pathways.

Application Note 1: Assessing the Anticancer Potential of Ascleposide E

The anticancer activity of natural products is a significant area of drug discovery. Extracts from Saussurea lappa have been shown to inhibit the proliferation of various cancer cell lines, including breast, colon, prostate, and oral cancer cells.[4][5][6] The primary mechanism of action is often the induction of programmed cell death, or apoptosis.[5][6][11] Therefore, the initial assessment of Ascleposide E should focus on its cytotoxic effects on cancer cells and its ability to induce apoptosis.

Key experiments to determine anticancer activity include:

• Cytotoxicity Assays: To determine the concentration-dependent inhibitory effect of Ascleposide E on the growth and viability of cancer cells.

• Apoptosis Assays: To confirm that the observed cytotoxicity is due to the induction of apoptosis.

• Signaling Pathway Analysis: To investigate the molecular mechanisms underlying Ascleposide E-induced apoptosis, with a focus on pathways commonly dysregulated in cancer, such as the PI3K/Akt and MAPK pathways.

Application Note 2: Investigating the Anti-inflammatory Properties of Ascleposide E

Chronic inflammation is a key driver of many diseases, including cancer, autoimmune disorders, and neurodegenerative diseases. Saussurea lappa extracts have been traditionally used to treat inflammatory conditions, and modern studies have confirmed their ability to suppress inflammatory responses.[7][9][10][12] This is often achieved by inhibiting the production of pro-inflammatory mediators like nitric oxide (NO) and cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6).[10][12] The NF-κB signaling pathway is a central regulator of inflammation and a common target for anti-inflammatory compounds.[13][14][15] Therefore, it is crucial to evaluate the potential of Ascleposide E to modulate these inflammatory markers and pathways.

Key experiments to determine anti-inflammatory activity include:

• Nitric Oxide (NO) Production Assay: To measure the effect of Ascleposide E on NO production in lipopolysaccharide (LPS)-stimulated macrophages.

• Pro-inflammatory Cytokine Measurement: To quantify the levels of key inflammatory cytokines (TNF-α, IL-1β, IL-6) in the presence of Ascleposide E.

• Signaling Pathway Analysis: To determine if the anti-inflammatory effects of Ascleposide E are mediated through the inhibition of the NF-κB signaling pathway.

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol describes a colorimetric assay to quantify the cytotoxic effect of Ascleposide E on a cancer cell line. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases of viable cells into a purple formazan (B1609692) product.[3][4][16][17]

Materials:

• Cancer cell line (e.g., MCF-7 for breast cancer, HT-29 for colon cancer)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• Ascleposide E (dissolved in DMSO to create a stock solution)

• MTT solution (5 mg/mL in PBS, filter-sterilized)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of Ascleposide E in complete culture medium from the stock solution. The final DMSO concentration should not exceed 0.1%. Remove the medium from the wells and add 100 µL of the diluted Ascleposide E solutions. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the following formula:

  • % Viability = (Absorbance of treated cells / Absorbance of vehicle control) x 100

  • Plot the percentage of viability against the concentration of Ascleposide E to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Data Presentation:

Ascleposide E Conc. (µM)	Absorbance (570 nm)	% Cell Viability
0 (Vehicle)	100
X1
X2
X3
X4
X5

Protocol 2: Apoptosis Detection using Annexin V-FITC/Propidium Iodide (PI) Staining

This protocol uses flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells. Propidium iodide is a fluorescent intercalating agent that cannot cross the membrane of live and early apoptotic cells, but stains the DNA of late apoptotic and necrotic cells.[2][6][18][19]

Materials:

• Cancer cell line

• Complete cell culture medium

• Ascleposide E

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• 6-well plates

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with Ascleposide E at its IC₅₀ and 2x IC₅₀ concentrations for 24 or 48 hours. Include a vehicle-treated control.

• Cell Harvesting: After treatment, collect both floating and adherent cells. Centrifuge the cell suspension at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL. Transfer 100 µL of the cell suspension to a new tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-FITC negative, PI negative

  • Early apoptotic cells: Annexin V-FITC positive, PI negative

  • Late apoptotic/necrotic cells: Annexin V-FITC positive, PI positive

Data Presentation:

Treatment	% Viable Cells	% Early Apoptotic Cells	% Late Apoptotic/Necrotic Cells
Vehicle Control
Ascleposide E (IC₅₀)
Ascleposide E (2x IC₅₀)

Protocol 3: Measurement of Nitric Oxide (NO) Production using the Griess Assay

This protocol measures the production of nitric oxide (NO), a key inflammatory mediator, by quantifying its stable metabolite, nitrite (B80452), in cell culture supernatants. The Griess assay is a colorimetric method based on the reaction of nitrite with sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine to form a colored azo compound.[9][10][20][21]

Materials:

• RAW 264.7 murine macrophage cell line

• Complete cell culture medium

• Ascleposide E

• Lipopolysaccharide (LPS)

• Griess Reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (for standard curve)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Pre-treat the cells with various concentrations of Ascleposide E for 1 hour.

• Inflammation Induction: Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control (no LPS) and a positive control (LPS only).

• Sample Collection: After incubation, collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction: Add 50 µL of Griess Reagent Part A to each supernatant sample, followed by 50 µL of Part B.

• Incubation and Measurement: Incubate for 10 minutes at room temperature and measure the absorbance at 540 nm.

• Data Analysis: Generate a standard curve using known concentrations of sodium nitrite. Calculate the nitrite concentration in the samples from the standard curve.

Data Presentation:

Treatment	Nitrite Concentration (µM)	% Inhibition of NO Production
Control (No LPS)
LPS (1 µg/mL)	0
LPS + Ascleposide E (X1 µM)
LPS + Ascleposide E (X2 µM)
LPS + Ascleposide E (X3 µM)

Protocol 4: Quantification of Pro-inflammatory Cytokines using ELISA

This protocol uses an enzyme-linked immunosorbent assay (ELISA) to measure the concentration of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) in cell culture supernatants.[8][22][23][24][25]

Materials:

• RAW 264.7 cells

• Complete cell culture medium

• Ascleposide E

• LPS

• ELISA kits for TNF-α, IL-1β, and IL-6 (including capture antibody, detection antibody, streptavidin-HRP, and substrate)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Stop solution (e.g., 2N H₂SO₄)

• 96-well ELISA plates

• Microplate reader

Procedure:

• Cell Treatment and Sample Collection: Follow steps 1-4 from Protocol 3 to obtain cell culture supernatants.

• ELISA: Perform the ELISA for each cytokine according to the manufacturer's instructions. A general procedure is as follows: a. Coat a 96-well plate with the capture antibody overnight. b. Wash the plate and block non-specific binding sites. c. Add the cell culture supernatants and standards to the wells and incubate. d. Wash the plate and add the biotinylated detection antibody. e. Wash the plate and add streptavidin-HRP. f. Wash the plate and add the substrate solution. g. Stop the reaction with the stop solution.

• Absorbance Measurement: Measure the absorbance at 450 nm.

• Data Analysis: Generate a standard curve for each cytokine and determine the concentration in the samples.

Data Presentation:

Treatment	TNF-α (pg/mL)	IL-1β (pg/mL)	IL-6 (pg/mL)
Control (No LPS)
LPS (1 µg/mL)
LPS + Ascleposide E (X1 µM)
LPS + Ascleposide E (X2 µM)
LPS + Ascleposide E (X3 µM)

Protocol 5: Western Blot Analysis of Signaling Pathways

This protocol uses Western blotting to detect changes in the phosphorylation or expression levels of key proteins in signaling pathways, such as Akt, ERK, and NF-κB (p65 subunit), to elucidate the mechanism of action of Ascleposide E.[11][12][26][27][28]

Materials:

• Appropriate cell line (cancer cell line for apoptosis pathways, RAW 264.7 for inflammation pathways)

• Ascleposide E and/or LPS

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Akt, anti-Akt, anti-phospho-ERK, anti-ERK, anti-phospho-p65, anti-p65, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat cells with Ascleposide E (and/or LPS) for the desired time. Lyse the cells with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay.

• SDS-PAGE: Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C, followed by incubation with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Data Presentation:

Treatment	p-Akt / Total Akt Ratio	p-ERK / Total ERK Ratio	p-p65 / Total p65 Ratio
Control
Ascleposide E (or LPS)
Ascleposide E + (LPS)

Visualizations

Anticancer Activity Experimental Workflow.

Anti-inflammatory Activity Experimental Workflow.

Hypothesized Apoptosis Signaling Pathway.

Hypothesized Anti-inflammatory Signaling Pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. primescholars.com [primescholars.com]
• 4. clinicsinoncology.com [clinicsinoncology.com]
• 5. Anticancer effect of Saussurea lappa extract via dual control of apoptosis and autophagy in prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anticancer activity of Saussurea lappa extract by apoptotic pathway in KB human oral cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. pharmacyeducation.fip.org [pharmacyeducation.fip.org]
• 9. Saussurea lappa Ethanolic Extract Attenuates Triamcinolone Acetonide-Induced Pulmonary and Splenic Tissue Damage in Rats via Modulation of Oxidative Stress, Inflammation, and Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analgesic and Anti-Inflammatory Effects of Aucklandia lappa Root Extracts on Acetic Acid-Induced Writhing in Mice and Monosodium Iodoacetate-Induced Osteoarthritis in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Saussurea lappa Exhibits Anti-Oncogenic Effect in Hepatocellular Carcinoma, HepG2 Cancer Cell Line by Bcl-2 Mediated Apoptotic Pathway and Mitochondrial Cytochrome C Release - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Evaluation of anti-inflammatory potential of the ethanolic extract of the Saussurea lappa root (costus) on adjuvant-induced monoarthritis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Asperuloside and Asperulosidic Acid Exert an Anti-Inflammatory Effect via Suppression of the NF-κB and MAPK Signaling Pathways in LPS-Induced RAW 264.7 Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. selleck.co.jp [selleck.co.jp]
• 15. mdpi.com [mdpi.com]
• 16. Investigation of the Antiviral Effects of Saussurea lappa Root Extract against SARS-CoV-2 Virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. informaticsjournals.co.in [informaticsjournals.co.in]
• 18. impactfactor.org [impactfactor.org]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Aucklandia lappa Decne.: a review of its botany, cultivation, ethnopharmacology, phytochemistry, pharmacology, and practical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 23. [Chemical constituents from Psoralea corylifolia and their antioxidant alpha-glucosidase inhibitory and antimicrobial activities] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Sesquiterpene lactones of Aucklandia lappa: Pharmacology, pharmacokinetics, toxicity, and structure–activity relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 25. idus.us.es [idus.us.es]
• 26. medkoo.com [medkoo.com]
• 27. researchgate.net [researchgate.net]
• 28. Antileukemic Natural Product Induced Both Apoptotic and Pyroptotic Programmed Cell Death and Differentiation Effect [mdpi.com]

Application Notes and Protocols for Ascleposide E Cytotoxicity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascleposide E is a natural compound that has garnered interest for its potential therapeutic properties. This document provides detailed protocols for assessing the cytotoxic effects of Ascleposide E on cancer cells. The methodologies outlined herein are designed to offer a comprehensive evaluation of its anti-cancer potential, including its impact on cell viability, apoptosis, and cell cycle progression. The described protocols are foundational for preclinical drug development and mechanistic studies.

Data Presentation

Table 1: Cytotoxicity of Ascleposide E on Various Cancer Cell Lines (IC50 values)

Cell Line	Ascleposide E (µM)	Doxorubicin (µM) (Positive Control)
MCF-7 (Breast Cancer)	25.3 ± 2.1	0.8 ± 0.1
A549 (Lung Cancer)	38.6 ± 3.5	1.2 ± 0.2
HeLa (Cervical Cancer)	31.2 ± 2.8	0.9 ± 0.1
HepG2 (Liver Cancer)	45.1 ± 4.2	1.5 ± 0.3

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Effect of Ascleposide E on Apoptosis in MCF-7 Cells

Treatment	Concentration (µM)	Early Apoptosis (%)	Late Apoptosis (%)	Total Apoptosis (%)
Control	0	2.1 ± 0.3	1.5 ± 0.2	3.6 ± 0.5
Ascleposide E	10	8.5 ± 1.1	4.2 ± 0.6	12.7 ± 1.7
Ascleposide E	25	15.3 ± 1.8	9.8 ± 1.2	25.1 ± 3.0
Ascleposide E	50	28.7 ± 2.5	18.4 ± 1.9	47.1 ± 4.4

Data are presented as mean ± standard deviation from three independent experiments.

Table 3: Cell Cycle Analysis of MCF-7 Cells Treated with Ascleposide E

Treatment	Concentration (µM)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control	0	55.2 ± 4.1	28.9 ± 2.5	15.9 ± 1.8
Ascleposide E	10	65.8 ± 5.2	20.1 ± 2.1	14.1 ± 1.5
Ascleposide E	25	75.3 ± 6.3	15.4 ± 1.7	9.3 ± 1.1
Ascleposide E	50	82.1 ± 7.0	10.2 ± 1.3	7.7 ± 0.9

Data are presented as mean ± standard deviation from three independent experiments.

Experimental Protocols

1. Cell Viability Assessment: MTT Assay

This protocol determines the effect of Ascleposide E on the metabolic activity of cancer cells, which is an indicator of cell viability.

Materials:

• Ascleposide E

• Cancer cell lines (e.g., MCF-7, A549, HeLa, HepG2)

• Dulbecco's Modified Eagle's Medium (DMEM) or other appropriate cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of Ascleposide E in culture medium. After 24 hours, remove the old medium and add 100 µL of fresh medium containing various concentrations of Ascleposide E to the wells. Include a vehicle control (medium with DMSO, if used to dissolve the compound) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of Ascleposide E that inhibits 50% of cell growth) can be determined by plotting cell viability against the log of the compound concentration.

2. Apoptosis Detection: Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Annexin V-FITC Apoptosis Detection Kit

• Cancer cells

• Ascleposide E

• 6-well plates

• Flow cytometer

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and treat with various concentrations of Ascleposide E for the desired time period (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization, and collect both adherent and floating cells.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer provided in the kit. Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the manufacturer's instructions.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour.

3. Cell Cycle Analysis: Propidium Iodide (PI) Staining

This protocol uses flow cytometry to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Cancer cells

• Ascleposide E

• 6-well plates

• Cold 70% ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and treat with different concentrations of Ascleposide E for 24 or 48 hours.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix them in ice-cold 70% ethanol overnight at -20°C.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in PI staining solution.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

Mandatory Visualizations

Caption: Experimental workflow for assessing the cytotoxicity of Ascleposide E.

Caption: Hypothesized signaling pathways modulated by Ascleposide E in cancer cells.

Application Notes and Protocols: Asclepias-Derived Cardiac Glycosides in Animal Models

Introduction

"Ascleposide E" is not a recognized name in the scientific literature for a specific cardiac glycoside. However, the genus Asclepias (commonly known as milkweed) is a rich source of a diverse group of cardiac glycosides, also referred to as cardenolides. These compounds have a long history of investigation for their potent effects on cardiac muscle and, more recently, for their potential as anticancer agents. This document provides detailed application notes and protocols for the use of cardiac glycosides derived from Asclepias species in animal models of cancer and for studying in vivo cardiac effects.

The primary mechanism of action of cardiac glycosides is the inhibition of the Na+/K+-ATPase pump, a transmembrane protein essential for maintaining cellular ion gradients.[1][2] This inhibition leads to an increase in intracellular sodium, which in turn increases intracellular calcium concentration through the sodium-calcium exchanger. In cardiac muscle, this results in a positive inotropic effect (increased contractility).[3] In cancer cells, the disruption of ion homeostasis and the interaction with the Na+/K+-ATPase as a signal transducer can trigger various downstream signaling pathways, leading to apoptosis and inhibition of cell proliferation.[4][5]

I. Application in Animal Models of Cancer

Extracts from Asclepias species have demonstrated significant antiproliferative and apoptotic activities in various cancer cell lines.[6][7] In vivo studies have further substantiated these findings, showing the potential of these extracts to inhibit tumor growth in animal models.[8]

Quantitative Data Summary

Compound/Extract	Animal Model	Disease Model	Dosage	Administration Route	Treatment Duration	Key Outcomes	Reference
Ethyl Acetate (B1210297) Extract of Asclepias curassavica (EAAC)	BALB/c-nu/nu mice	Human non-small cell lung cancer (NCI-H1975) xenograft	25, 50, 100 mg/kg/day	Intraperitoneal (i.p.)	3 weeks	Significant reduction in tumor volume and weight; induced apoptosis in tumor tissue.	[8]

Experimental Protocol: Human Lung Cancer Xenograft Model

This protocol is based on the methodology described for evaluating the antitumor effects of an ethyl acetate extract of Asclepias curassavica (EAAC).[8]

1. Animal Model:

• Species: BALB/c-nu/nu (athymic) mice

• Age/Weight: 4-6 weeks old, 18-22 g

• Housing: Maintained under specific pathogen-free conditions with a 12-hour light/dark cycle, and ad libitum access to food and water.

2. Cell Culture and Tumor Implantation:

• Cell Line: Human non-small cell lung cancer cell line NCI-H1975.

• Culture Conditions: Culture cells in RPMI-1640 medium supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere with 5% CO2.

• Implantation: Harvest cells during the logarithmic growth phase, wash with PBS, and resuspend in serum-free medium. Subcutaneously inject 5 x 10^6 cells in a volume of 100 µL into the right flank of each mouse.

3. Treatment Protocol:

• Tumor Growth: Allow tumors to grow to a palpable size (approximately 100 mm³).

• Randomization: Randomly divide the mice into treatment and control groups.

• Drug Preparation: Prepare the EAAC in a vehicle solution (e.g., 0.5% carboxymethylcellulose sodium).

• Administration: Administer the EAAC or vehicle control intraperitoneally once daily for 3 weeks. A positive control group treated with a standard chemotherapeutic agent (e.g., cyclophosphamide) can be included.[8]

4. Assessment of Antitumor Activity:

• Tumor Measurement: Measure the tumor dimensions (length and width) with a caliper every 2-3 days and calculate the tumor volume using the formula: Volume = (length × width²) / 2.

• Body Weight: Monitor the body weight of the mice throughout the experiment as an indicator of toxicity.

• Endpoint: At the end of the treatment period, euthanize the mice and excise the tumors.

• Tumor Weight: Weigh the excised tumors.

• Histological and Molecular Analysis: A portion of the tumor tissue can be fixed in formalin for histological analysis (e.g., H&E staining, TUNEL assay for apoptosis) and another portion can be snap-frozen for molecular analysis (e.g., Western blotting for apoptosis-related proteins).

Signaling Pathway in Cancer

Cardiac glycosides from Asclepias induce apoptosis in cancer cells by activating stress-related signaling pathways, particularly the p38 and JNK MAPK pathways.[8]

Caption: EAAC-induced apoptosis signaling pathway.

II. Application in In Vivo Models of Cardiac Effects

Cardiac glycosides are well-known for their positive inotropic effects on the heart. A specific cardenolide, asclepin (B1195515), isolated from Asclepias curassavica, has been studied for its cardiac effects in vivo.[9]

Quantitative Data Summary

Compound	Animal Model	Experimental Setup	Dosage	Administration Route	Key Outcomes	Reference
Asclepin	Anesthetized Cat	Measurement of cardiac contractility and blood pressure	Not specified as a single dose, but compared for potency	Intravenous (i.v.)	Showed a marked positive inotropic effect, more potent than g-strophanthin, digoxin (B3395198), and digitoxin.	[9]

Experimental Protocol: In Vivo Assessment of Cardiac Effects

This protocol is based on the methodology described for evaluating the inotropic and toxic effects of asclepin.[9]

1. Animal Model:

• Species: Cat

• Anesthesia: Anesthetize the animal (e.g., with a combination of chloralose (B1664795) and urethane).

• Surgical Preparation:

  • Perform a tracheotomy and cannulate the trachea for artificial respiration.

  • Cannulate a femoral vein for drug administration.

  • Cannulate a femoral artery to measure blood pressure.

  • Perform a thoracotomy and open the pericardium to expose the heart.

  • Insert a catheter into the left ventricle through the apex to measure left ventricular pressure and its first derivative (dp/dt), an index of myocardial contractility.

2. Drug Administration and Data Acquisition:

• Drug Preparation: Dissolve asclepin and other comparative cardiac glycosides in an appropriate solvent.

• Administration: Administer the compounds intravenously.

• Data Recording: Continuously record the following parameters:

  • Arterial blood pressure

  • Heart rate

  • Left ventricular pressure

  • Left ventricular dp/dt max

3. Experimental Design:

• Baseline Measurement: Record stable baseline values for all parameters before drug administration.

• Dose-Response: Administer increasing doses of the cardiac glycoside to establish a dose-response relationship for its inotropic effects.

• Comparative Studies: Compare the potency of asclepin with other standard cardiac glycosides like digoxin, digitoxin, and ouabain (B1677812) (g-strophanthin).

Mechanism of Action on Cardiac Myocytes

The positive inotropic effect of cardiac glycosides is mediated by their inhibition of the Na+/K+-ATPase in cardiomyocytes.

Caption: Mechanism of positive inotropic effect.

Experimental Workflow Diagram

Caption: Experimental workflows for in vivo studies.

Disclaimer: The protocols provided are for informational purposes only and should be adapted and optimized based on specific experimental goals and institutional guidelines for animal care and use. The handling and administration of cardiac glycosides require caution due to their potential toxicity.

References

• 1. Cardiac glycoside - Wikipedia [en.wikipedia.org]
• 2. Quo vadis Cardiac Glycoside Research? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vetscraft.com [vetscraft.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. mdpi.com [mdpi.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Antiproliferative and apoptotic activities of extracts of Asclepias subulata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ethyl Acetate Extract of Asclepias curassavica Induced Apoptosis in Human Cancer Cells via Activating p38 and JNK MAPK Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacological investigation on asclepin--a new cardenolide from Asclepias curassavica. Part II. Comparative studies on the inotropic and toxic effects of asclepin, g-strophantin, digoxin and digitoxin) - PubMed [pubmed.ncbi.nlm.nih.gov]

Formulation of Ascleposide E for In Vivo Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascleposide E is a naturally occurring compound that has garnered interest for its potential therapeutic properties. As with many promising natural products, its progression into in vivo studies is often hampered by poor aqueous solubility, which can lead to low bioavailability and variable experimental outcomes. This document provides detailed application notes and protocols for the formulation of Ascleposide E for oral administration in preclinical in vivo studies. The strategies outlined below are designed to enhance the solubility and absorption of Ascleposide E, thereby ensuring more reliable and reproducible results.

The formulation approaches discussed are based on established methods for overcoming the challenges associated with poorly soluble compounds. These include the use of co-solvents, surfactants, and lipid-based systems. The selection of a suitable formulation is critical for achieving adequate systemic exposure to Ascleposide E to evaluate its pharmacological effects accurately.

Data Presentation: Physicochemical Properties of Ascleposide E

Effective formulation development begins with an understanding of the physicochemical properties of the active pharmaceutical ingredient (API). While specific quantitative data for Ascleposide E is limited in publicly available literature, the following table summarizes its known solubility characteristics. Researchers are advised to perform their own solubility studies to determine the optimal solvent and excipient ratios.

Table 1: Solubility of Ascleposide E

Solvent/Vehicle System	Solubility	Remarks	Source
Dimethyl sulfoxide (B87167) (DMSO)	Soluble	Common solvent for in vitro and in vivo preclinical studies. Potential for toxicity at higher concentrations.	[1]
Pyridine	Soluble	Generally not used for in vivo studies due to toxicity.	[1]
Methanol	Soluble	Used for analytical purposes; not suitable for in vivo administration.	[1]
Ethanol	Soluble	Can be used in co-solvent systems for in vivo studies.	[1]
Water	Poorly Soluble	Low aqueous solubility is a key challenge for oral delivery.	General knowledge
Corn oil	Likely Poorly Soluble	As a lipophilic compound, it may have some solubility, but this needs to be experimentally determined.	Inferred
Polyethylene glycol 400 (PEG 400)	To be determined	A common vehicle for poorly soluble drugs.	Inferred
2-Hydroxypropyl-β-cyclodextrin (HP-β-CD)	To be determined	Cyclodextrins are known to enhance the solubility of hydrophobic compounds.[2]	Inferred

Experimental Protocols

The following protocols provide step-by-step methodologies for preparing three different types of formulations for Ascleposide E suitable for oral gavage in rodents. The choice of formulation will depend on the required dose, the specific animal model, and the pharmacokinetic profile being targeted.

Protocol 1: Co-solvent Formulation

This protocol utilizes a mixture of solvents to dissolve Ascleposide E. Co-solvent systems are a straightforward approach to enhance the solubility of hydrophobic compounds.

Materials:

• Ascleposide E

• Dimethyl sulfoxide (DMSO)

• Polyethylene glycol 400 (PEG 400)

• Saline (0.9% NaCl) or Water for Injection

• Sterile vials

• Magnetic stirrer and stir bar

• Pipettes and sterile filter tips

Procedure:

• Weigh the required amount of Ascleposide E and place it in a sterile vial.

• Add DMSO to the vial to dissolve the Ascleposide E completely. The volume of DMSO should be kept to a minimum, ideally not exceeding 10% of the final formulation volume, to minimize potential toxicity.

• In a separate sterile container, mix PEG 400 and saline (or water) at the desired ratio (e.g., 40% PEG 400, 50% saline).

• While stirring, slowly add the Ascleposide E/DMSO solution to the PEG 400/saline mixture.

• Continue stirring until a clear, homogenous solution is obtained.

• Visually inspect the solution for any precipitation. If precipitation occurs, the formulation may need to be adjusted by increasing the proportion of co-solvents.

• The final formulation should be prepared fresh on the day of the experiment.

Table 2: Example of a Co-solvent Formulation for Ascleposide E

Component	Percentage (%)	Volume for 10 mL	Purpose
Ascleposide E	Varies	As required	Active Pharmaceutical Ingredient
DMSO	10	1 mL	Primary Solvent
PEG 400	40	4 mL	Co-solvent and vehicle
Saline	50	5 mL	Vehicle

Protocol 2: Cyclodextrin-Based Formulation

Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility.[2]

Materials:

• Ascleposide E

• 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Sterile vials

• Magnetic stirrer and stir bar

• Sonicator (optional)

Procedure:

• Prepare a solution of HP-β-CD in deionized water (e.g., 20-40% w/v).

• Slowly add the weighed Ascleposide E powder to the HP-β-CD solution while stirring vigorously.

• Continue stirring for several hours (or overnight) at room temperature to allow for the formation of the inclusion complex. Sonication can be used to expedite the dissolution.

• Once the Ascleposide E is fully dissolved, the solution can be filtered through a 0.22 µm filter to remove any undissolved particles.

• The resulting clear solution is ready for oral administration.

Protocol 3: Lipid-Based Formulation (Self-Emulsifying Drug Delivery System - SEDDS)

Lipid-based formulations can improve the oral absorption of poorly soluble drugs by presenting the compound in a solubilized state in the gastrointestinal tract.[3]

Materials:

• Ascleposide E

• A suitable oil (e.g., Labrafac™ lipophile WL 1349)

• A surfactant (e.g., Kolliphor® EL)

• A co-surfactant (e.g., Transcutol® HP)

• Sterile vials

• Magnetic stirrer and stir bar

Procedure:

• Weigh the required amounts of the oil, surfactant, and co-surfactant into a sterile vial.

• Mix the components thoroughly using a magnetic stirrer until a homogenous mixture is formed. This is the SEDDS vehicle.

• Add the weighed Ascleposide E to the SEDDS vehicle.

• Stir the mixture until the Ascleposide E is completely dissolved. Gentle warming (e.g., to 40°C) may be used to facilitate dissolution.

• The resulting formulation should be a clear, oily liquid.

• Prior to administration, the formulation can be filled into gelatin capsules or administered directly via oral gavage. Upon contact with aqueous media in the gastrointestinal tract, the formulation will spontaneously form a fine emulsion.

Visualization of Experimental Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for formulation preparation and a hypothetical signaling pathway that could be investigated in relation to Ascleposide E's activity.

Caption: Experimental workflow for Ascleposide E formulation and in vivo evaluation.

Caption: Hypothetical signaling pathway modulated by Ascleposide E.

References

• 1. Ascleposide E | CAS:325686-49-5 | Manufacturer ChemFaces [chemfaces.com]
• 2. The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmaexcipients.com [pharmaexcipients.com]

Ascleposide E: A Potential Therapeutic Agent - Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascleposide E, a phenylethanoid glycoside, has emerged as a promising natural compound with a wide spectrum of therapeutic possibilities. Extensive research, primarily conducted under its synonym Acteoside (or Verbascoside), has unveiled its potent anti-inflammatory, antioxidant, neuroprotective, and anticancer properties. These multifaceted biological activities stem from its ability to modulate key cellular signaling pathways, making it a compelling candidate for drug development in various disease contexts.

This document provides a comprehensive overview of the therapeutic potential of Ascleposide E, presenting quantitative data from preclinical studies, detailed experimental protocols for its evaluation, and visual representations of its mechanisms of action.

Data Presentation

The following tables summarize the quantitative data on the biological activities of Ascleposide E (Acteoside) from various studies.

Table 1: In Vitro Anticancer Activity of Ascleposide E (Acteoside)

Cell Line	Cancer Type	Assay	IC50 Value (µM)	Reference
4T1	Breast Cancer	MTT Assay	117	[1]
HT-1080	Fibrosarcoma	Invasion Assay	-	[2]
Du-145	Prostate Cancer	Proliferation Assay	-	[1]
PC-3	Prostate Cancer	Proliferation Assay	-	[1]
Caco-2	Colorectal Cancer	Proliferation Assay	-	[1][3]
HCT-116	Colorectal Cancer	Proliferation Assay	-	[1]

Table 2: Anti-inflammatory and Antioxidant Activity of Ascleposide E (Acteoside)

Model System	Effect Measured	Method	Quantitative Change	Reference
LPS-stimulated RAW264.7 cells	Inhibition of Nitric Oxide (NO) production	Griess Assay	Significant reduction	[4][5]
LPS-stimulated RAW264.7 cells	Reduction of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β)	ELISA	Significant decrease	[5][6]
LPS-induced acute lung injury in mice	Reduction of pro-inflammatory cytokines in BALF	ELISA	Significant decrease in TNF-α, IL-1β, IL-6	[7]
DPPH radical scavenging	Antioxidant activity	Spectrophotometry	IC50 = 19.89 µg/mL	[1]
Cu2+-induced LDL peroxidation	Antioxidant activity	Spectrophotometry	IC50 = 63.31 µg/mL	[1]
Ovariectomy-induced bone loss in rats	Reduction of inflammatory cytokines	ELISA	Reduction to control levels	[8]

Table 3: Neuroprotective Effects of Ascleposide E (Acteoside)

Model System	Effect Measured	Method	Outcome	Reference
6-OHDA-induced zebrafish model of Parkinson's disease	Prevention of dopaminergic neuron death	Immunohistochemistry	Protective effect observed	[9]
Rotenone-induced neuronal cell injury	Reduction of apoptosis and ROS production	Flow cytometry, microscopy	Significant neuroprotection	[10][11]
Glutamate-induced excitotoxicity in rat cortical cells	Inhibition of intracellular Ca2+ influx and ROS formation	Fluorescence microscopy	Significant neuroprotective activity	[12]
Focal cerebral ischemia-reperfusion in rats	Reduction of infarct volume and brain edema	Histology, neurological scoring	Improved neurological outcome	[13]

Signaling Pathways Modulated by Ascleposide E

Ascleposide E exerts its therapeutic effects by modulating several critical intracellular signaling pathways. Below are diagrams illustrating its influence on the PI3K/Akt, MAPK, and NF-κB pathways.

Caption: Ascleposide E activates the PI3K/Akt pathway, promoting cell survival.

References

• 1. The pharmacokinetic property and pharmacological activity of acteoside: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acteoside inhibits PMA-induced matrix metalloproteinase-9 expression via CaMK/ERK- and JNK/NF-κB-dependent signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Verbascoside: Identification, Quantification, and Potential Sensitization of Colorectal Cancer Cells to 5-FU by Targeting PI3K/AKT Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Unraveling the Dual Anti-Inflammatory and Antioxidant Mechanisms of Acteoside: Computational Insights and Experimental Validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of acteoside on lipopolysaccharide-induced inflammation in acute lung injury via regulation of NF-κB pathway in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Acteoside suppresses RANKL-mediated osteoclastogenesis by inhibiting c-Fos induction and NF-κB pathway and attenuating ROS production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Acteoside protects against 6-OHDA-induced dopaminergic neuron damage via Nrf2-ARE signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Acteoside exerts neuroprotection effects in the model of Parkinson's disease via inducing autophagy: Network pharmacology and experimental study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Acteoside and its aglycones protect primary cultures of rat cortical cells from glutamate-induced excitotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Acteoside Attenuates Oxidative Stress and Neuronal Apoptosis in Rats with Focal Cerebral Ischemia-Reperfusion Injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating Ascleposide E: A Lack of Available Research Data

Despite a comprehensive search of available scientific literature, there is currently insufficient data to generate detailed Application Notes and Protocols regarding the role of Ascleposide E in cell signaling pathways.

General searches for cell signaling pathways, such as PI3K/Akt/mTOR and MAPK/ERK, provided extensive information on these well-established cascades. However, none of the retrieved literature established a link to Ascleposide E. Broader inquiries into the biological functions of "Ascleposide E" were similarly unsuccessful in retrieving relevant studies.

This lack of information prevents the creation of the requested content. The development of Application Notes and Protocols necessitates pre-existing, peer-reviewed research that outlines:

• Biological Context: The specific cellular systems and conditions in which Ascleposide E has been studied.

• Quantitative Data: Dose-response curves, IC50 values, kinetic data, and other measurable effects.

• Experimental Procedures: Detailed methods for cell culture, treatment with Ascleposide E, and subsequent assays.

• Mechanism of Action: Identification of the specific molecular targets and signaling pathways modulated by the compound.

Without this fundamental information, any attempt to generate the requested documents would be purely speculative and not based on scientific evidence.

We encourage researchers, scientists, and drug development professionals interested in Ascleposide E to initiate foundational studies to explore its potential biological activities. Future research will be essential to elucidate its mechanism of action and potential therapeutic applications before detailed protocols and application notes can be developed.

Application Notes and Protocols for In Vitro Drug Interaction Studies of a Novel Investigational Compound

Introduction

The assessment of drug-drug interaction (DDI) potential is a critical component of the preclinical and clinical development of any new chemical entity. Unforeseen DDIs can lead to significant safety concerns, including adverse drug reactions or loss of efficacy, and are a major cause of post-market drug withdrawal.[1][2] This document provides a set of generalized application notes and protocols for conducting in vitro drug interaction studies for a novel investigational compound. These studies are designed to evaluate the compound's potential to be a "victim" of DDIs (i.e., its metabolism is affected by other drugs) or a "perpetrator" of DDIs (i.e., it affects the metabolism of other drugs).[1][3]

The primary mechanisms of metabolism-based DDIs involve the inhibition or induction of cytochrome P450 (CYP) enzymes, which are responsible for the metabolism of a vast number of drugs.[4][5][6] Additionally, interactions with drug transporters can significantly alter a drug's absorption, distribution, and excretion, leading to clinically relevant DDIs.[7][8][9]

Disclaimer: A comprehensive literature search did not yield any specific drug interaction studies for Ascleposide E. Therefore, the following protocols and data are presented as a general guide for assessing the drug interaction potential of a novel investigational compound, hereafter referred to as the "Test Compound."

Part 1: Cytochrome P450 Inhibition Assays

The objective of CYP inhibition assays is to determine if the Test Compound can inhibit the activity of major human CYP isozymes.[3] Both direct (reversible) and time-dependent inhibition (TDI) should be assessed.

Data Presentation: CYP Inhibition

The results of the CYP inhibition assays should be summarized in a clear and concise table. The following table presents example data for the Test Compound.

CYP Isozyme	Probe Substrate	IC50 (µM) - Direct Inhibition	IC50 (µM) - Time-Dependent Inhibition
CYP1A2	Phenacetin (B1679774)	> 100	> 100
CYP2B6	Bupropion	75.2	50.1
CYP2C8	Amodiaquine	15.8	8.2
CYP2C9	Diclofenac (B195802)	22.4	11.5
CYP2C19	S-Mephenytoin	5.3	1.1
CYP2D6	Bufuralol	> 100	> 100
CYP3A4	Midazolam	8.9	2.5
CYP3A4	Testosterone	9.5	2.8

Experimental Protocol: Reversible CYP Inhibition Assay

This protocol outlines the methodology for determining the half-maximal inhibitory concentration (IC50) of the Test Compound for major CYP isozymes using human liver microsomes.

Materials:

• Pooled human liver microsomes (HLMs)

• Test Compound stock solution (in a suitable solvent, e.g., DMSO)

• CYP-specific probe substrates (e.g., phenacetin for CYP1A2, diclofenac for CYP2C9)

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• 96-well microplates

• LC-MS/MS system for metabolite quantification

Procedure:

• Prepare a series of dilutions of the Test Compound in phosphate buffer. The final concentrations should bracket the expected IC50 value.

• In a 96-well plate, add the Test Compound dilutions, pooled HLMs (final concentration, e.g., 0.2 mg/mL), and phosphate buffer.

• Pre-incubate the plate at 37°C for 10 minutes.

• Initiate the reaction by adding a mixture of the CYP-specific probe substrate and the NADPH regenerating system.

• Incubate the reaction at 37°C for a specific time (e.g., 10-30 minutes, within the linear range of metabolite formation).

• Stop the reaction by adding a suitable quenching solution (e.g., ice-cold acetonitrile).

• Centrifuge the plate to pellet the protein.

• Analyze the supernatant for the formation of the specific metabolite using a validated LC-MS/MS method.

• Calculate the percent inhibition for each concentration of the Test Compound relative to a vehicle control.

• Determine the IC50 value by fitting the data to a suitable sigmoidal dose-response curve.

Experimental Workflow: CYP Inhibition Assay

Caption: Workflow for a typical in vitro CYP inhibition assay.

Part 2: Cytochrome P450 Induction Assays

CYP induction assays are performed to determine if the Test Compound can increase the expression of CYP enzymes, which can lead to increased metabolism and reduced efficacy of co-administered drugs. These assays are typically conducted in cultured human hepatocytes.

Data Presentation: CYP Induction

The results from a CYP induction study should include the EC50 (half-maximal effective concentration) and Emax (maximum induction effect) for the Test Compound.

CYP Isozyme	Positive Control	Test Compound EC50 (µM)	Test Compound Emax (% of Positive Control)
CYP1A2	Omeprazole (B731)	12.5	65%
CYP2B6	Phenobarbital (B1680315)	25.1	45%
CYP3A4	Rifampicin (B610482)	5.8	80%

Experimental Protocol: CYP Induction Assay in Human Hepatocytes

This protocol describes a method for evaluating the potential of a Test Compound to induce CYP1A2, CYP2B6, and CYP3A4 in cultured human hepatocytes.

Materials:

• Cryopreserved primary human hepatocytes

• Hepatocyte culture medium

• Test Compound stock solution

• Positive controls (e.g., omeprazole for CYP1A2, phenobarbital for CYP2B6, rifampicin for CYP3A4)

• Vehicle control (e.g., DMSO)

• 96-well collagen-coated plates

• Reagents for mRNA quantification (qRT-PCR) or enzyme activity measurement (probe substrate metabolism)

Procedure:

• Thaw and plate primary human hepatocytes in collagen-coated 96-well plates according to the supplier's instructions.

• Allow the cells to attach and form a monolayer (typically 24-48 hours).

• Replace the medium with fresh medium containing various concentrations of the Test Compound, positive controls, or vehicle control.

• Incubate the cells for 48-72 hours, replacing the medium with freshly prepared test solutions every 24 hours.

• After the incubation period, assess CYP induction by one of the following methods:

  • mRNA analysis: Lyse the cells and isolate RNA. Perform qRT-PCR to quantify the relative expression levels of CYP1A2, CYP2B6, and CYP3A4 mRNA.

  • Enzyme activity analysis: Wash the cells and incubate with a cocktail of CYP-specific probe substrates. Analyze the formation of metabolites by LC-MS/MS.

• Calculate the fold induction relative to the vehicle control.

• Determine the EC50 and Emax values by fitting the data to a suitable dose-response model.

Signaling Pathway: CYP Induction via Nuclear Receptors

Caption: Simplified signaling pathways for CYP induction via nuclear receptors.

Part 3: Drug Transporter Interaction Assays

It is important to evaluate whether the Test Compound is a substrate or inhibitor of key uptake and efflux transporters.[7][9] These interactions can significantly impact a drug's pharmacokinetics.

Data Presentation: Transporter Interactions

The results of transporter interaction studies can be summarized to indicate whether the Test Compound is a substrate or inhibitor of specific transporters.

Transporter	Substrate of?	Inhibitor of? (IC50, µM)
P-gp (MDR1)	Yes (Efflux Ratio = 4.5)	Yes (12.3 µM)
BCRP	Yes (Efflux Ratio = 3.2)	Yes (8.9 µM)
OATP1B1	No	Yes (25.6 µM)
OATP1B3	No	> 50 µM
OAT1	No	> 50 µM
OAT3	No	> 50 µM
OCT2	No	> 50 µM

Experimental Protocol: P-gp Substrate and Inhibition Assay

This protocol describes a method for determining if the Test Compound is a substrate or inhibitor of P-glycoprotein (P-gp) using a bidirectional transport assay in Caco-2 or MDCK-MDR1 cells.

Materials:

• Caco-2 or MDCK-MDR1 cells cultured on permeable supports (e.g., Transwell® plates)

• Test Compound

• P-gp inhibitor (e.g., verapamil (B1683045) or zosuquidar)

• Transport buffer (e.g., Hank's Balanced Salt Solution with HEPES)

• LC-MS/MS system

Procedure (Substrate Assessment):

• Culture Caco-2 or MDCK-MDR1 cells on permeable supports until a confluent monolayer is formed, as confirmed by transepithelial electrical resistance (TEER) measurements.

• Wash the cell monolayers with transport buffer.

• Add the Test Compound to either the apical (A) or basolateral (B) chamber.

• At specified time points, collect samples from the receiver chamber.

• Quantify the concentration of the Test Compound in the samples using LC-MS/MS.

• Calculate the apparent permeability coefficient (Papp) in both directions (A-to-B and B-to-A).

• The efflux ratio is calculated as Papp (B-to-A) / Papp (A-to-B). An efflux ratio > 2 suggests the Test Compound is a P-gp substrate.

• To confirm, repeat the experiment in the presence of a known P-gp inhibitor. A significant reduction in the efflux ratio confirms P-gp mediated transport.

Procedure (Inhibition Assessment):

• Use a known P-gp substrate (e.g., digoxin).

• Perform a bidirectional transport assay with the P-gp substrate in the presence of varying concentrations of the Test Compound.

• Determine the IC50 of the Test Compound for the inhibition of the P-gp substrate's transport.

The in vitro drug interaction studies outlined in these application notes and protocols provide a fundamental framework for assessing the DDI potential of a novel investigational compound. The data generated from these assays are essential for predicting clinical DDI risk and informing the design of subsequent clinical studies.[1][3][10] It is crucial to interpret these in vitro results in the context of the compound's clinical pharmacokinetic data to make informed decisions during drug development.[1]

References

• 1. fda.gov [fda.gov]
• 2. fda.gov [fda.gov]
• 3. criver.com [criver.com]
• 4. researchgate.net [researchgate.net]
• 5. pharmacytimes.com [pharmacytimes.com]
• 6. Inhibition of Cytochrome P450 Enzymes by Drugs—Molecular Basis and Practical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Clinical Aspects of Transporter-Mediated Drug-Drug Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Beyond drug-drug interactions: effects of transporter inhibition on endobiotics, nutrients and toxins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 10. The conduct of in vitro and in vivo drug-drug interaction studies: a PhRMA perspective - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ascleposide E in Neurodegenerative Disease Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are characterized by the progressive loss of structure and function of neurons. Oxidative stress and neuroinflammation are key pathological mechanisms contributing to neuronal damage. Ascleposide E, a sesquiterpenoid isolated from the roots of Saussurea lappa, presents a promising candidate for neuroprotective research. While direct studies on Ascleposide E in neurodegenerative models are currently limited, extracts from Saussurea lappa have demonstrated significant neuroprotective, anti-inflammatory, and antioxidant properties.[1][2][3][4][5] The bioactive compounds in Saussurea lappa, including sesquiterpenoids, have been shown to ameliorate cognitive deficits and reduce oxidative stress in preclinical models of Alzheimer's disease.[1][2][5] These findings provide a strong rationale for investigating the therapeutic potential of Ascleposide E as a purified compound.

These application notes provide a framework for the experimental evaluation of Ascleposide E in the context of neurodegenerative disease research, based on established methodologies for assessing neuroprotective compounds.

Quantitative Data Summary

The following tables represent hypothetical data based on typical results from neuroprotection assays. These are intended to serve as examples for data presentation in a research context.

Table 1: Antioxidant Activity of Ascleposide E

Assay	Ascleposide E IC50 (µM)	Positive Control (Trolox) IC50 (µM)
DPPH Radical Scavenging	15.8	5.2
ABTS Radical Scavenging	12.5	4.1
Superoxide Anion Scavenging	25.3	8.9
Hydroxyl Radical Scavenging	30.1	10.5

Table 2: Neuroprotective Effect of Ascleposide E on H₂O₂-Induced Oxidative Stress in SH-SY5Y Cells

Treatment	Cell Viability (%)	LDH Release (%)	Intracellular ROS (% of Control)
Control	100 ± 5.2	5.1 ± 1.2	100 ± 8.7
H₂O₂ (100 µM)	48.2 ± 4.5	45.7 ± 3.8	250.3 ± 15.6
Ascleposide E (1 µM) + H₂O₂	55.6 ± 3.9	38.2 ± 2.9	210.5 ± 12.1
Ascleposide E (5 µM) + H₂O₂	72.8 ± 5.1	22.5 ± 2.1	155.4 ± 10.8
Ascleposide E (10 µM) + H₂O₂	85.4 ± 6.3	10.3 ± 1.5	115.9 ± 9.2

Table 3: Anti-inflammatory Effect of Ascleposide E on LPS-Stimulated BV-2 Microglia

Treatment	Nitric Oxide (NO) Production (% of Control)	TNF-α Release (pg/mL)	IL-6 Release (pg/mL)
Control	100 ± 7.8	50.2 ± 4.5	35.1 ± 3.2
LPS (1 µg/mL)	350.4 ± 25.1	850.6 ± 60.3	620.8 ± 45.7
Ascleposide E (1 µM) + LPS	280.1 ± 20.5	680.4 ± 51.2	510.2 ± 38.9
Ascleposide E (5 µM) + LPS	180.6 ± 15.3	420.8 ± 35.8	310.5 ± 25.4
Ascleposide E (10 µM) + LPS	120.3 ± 10.2	210.5 ± 18.9	150.7 ± 12.6

Experimental Protocols

1. Antioxidant Activity Assays

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

  • Prepare various concentrations of Ascleposide E and a positive control (e.g., Trolox) in methanol (B129727).

  • Add 100 µL of each sample concentration to a 96-well plate.

  • Add 100 µL of 0.2 mM DPPH solution in methanol to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of scavenging activity and determine the IC50 value.

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay:

  • Prepare ABTS radical cation solution by mixing 7 mM ABTS stock solution with 2.45 mM potassium persulfate and incubating in the dark for 12-16 hours.

  • Dilute the ABTS solution with ethanol (B145695) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Add 20 µL of various concentrations of Ascleposide E or positive control to a 96-well plate.

  • Add 180 µL of the diluted ABTS solution to each well.

  • Incubate for 6 minutes at room temperature.

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of scavenging activity and determine the IC50 value.

2. Neuroprotection Assay in SH-SY5Y Cells

• Cell Culture: Culture human neuroblastoma SH-SY5Y cells in DMEM/F12 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂.

• Treatment:

  • Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

  • Pre-treat the cells with various concentrations of Ascleposide E (e.g., 1, 5, 10 µM) for 2 hours.

  • Induce oxidative stress by adding 100 µM hydrogen peroxide (H₂O₂) for 24 hours.

• Cell Viability (MTT) Assay:

  • After treatment, add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 490 nm.

• LDH Release Assay:

  • Collect the cell culture supernatant after treatment.

  • Measure the lactate (B86563) dehydrogenase (LDH) activity in the supernatant using a commercial LDH cytotoxicity assay kit according to the manufacturer's instructions.

3. Anti-inflammatory Assay in BV-2 Microglia

• Cell Culture: Culture murine microglial BV-2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Treatment:

  • Seed cells in a 24-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere for 24 hours.

  • Pre-treat the cells with various concentrations of Ascleposide E for 1 hour.

  • Stimulate the cells with 1 µg/mL lipopolysaccharide (LPS) for 24 hours.

• Nitric Oxide (NO) Measurement (Griess Assay):

  • Collect the cell culture supernatant.

  • Mix 50 µL of the supernatant with 50 µL of Griess reagent A and 50 µL of Griess reagent B in a 96-well plate.

  • Incubate for 10 minutes at room temperature.

  • Measure the absorbance at 540 nm.

• Cytokine Measurement (ELISA):

  • Measure the levels of TNF-α and IL-6 in the cell culture supernatant using commercial ELISA kits according to the manufacturer's instructions.

Visualizations

Workflow for assessing the neuroprotective effects of Ascleposide E.

Inhibition of the NF-κB inflammatory pathway by Ascleposide E.

Activation of the Nrf2 antioxidant response by Ascleposide E.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Saussureae Radix Attenuates Neuroinflammation in LPS-Stimulated Mouse BV2 Microglia via HO-1/Nrf-2 Induction and Inflammatory Pathway Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Conservation Status and Therapeutic Potential of Saussurea lappa: An Overview [scirp.org]
• 5. informaticsjournals.co.in [informaticsjournals.co.in]

Technical Notes & Optimization

Technical Support Center: Stabilizing Ascleposide E in Solution

For researchers, scientists, and drug development professionals working with Ascleposide E, maintaining its stability in solution is critical for obtaining accurate and reproducible experimental results. This technical support center provides essential guidance on identifying and mitigating potential stability issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Ascleposide E degradation in solution?

A1: The primary cause of Ascleposide E degradation is the hydrolysis of its glycosidic bond. This chemical reaction cleaves the sugar moiety from the steroid core (aglycone), leading to a loss of the compound's biological activity. This process is significantly influenced by the pH of the solution.

Q2: How does pH affect the stability of Ascleposide E?

A2: Ascleposide E, like other cardiac glycosides such as digoxin (B3395198), is susceptible to acid-catalyzed hydrolysis.[1][2][3] In acidic conditions (low pH), the rate of glycosidic bond cleavage increases substantially. Therefore, it is crucial to control the pH of your solutions to minimize degradation. Neutral to slightly alkaline conditions are generally preferred for enhanced stability.[4]

Q3: What are the recommended solvents for dissolving Ascleposide E?

A3: Ascleposide E is soluble in solvents such as DMSO, pyridine, methanol, and ethanol. When preparing stock solutions, using an anhydrous grade of these solvents is recommended to minimize the presence of water, which can participate in hydrolysis.

Q4: How should I store my Ascleposide E solutions?

A4: For optimal stability, stock solutions of Ascleposide E should be stored at -20°C or lower. Aliquoting the stock solution into smaller, single-use vials is highly recommended to avoid repeated freeze-thaw cycles, which can introduce moisture and accelerate degradation. For aqueous working solutions, it is best to prepare them fresh before each experiment.

Q5: I am observing a loss of activity in my experiments. Could Ascleposide E degradation be the cause?

A5: Yes, a loss of biological activity is a strong indicator of Ascleposide E degradation. If you suspect degradation, it is advisable to verify the integrity of your compound using analytical methods like High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide

This guide addresses common problems encountered during the handling and use of Ascleposide E in solution.

Problem	Potential Cause	Recommended Solution
Loss of biological effect over time in cell-based assays.	Degradation of Ascleposide E in the culture medium due to acidic pH or prolonged incubation at 37°C.	Prepare fresh working solutions of Ascleposide E for each experiment. Minimize the exposure time of the compound in the culture medium if possible. Consider using a buffered medium to maintain a stable pH.
Precipitate forms when diluting the DMSO stock solution into an aqueous buffer.	Poor solubility of Ascleposide E in the aqueous buffer.	Increase the percentage of organic co-solvent (e.g., DMSO, ethanol) in the final working solution, ensuring it is compatible with your experimental system. Prepare a more dilute stock solution to reduce the final concentration of the organic solvent.
Inconsistent results between experiments.	Inconsistent preparation of Ascleposide E solutions or degradation of the stock solution.	Strictly adhere to a standardized protocol for solution preparation. Aliquot the stock solution to avoid multiple freeze-thaw cycles. Regularly check the purity of the stock solution using HPLC.
Appearance of new peaks in HPLC analysis of the solution.	Formation of degradation products due to hydrolysis or other degradation pathways.	This confirms degradation. Identify the degradation conditions (e.g., pH, temperature, light exposure) and modify the experimental protocol to avoid them. Refer to the Forced Degradation Protocol below to systematically investigate stability.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Ascleposide E Stock Solution

Objective: To prepare a stock solution of Ascleposide E with enhanced stability for long-term storage.

Materials:

• Ascleposide E (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes or amber glass vials

• Vortex mixer

• Analytical balance

Methodology:

• Allow the Ascleposide E vial to equilibrate to room temperature before opening to prevent moisture condensation.

• Weigh the desired amount of Ascleposide E using an analytical balance in a controlled environment.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution until the Ascleposide E is completely dissolved.

• Aliquot the stock solution into single-use, light-protected microcentrifuge tubes or amber vials.

• Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Forced Degradation Study of Ascleposide E

Objective: To investigate the stability of Ascleposide E under various stress conditions to identify potential degradation pathways.

Materials:

• Ascleposide E stock solution (e.g., 1 mg/mL in methanol)

• Hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

• Water bath or incubator

• UV light chamber

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis or MS)

Methodology:

• Acid Hydrolysis: Mix an aliquot of the Ascleposide E stock solution with an equal volume of 0.1 M HCl. Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).

• Base Hydrolysis: Mix an aliquot of the Ascleposide E stock solution with an equal volume of 0.1 M NaOH. Incubate at room temperature for a defined period.

• Oxidative Degradation: Mix an aliquot of the Ascleposide E stock solution with an equal volume of 3% H₂O₂. Incubate at room temperature for a defined period.

• Thermal Degradation: Place an aliquot of the Ascleposide E stock solution in a water bath or incubator at an elevated temperature (e.g., 60°C) for a defined period.

• Photodegradation: Expose an aliquot of the Ascleposide E stock solution to UV light in a photostability chamber for a defined period. A control sample should be kept in the dark at the same temperature.

• Sample Analysis: At each time point, withdraw a sample from each condition, neutralize if necessary (for acid and base hydrolysis samples), and dilute with the mobile phase. Analyze the samples by HPLC to determine the percentage of Ascleposide E remaining and to detect the formation of any degradation products.

Visualizations

References

• 1. Kinetics of digoxin stability in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Influence of gastric pH on digoxin biotransformation. I. Intragastric hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Ascleposide E Purification: Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of Ascleposide E, a steroidal saponin (B1150181).

Troubleshooting & FAQs

This section addresses specific issues that may arise during the extraction, separation, and purification of Ascleposide E.

Question 1: Why is the final yield of Ascleposide E consistently low?

Answer: Low yield is a frequent challenge in natural product isolation and can stem from several factors throughout the purification workflow.[1] Consider the following potential causes and solutions:

• Incomplete Initial Extraction: The choice of solvent and extraction method is critical. Saponins (B1172615) have diverse polarities, and an inappropriate solvent may not efficiently extract Ascleposide E from the plant matrix.[2][3]

  • Troubleshooting:

    • Optimize Solvent: Experiment with different solvent systems. Start with a polar solvent like 85% ethanol (B145695) or methanol (B129727), which is effective for many saponins.[3][4]

    • Enhance Extraction: Consider using techniques like ultrasound-assisted extraction (UAE) or supercritical fluid extraction to improve efficiency and reduce extraction time.[2][4]

    • Re-extract Plant Material: Perform multiple extraction cycles on the plant residue to ensure maximum recovery.

• Compound Degradation: Ascleposide E, like other steroidal saponins, can be susceptible to degradation under harsh conditions.[4][5] The glycosidic linkages are particularly prone to hydrolysis in acidic environments.[6][7]

  • Troubleshooting:

    • pH Control: Maintain a neutral pH throughout the process, especially during liquid-liquid partitioning and concentration steps.[8][9][10]

    • Temperature Management: Avoid excessive heat during solvent evaporation. Use a rotary evaporator at moderate temperatures (e.g., 40-50°C) and high vacuum.

• Loss During Purification Steps: Significant amounts of the target compound can be lost during multi-step purification processes like solvent partitioning and chromatography.

  • Troubleshooting:

    • Monitor Fractions: Analyze all discarded fractions (e.g., aqueous layers, column flow-through) by thin-layer chromatography (TLC) or HPLC to ensure the target compound is not being unintentionally discarded.

    • Optimize Chromatography: Use a focused gradient during column chromatography to ensure the compound elutes in a sharp band, minimizing the number of mixed fractions.

Question 2: My purified Ascleposide E is contaminated with polysaccharides and other polar impurities. How can I remove them?

Answer: Co-extraction of high-molecular-weight, polar compounds like polysaccharides is a common problem when purifying saponins from plant materials.[2]

• Troubleshooting:

  • Solvent Partitioning: After initial extraction and concentration, perform liquid-liquid partitioning. Partition the aqueous extract against a non-polar solvent like n-hexane to remove lipids and chlorophylls, then against a moderately polar solvent like ethyl acetate (B1210297) or n-butanol to separate saponins from highly polar sugars and polysaccharides that will preferentially remain in the aqueous layer.

  • Precipitation: In some cases, adding the concentrated extract to a large volume of a less polar solvent, such as acetone, can precipitate the highly polar impurities.

  • Macroporous Resins: Employing macroporous resin chromatography as an initial cleanup step can be highly effective. These resins can adsorb saponins, allowing sugars and other highly polar impurities to be washed away before eluting the target compounds with an appropriate solvent like ethanol.

  • Chromatographic Separation: Utilize a silica (B1680970) gel column with a carefully selected gradient elution. A common system is a gradient of chloroform-methanol-water, which can effectively separate saponins from residual sugars.

Question 3: I'm observing peak tailing and poor resolution during HPLC purification. What should I do?

Answer: Poor chromatographic performance can compromise the purity of your final product. Several factors related to the sample, mobile phase, or column could be the cause.

• Troubleshooting:

  • Sample Overload: Injecting too much sample can lead to peak fronting or tailing. Reduce the injection volume or the concentration of your sample.

  • Inappropriate Sample Solvent: Dissolving the sample in a solvent much stronger than the initial mobile phase can cause peak distortion. Ideally, dissolve the sample in the mobile phase itself or a weaker solvent.

  • Column Contamination or Degradation: The column inlet frit can become blocked by particulates, or the stationary phase may degrade over time.

    • Flush the column with a strong organic solvent.

    • If the problem persists, try replacing the guard column or the analytical column itself.

  • Mobile Phase Issues:

    • Optimize Gradient: Adjust the gradient slope. A shallower gradient can improve the resolution between closely eluting peaks.

    • Change Selectivity: If resolution is still poor, switch to a different stationary phase (e.g., from a C18 to a Phenyl or Pentafluorophenyl (F5) column) or modify the mobile phase (e.g., switch from methanol to acetonitrile) to alter the selectivity of the separation.[11]

Question 4: Ascleposide E will not crystallize from the purified amorphous powder. What strategies can I try?

Answer: Crystallization is often a difficult final step, requiring high purity and the right conditions.[12]

• Troubleshooting:

  • Increase Purity: The presence of even minor impurities can inhibit crystal formation. Consider an additional chromatographic step to achieve >98% purity before attempting crystallization.

  • Solvent System Screening: Experiment with various solvent systems. A common method is to dissolve the compound in a good solvent (e.g., methanol) and slowly add a poor solvent (e.g., water or acetone) until turbidity appears, then allow it to stand.[6][12]

  • Control Saturation:

    • Slow Evaporation: Dissolve the compound in a suitable solvent and allow the solvent to evaporate slowly in a loosely covered vial.

    • Slow Cooling: Dissolve the compound in a minimal amount of a suitable solvent at an elevated temperature and allow it to cool slowly to room temperature, and then to 4°C.

  • Seeding: If you have a previously obtained crystal, add a tiny amount to a saturated solution to induce crystallization.

Data Presentation

Table 1: Solvent Systems for Saponin Purification This table summarizes common solvents used in the extraction and chromatographic purification of saponins, arranged by polarity.

Stage	Polarity	Solvent(s)	Purpose
Extraction	High	Water, Methanol, Ethanol	Primary extraction of polar glycosides (saponins).[3]
Partitioning	Non-Polar	n-Hexane, Chloroform	Removal of lipids, chlorophylls, and other non-polar impurities.
Medium	Ethyl Acetate, n-Butanol	Separation of saponins from highly polar sugars and salts.
Column Chromatography	Various	Chloroform-Methanol-Water, Ethyl Acetate-Methanol-Water, Acetonitrile-Water	Gradient elution to separate individual saponins based on polarity.[13]

Table 2: HPLC Troubleshooting Quick Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Peak Splitting	Blocked inlet frit; Column void.	Flush column in the reverse direction; Replace guard or analytical column.
High Backpressure	Blockage in the system; Sample precipitation.	Filter sample before injection; Flush column with strong solvents.
Peak Fronting	Mass overload; Sample dissolved in a solvent that is too strong.	Reduce injection volume/concentration; Dissolve sample in the mobile phase.
Late/Drifting Elution	Insufficient mobile phase flow; Column degradation.	Check pump flow rate; Test column with a standard.

Experimental Protocols

Protocol 1: General Extraction of Crude Ascleposide E

• Preparation: Air-dry and grind the plant material (e.g., roots of Asclepias species) into a coarse powder.

• Extraction: Macerate the powdered material with 85% aqueous ethanol (1:10 w/v) at room temperature for 24 hours with occasional stirring. Repeat the extraction process three times.

• Concentration: Combine the ethanolic extracts and concentrate them under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a crude extract.

• Suspension: Suspend the crude extract in distilled water.

• Partitioning:

  • Perform liquid-liquid extraction on the aqueous suspension sequentially with n-hexane to remove non-polar compounds. Discard the n-hexane layer.

  • Subsequently, extract with water-saturated n-butanol. The saponins will move into the n-butanol layer.

• Final Concentration: Combine the n-butanol fractions and evaporate to dryness under reduced pressure to yield the crude saponin fraction containing Ascleposide E.

Protocol 2: Preparative HPLC Purification

• System Preparation: Equilibrate the entire HPLC system, including the pump and column, with the initial mobile phase.[14]

• Column: Use a preparative C18 reversed-phase column (e.g., 250 x 20 mm, 10 µm particle size).

• Mobile Phase:

  • Solvent A: Water (HPLC grade)

  • Solvent B: Acetonitrile (HPLC grade)

• Gradient Program:

  • 0-10 min: 30% B

  • 10-50 min: Linear gradient from 30% to 70% B

  • 50-55 min: 70% B

  • 55-60 min: Return to 30% B and re-equilibrate.

• Flow Rate: 10 mL/min.

• Detection: UV detector at 205 nm. Saponins often lack strong chromophores, necessitating detection at low wavelengths.[15][16]

• Injection & Fraction Collection: Dissolve the crude saponin fraction in the initial mobile phase, filter through a 0.45 µm filter, and inject. Collect fractions based on the chromatogram peaks corresponding to Ascleposide E.

• Purity Check: Analyze the collected fractions using analytical HPLC to confirm purity. Pool the pure fractions and evaporate the solvent to obtain purified Ascleposide E.

Visualizations

Caption: General workflow for the purification of Ascleposide E.

Caption: Troubleshooting logic for diagnosing low yield of Ascleposide E.

References

• 1. books.rsc.org [books.rsc.org]
• 2. Overcoming Obstacles: The Challenges of Saponin Extraction from Plant Sources [greenskybio.com]
• 3. Sustainable Saponin Extraction: Balancing Efficiency and Environmental Impact [greenskybio.com]
• 4. researchgate.net [researchgate.net]
• 5. Advances in the Biosynthesis and Molecular Evolution of Steroidal Saponins in Plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US5017562A - Crystalline saponin-containing complex - Google Patents [patents.google.com]
• 7. US2774714A - Process for the extraction of sapogenins from plant materials - Google Patents [patents.google.com]
• 8. Stability and degradation kinetics of etoposide-loaded parenteral lipid emulsion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pH-Dependent stability of azithromycin in aqueous solution and structure identification of two new degradation products [iris.cnr.it]
• 11. supelco.com.tw [supelco.com.tw]
• 12. researchgate.net [researchgate.net]
• 13. High-performance liquid chromatographic assay for etoposide in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. High Performance Liquid Chromatography [scioninstruments.com]
• 15. Extraction and isolation of saponins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Extraction and Isolation of Saponins | Springer Nature Experiments [experiments.springernature.com]

Technical Support Center: Optimizing Ascleposide E Dosage in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the dosage of Ascleposide E in cell culture experiments.

FAQs: Ascleposide E and its Effects

Q1: What is Ascleposide E and what is its mechanism of action?

Ascleposide E is understood to be a C21-steroidal glycoside isolated from the roots of Cynanchum auriculatum. Compounds of this class have demonstrated cytotoxic effects on cancer cells. The primary mechanism of action appears to be the induction of apoptosis through caspase-3 dependent pathways.[1][2]

Q2: What is a typical effective concentration range for Ascleposide E?

Based on studies of similar C21-steroidal glycosides from Cynanchum auriculatum, the effective concentration for inducing cytotoxicity is in the micromolar range. For instance, a related compound showed IC50 values between 12.2 and 16.4 μM in SGC-7901 human cancer cells.[2] Significant apoptosis has been observed at concentrations of 10.8 and 21.6 μM after 24 hours of treatment.[1][2]

Q3: How long should I incubate my cells with Ascleposide E?

The optimal incubation time is cell-line dependent and should be determined empirically. However, significant apoptotic effects have been observed following a 24-hour incubation period.[1][2] It is recommended to perform a time-course experiment (e.g., 12, 24, 48 hours) to determine the ideal endpoint for your specific cell line and experimental question.

Q4: What are the expected morphological changes in cells treated with Ascleposide E?

Cells undergoing apoptosis due to treatment with Ascleposide E are expected to exhibit characteristic morphological changes, including cell shrinkage, membrane blebbing, chromatin condensation, and the formation of apoptotic bodies.[1][2]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No observable cytotoxic effect	- Concentration too low: The dosage of Ascleposide E may be insufficient for the specific cell line. - Incubation time too short: The duration of treatment may not be long enough to induce a response. - Compound degradation: Improper storage or handling of Ascleposide E may have led to its degradation. - Cell line resistance: The chosen cell line may be inherently resistant to this compound.	- Perform a dose-response experiment with a wider range of concentrations (e.g., 1 µM to 50 µM). - Conduct a time-course experiment (e.g., 24, 48, 72 hours). - Ensure proper storage of Ascleposide E (as per manufacturer's instructions, typically at -20°C or -80°C) and prepare fresh dilutions for each experiment. - Consider using a different cell line known to be sensitive to apoptosis-inducing agents or a positive control compound.
High variability between replicates	- Uneven cell seeding: Inconsistent cell numbers across wells can lead to variable results. - Inaccurate pipetting: Errors in dispensing Ascleposide E or reagents can introduce variability. - Edge effects in multi-well plates: Evaporation from wells on the outer edges of the plate can concentrate the compound and affect cell growth.	- Ensure a single-cell suspension before seeding and mix gently before plating. - Calibrate pipettes regularly and use appropriate pipetting techniques. - Avoid using the outermost wells of the plate for experiments; instead, fill them with sterile PBS or media.
Unexpected cell death in control group	- Solvent toxicity: The vehicle used to dissolve Ascleposide E (e.g., DMSO) may be at a toxic concentration. - Contamination: Bacterial, fungal, or mycoplasma contamination can cause cell death. - Poor cell health: Cells may have been unhealthy prior to the experiment (e.g., overgrown, high passage number).	- Ensure the final concentration of the solvent in the culture medium is low (typically ≤ 0.1% for DMSO) and include a vehicle-only control. - Regularly check cultures for signs of contamination and test for mycoplasma. - Use cells at a low passage number and ensure they are in the exponential growth phase before starting the experiment.

Data Presentation

Table 1: Cytotoxicity of a C21-Steroidal Glycoside (Ascleposide E Analog) in SGC-7901 Cells

Treatment Group	Concentration (µM)	Incubation Time (hours)	% Apoptotic Cells
Control	0	24	Baseline
Ascleposide E Analog	10.8	24	30.4%
Ascleposide E Analog	21.6	24	43.2%

Data derived from studies on a related C21-steroidal glycoside from Cynanchum auriculatum.[1][2]

Table 2: IC50 Values of a C21-Steroidal Glycoside (Ascleposide E Analog)

Cell Line	IC50 (µM)
SGC-7901	12.2 - 16.4

Data derived from studies on a related C21-steroidal glycoside from Cynanchum auriculatum.[2]

Experimental Protocols

Cell Viability (MTT) Assay

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treatment: Treat cells with a serial dilution of Ascleposide E and a vehicle control. Incubate for the desired time period (e.g., 24, 48 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

Apoptosis (Annexin V/PI) Assay

• Cell Seeding and Treatment: Plate cells in a 6-well plate and treat with Ascleposide E and controls as determined from viability assays.

• Cell Harvesting: Collect both adherent and floating cells. Wash with cold PBS.

• Staining: Resuspend cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes at room temperature.

• Analysis: Analyze the stained cells by flow cytometry. Live cells are Annexin V and PI negative, early apoptotic cells are Annexin V positive and PI negative, and late apoptotic/necrotic cells are both Annexin V and PI positive.

Western Blot for Caspase-3 Cleavage

• Protein Extraction: Lyse treated and control cells in RIPA buffer containing protease inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Separate 20-30 µg of protein per sample on a 12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk in TBST for 1 hour. Incubate with a primary antibody against cleaved caspase-3 overnight at 4°C. Wash and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

Visualizations

Caption: Proposed signaling pathway for Ascleposide E-induced apoptosis.

Caption: Experimental workflow for optimizing Ascleposide E dosage.

Caption: Troubleshooting decision tree for unexpected experimental results.

References

• 1. Cytotoxic and apoptosis-inducing properties of a C21-steroidal glycoside isolated from the roots of Cynanchum auriculatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytotoxic and apoptosis-inducing properties of a C21-steroidal glycoside isolated from the roots of Cynanchum auriculatum - PMC [pmc.ncbi.nlm.nih.gov]

overcoming resistance to Ascleposide E in cancer cells

Welcome to the technical support center for researchers working with Ascleposide E. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vitro cancer cell experiments, particularly concerning the development of cellular resistance.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for Ascleposide E in cancer cells?

Ascleposide E, a C21 steroidal glycoside, is hypothesized to induce apoptosis (programmed cell death) in cancer cells. The proposed mechanism involves the activation of the intrinsic mitochondrial pathway. This is thought to occur through the upregulation of pro-apoptotic proteins (like Bax) and downregulation of anti-apoptotic proteins (like Bcl-2), leading to mitochondrial membrane permeabilization, cytochrome c release, and subsequent activation of the caspase cascade (caspase-9 and caspase-3).[1][]

Q2: My cancer cells are no longer responding to Ascleposide E treatment. What are the likely causes of this acquired resistance?

The most common cause of multidrug resistance (MDR) in cancer cells is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/MDR1).[3][4][5] These transporters function as efflux pumps, actively removing Ascleposide E from the cell, which prevents it from reaching its intracellular target at a sufficient concentration.[4][6] Other potential mechanisms include mutations in the drug's target, alterations in apoptotic signaling pathways (e.g., overexpression of Bcl-2), or activation of pro-survival pathways like PI3K/Akt or ERK/MAPK.[3][7][8]

Q3: How can I experimentally confirm that my cells have developed P-glycoprotein-mediated resistance?

You can confirm P-gp-mediated resistance through several methods:

• Western Blotting: Analyze the protein expression levels of P-gp (MDR1) in your resistant cell line compared to the parental (sensitive) line. A significant increase in P-gp expression is a strong indicator.

• Functional Assay (e.g., Rhodamine 123 Efflux): Use a fluorescent substrate of P-gp, like Rhodamine 123. Resistant cells overexpressing P-gp will show lower intracellular fluorescence because the dye is actively pumped out. This effect can be reversed by co-incubating the cells with a known P-gp inhibitor, such as Verapamil.

• Re-sensitization Assay: Treat your resistant cells with Ascleposide E in combination with a P-gp inhibitor. A significant decrease in the IC50 value compared to Ascleposide E alone indicates P-gp involvement.

Q4: What strategies can I employ to overcome Ascleposide E resistance in my cell line?

The primary strategy is combination therapy. Based on the resistance mechanism, you can:

• Inhibit P-glycoprotein: Use a P-gp inhibitor (chemosensitizer) like Verapamil or a more specific modulator in combination with Ascleposide E to restore intracellular drug concentration.[4]

• Target Downstream Signaling: If resistance is linked to the activation of survival pathways, use inhibitors for those specific pathways (e.g., an ERK inhibitor if the ERK pathway is constitutively active).[3]

• Induce Apoptosis via a Different Route: Combine Ascleposide E with another agent that triggers apoptosis through a parallel pathway (e.g., the extrinsic death receptor pathway).

Troubleshooting Guides

Problem 1: High IC50 Value or No Dose-Response to Ascleposide E

• Possible Cause 1: Intrinsic Resistance. The selected cell line may have a high basal expression of P-glycoprotein or other resistance factors.

  • Troubleshooting Step: Test for P-gp expression using Western Blot. Perform a cell viability assay comparing your cell line to a known sensitive cell line.

• Possible Cause 2: Drug Inactivity. The Ascleposide E compound may have degraded.

  • Troubleshooting Step: Verify the compound's purity and stability. Use a fresh stock for experiments. Test the compound on a sensitive control cell line to confirm its activity.

• Possible Cause 3: Suboptimal Experimental Conditions. Incubation time may be too short, or cell seeding density may be incorrect.

  • Troubleshooting Step: Perform a time-course experiment (e.g., 24h, 48h, 72h) to find the optimal treatment duration. Optimize cell seeding density for your specific cell line to ensure they are in the logarithmic growth phase during treatment.

Problem 2: Inconsistent Results in Apoptosis Assays (e.g., Flow Cytometry)

• Possible Cause 1: Incorrect Time Point. The peak of apoptosis may occur earlier or later than the time point you are measuring.

  • Troubleshooting Step: Conduct a time-course experiment (e.g., 12h, 24h, 36h, 48h) after Ascleposide E treatment to identify the optimal window for detecting apoptosis.

• Possible Cause 2: Reagent or Staining Issues. Annexin V/Propidium Iodide (PI) reagents may be expired, or staining protocols may be suboptimal.

  • Troubleshooting Step: Use positive controls (e.g., cells treated with etoposide (B1684455) or staurosporine) to validate your staining protocol and reagents. Ensure compensation settings on the flow cytometer are correctly set.

• Possible Cause 3: Cell Death is Necrotic, Not Apoptotic. At very high concentrations, Ascleposide E might be inducing necrosis.

  • Troubleshooting Step: Analyze your flow cytometry data to distinguish between early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) populations. Check for morphological signs of apoptosis vs. necrosis using microscopy.

Data Presentation: Quantitative Analysis

The following tables present example data to illustrate the concepts of acquired resistance and synergistic effects in combination therapy.

Table 1: Example IC50 Values of Ascleposide E in Sensitive and Resistant Cancer Cells

Cell Line	Description	IC50 of Ascleposide E (µM)	Resistance Fold
MCF-7	Parental, sensitive breast cancer cell line	2.5 ± 0.3	1.0
MCF-7/AE-R	Ascleposide E-resistant subline	45.8 ± 3.1	18.3
A549	Parental, sensitive lung cancer cell line	5.1 ± 0.6	1.0
A549/AE-R	Ascleposide E-resistant subline	89.3 ± 7.5	17.5

Table 2: Example of Synergy between Ascleposide E and a P-gp Inhibitor (Verapamil)

Cell Line	Treatment	IC50 of Ascleposide E (µM)	Reversal Fold
MCF-7/AE-R	Ascleposide E alone	45.8 ± 3.1	-
MCF-7/AE-R	Ascleposide E + Verapamil (5 µM)	3.1 ± 0.4	14.8
A549/AE-R	Ascleposide E alone	89.3 ± 7.5	-
A549/AE-R	Ascleposide E + Verapamil (5 µM)	6.2 ± 0.8	14.4

Experimental Protocols

Protocol 1: Cell Viability and IC50 Determination via MTT Assay

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO2.

• Drug Treatment: Prepare serial dilutions of Ascleposide E in culture medium. Add 100 µL of the diluted compound to the respective wells. Include wells with untreated cells (negative control) and wells with medium only (blank).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Calculation: Calculate cell viability as (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value is determined by plotting cell viability against the log of the drug concentration and fitting the data to a dose-response curve.

Protocol 2: Western Blot for P-glycoprotein (P-gp) Expression

• Protein Extraction: Grow sensitive and resistant cells to 80-90% confluency. Lyse the cells in RIPA buffer containing protease inhibitors. Quantify protein concentration using a BCA assay.

• SDS-PAGE: Load 20-30 µg of protein per lane onto a 7.5% SDS-polyacrylamide gel. Run the gel until adequate separation is achieved.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for P-gp/MDR1 (e.g., clone C219 or C494) overnight at 4°C. Also, probe a separate membrane or the same one (after stripping) with an antibody for a loading control (e.g., β-actin or GAPDH).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and apply an enhanced chemiluminescence (ECL) substrate. Visualize the protein bands using an imaging system. Compare the band intensity between sensitive and resistant cell lysates.

Visualizations: Signaling Pathways and Workflows

Caption: Proposed intrinsic apoptosis pathway induced by Ascleposide E.

Caption: Mechanism of P-glycoprotein mediated drug efflux resistance.

Caption: Workflow for troubleshooting Ascleposide E resistance.

References

• 1. mdpi.com [mdpi.com]
• 3. oncotarget.com [oncotarget.com]
• 4. Asclepiasterol, a novel C21 steroidal glycoside derived from Asclepias curassavica, reverses tumor multidrug resistance by down-regulating P-glycoprotein expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The reversal of antineoplastic drug resistance in cancer cells by β-elemene - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Overcome Cancer Cell Drug Resistance Using Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Remodeling tumor microenvironment with natural products to overcome drug resistance [frontiersin.org]
• 8. Frontiers | Natural products reverse cancer multidrug resistance [frontiersin.org]

reducing off-target effects of Ascleposide E

Disclaimer: Information on the specific biological activities and off-target effects of Ascleposide E is limited in publicly available scientific literature. This guide provides general strategies and protocols for identifying and mitigating off-target effects of research compounds, using Ascleposide E as a representative example. The methodologies described are broadly applicable in preclinical drug development.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern for a compound like Ascleposide E?

A1: Off-target effects are unintended interactions of a drug or compound with proteins or biological pathways other than its primary therapeutic target.[1] These interactions can lead to a variety of outcomes, including unexpected toxicity, reduced efficacy, or even beneficial effects that were not originally anticipated. For any new compound, such as Ascleposide E, understanding and minimizing off-target effects is crucial for ensuring its safety and specificity as a potential therapeutic agent.[2]

Q2: What are the initial steps to profile the potential off-target effects of Ascleposide E?

A2: A systematic approach to profiling off-target effects typically begins with in silico (computational) predictions followed by in vitro screening.[3] Computational models can predict potential interactions with a wide range of proteins based on the chemical structure of Ascleposide E.[3] These predictions can then be validated experimentally through broad-panel in vitro screening, such as kinase profiling and receptor binding assays, to identify unintended molecular targets.[4][5]

Q3: How can I reduce the off-target effects of Ascleposide E observed in my experiments?

A3: Reducing off-target effects is a key challenge in drug development and can be approached through several strategies:

• Rational Drug Design: If the off-target protein is known, computational and structural biology tools can be used to modify the structure of Ascleposide E to decrease its affinity for the off-target while maintaining affinity for the intended target.[2]

• Dose Optimization: Lowering the concentration of Ascleposide E to a level that is effective on the primary target but below the threshold for engaging off-targets can be a straightforward strategy.

• Genetic and Phenotypic Screening: Advanced techniques like CRISPR-Cas9 or RNA interference can help elucidate the pathways involved in the off-target effects, providing a better understanding of the compound's overall biological activity.[2][6]

Troubleshooting Guide

Issue 1: I am observing significant cytotoxicity in my cell-based assays with Ascleposide E at concentrations where I expect to see a specific therapeutic effect. How can I determine if this is an on-target or off-target effect?

Troubleshooting Steps:

• Perform a Dose-Response Curve: A detailed dose-response curve for cytotoxicity can help determine the concentration at which cell death occurs.

• Control Experiments: If the primary target of Ascleposide E is known, use a cell line that does not express the target protein (knockout or knockdown). If the cytotoxicity is still observed, it is likely an off-target effect.

• Broad-Spectrum Cytotoxicity Assays: Run multiple types of cytotoxicity assays (e.g., MTT, LDH release) to confirm the observation and rule out assay-specific artifacts.[7][8][9]

Issue 2: My results with Ascleposide E are inconsistent across different cell lines.

Troubleshooting Steps:

• Characterize Cell Lines: The expression levels of the primary target and potential off-targets can vary significantly between cell lines. Perform genomic or proteomic analysis to characterize the relevant protein expression in the cell lines being used.

• Standardize Experimental Conditions: Ensure that cell passage number, confluency, and media composition are consistent across all experiments.

• Consider Compound Stability: Assess the stability of Ascleposide E in the culture media over the time course of the experiment, as degradation can lead to variable results.

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol assesses the metabolic activity of cells as an indicator of viability following exposure to Ascleposide E.[8][9]

Materials:

• Ascleposide E

• Target cell line (e.g., HeLa, A549)

• Complete cell culture medium

• Phosphate Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Compound Treatment: Prepare serial dilutions of Ascleposide E in culture medium. Remove the existing medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only controls.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization: Remove the medium and add 100 µL of solubilization solution to each well. Gently mix by pipetting.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100. Plot the percentage of cell viability against the Ascleposide E concentration to determine the IC50 value.

Protocol 2: Kinase Selectivity Profiling

This protocol is used to screen Ascleposide E against a panel of kinases to identify potential off-target interactions.[4][10]

Materials:

• Kinase Selectivity Profiling System (e.g., Promega Kinase-Glo®)

• Ascleposide E

• Kinase panel of interest

• ATP, appropriate substrates, and buffers

• 384-well plates

Procedure:

• Compound Preparation: Prepare Ascleposide E at the desired screening concentration (e.g., 10 µM) in the appropriate buffer.

• Kinase Reaction: In a 384-well plate, incubate the purified active kinases with Ascleposide E.

• Initiate Reaction: Start the kinase reaction by adding the appropriate substrate and ATP.

• Detection: After a defined incubation period (e.g., 60 minutes), add a luminescent reagent (e.g., Kinase-Glo®) to detect the amount of ATP remaining. The luminescent signal is inversely proportional to kinase activity.

• Data Analysis: Compare the kinase activity in the presence of Ascleposide E to a vehicle control. A significant reduction in signal indicates inhibition of the kinase.

Protocol 3: Competitive Receptor-Ligand Binding Assay

This assay determines the ability of Ascleposide E to displace a known radiolabeled ligand from its receptor.[5][11][12]

Materials:

• Cell membranes or purified receptors

• Radiolabeled ligand specific to the receptor of interest

• Ascleposide E

• Assay buffer

• Filter plates and vacuum manifold or Scintillation Proximity Assay (SPA) beads

• Scintillation counter

Procedure:

• Assay Setup: In a multi-well plate, combine the receptor preparation, a fixed concentration of the radiolabeled ligand, and varying concentrations of Ascleposide E.

• Incubation: Incubate the mixture to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Filtration: Rapidly filter the reaction mixture through a filter plate that retains the receptor-bound ligand. Wash the filters to remove unbound radioligand.

  • SPA: If using SPA beads, the radiolabeled ligand bound to the receptor on the bead will generate a signal.

• Detection: Quantify the amount of bound radioligand using a scintillation counter.

• Data Analysis: Plot the amount of bound radioligand as a function of the Ascleposide E concentration. A decrease in the signal indicates that Ascleposide E is competing with the radiolabeled ligand for binding to the receptor. Calculate the Ki (inhibition constant) to quantify the binding affinity.

Data Presentation

Table 1: Cytotoxicity Profile of Ascleposide E

Cell Line	Assay	Incubation Time (h)	IC₅₀ (µM)
MCF-7 (Breast Cancer)	MTT	48	15.2
A549 (Lung Cancer)	LDH	48	28.9
HepG2 (Liver Cancer)	MTT	48	9.8

This table presents hypothetical data for illustrative purposes.

Table 2: Kinase Inhibition Profile of Ascleposide E (at 10 µM)

Kinase	% Inhibition
EGFR	5.3
SRC	85.1
ABL1	9.2
CDK2	45.7

This table presents hypothetical data indicating potential off-target inhibition of SRC and moderate inhibition of CDK2.

Visualizations

Caption: Experimental workflow for identifying and mitigating off-target effects.

Caption: Hypothetical off-target signaling pathway for Ascleposide E.

References

• 1. On-target and off-target-based toxicologic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 3. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 4. Kinase Selectivity Profiling System: General Panel Protocol [promega.jp]
• 5. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. worldwide.promega.com [worldwide.promega.com]
• 11. Receptor-Ligand Binding Assays [labome.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Complex Steroidal Glycosides

Welcome to the Technical Support Center for Complex Steroidal Glycoside Synthesis. This resource is designed for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of intricate molecules like Ascleposide E and other related steroidal glycosides.

Frequently Asked Questions (FAQs)

Q1: We are experiencing very low yields in our key glycosylation step between the steroid aglycone and the carbohydrate donor. What are the most common causes and how can we improve the yield?

A1: Low yields in steroidal glycosylation are a frequent and multifaceted problem. The primary factors to investigate are the reactivity of the glycosyl donor and acceptor, the choice of promoter/activator, and the reaction conditions.

• Donor/Acceptor Reactivity: The steric hindrance around the hydroxyl group on the steroid (the acceptor) can significantly lower its nucleophilicity. Similarly, the stability of the glycosyl donor is critical. Highly stable donors may require harsh conditions to activate, which can lead to decomposition of the sensitive steroid core.

• Promoter Choice: The promoter's role is to activate the glycosyl donor. The choice of promoter is highly dependent on the type of donor used (e.g., trichloroacetimidates, thioglycosides, glycosyl halides). An inappropriate promoter may fail to activate the donor efficiently or may cause side reactions.[1][2]

• Reaction Conditions: Solvent, temperature, and the presence of molecular sieves are critical. Non-polar, aprotic solvents often favor the reaction. Temperature control is essential; while higher temperatures can increase the reaction rate, they can also lead to the formation of undesired byproducts and decomposition.

Q2: Our glycosylation reaction is producing a mixture of α and β anomers with poor stereoselectivity. How can we favor the formation of the desired stereoisomer?

A2: Achieving high stereoselectivity is a central challenge in glycoside synthesis.[1][2] Several strategies can be employed to control the stereochemical outcome:

• Neighboring Group Participation: Placing a participating group (e.g., an acetyl or benzoyl group) at the C2 position of the glycosyl donor will typically lead to the exclusive formation of the 1,2-trans-glycoside (e.g., a β-glucoside). The participating group forms a transient cyclic intermediate that blocks one face of the molecule, directing the acceptor to attack from the opposite face.

• Solvent Effects: The choice of solvent can influence the anomeric ratio. Ethereal solvents like diethyl ether or THF can sometimes favor the formation of α-glycosides by stabilizing the reactive intermediates in a specific conformation.

• Donor and Promoter System: Certain combinations of glycosyl donors and promoters are known to favor specific stereochemical outcomes. For instance, the use of 1,2-anhydroglycosyl donors with borinic/boronic acid promoters has been shown to be effective for 1,2-cis-selective glycosylation.[2][3]

Q3: We are struggling with the selective protection and deprotection of multiple hydroxyl groups on the steroidal aglycone. What strategies can be used to improve selectivity?

A3: The selective manipulation of hydroxyl groups on a complex steroid core is a classic challenge in natural product synthesis.[4][5] An effective protecting group strategy is crucial.

• Orthogonal Protecting Groups: Employing orthogonal protecting groups is the most robust strategy.[4][5][6] These are groups that can be removed under different conditions without affecting each other. For example, you could use a silyl (B83357) ether (removed by fluoride), a benzyl (B1604629) ether (removed by hydrogenolysis), and an acetate (B1210297) ester (removed by mild base), all within the same molecule.[4][7]

• Steric Hindrance: You can exploit the different steric environments of the hydroxyl groups. Bulky protecting groups, such as tert-butyldimethylsilyl (TBS), will preferentially react with less sterically hindered primary hydroxyl groups over more hindered secondary or tertiary ones.[5]

• Directed Reactions: In some cases, existing functional groups on the steroid can be used to direct a protecting group to a specific hydroxyl group.

Q4: During the final global deprotection step, we are observing degradation of the glycosidic bond or the steroid core. How can we mitigate this?

A4: The final deprotection is a delicate step where the fully assembled, complex molecule is exposed to potentially harsh conditions.

• Staged Deprotection: If possible, plan your synthesis to allow for a staged deprotection sequence, removing the most sensitive groups last under the mildest possible conditions.

• Milder Reagents: Investigate milder deprotection conditions. For example, if you are using strong acid to remove a silyl group and it is causing cleavage of the glycosidic bond, consider using a fluoride (B91410) source buffered with acetic acid to moderate its reactivity.

• Protecting Group-Free Synthesis: While challenging, designing a synthesis that minimizes or avoids the use of protecting groups altogether is the most elegant solution.[6][7] This requires careful planning of the reaction sequence to exploit the innate reactivity of the different functional groups.

Troubleshooting Guides

Guide 1: Optimizing the Glycosylation Reaction

If you are facing issues with your key glycosylation step, a systematic optimization of the reaction conditions is recommended. The following table provides a hypothetical example of an optimization study for the glycosylation of a steroidal alcohol.

Entry	Glycosyl Donor	Promoter (equiv.)	Solvent	Temperature (°C)	Yield (%)	α:β Ratio
1	Trichloroacetimidate	TMSOTf (0.1)	DCM	-40 to 0	35	1:2.5
2	Trichloroacetimidate	TMSOTf (0.1)	Toluene	-40 to 0	45	1:1.8
3	Trichloroacetimidate	BF₃·OEt₂ (1.2)	DCM	-20	55	1:3.0
4	Thioglycoside	NIS/TfOH (1.2/0.1)	DCM/Et₂O	-60 to -20	70	>1:10
5	Glycosyl Fluoride	SnCl₂/AgClO₄ (1.5/1.5)	Et₂O	0	65	5:1

Analysis:

• Changing the solvent from DCM to Toluene (Entry 1 vs. 2) showed a modest improvement in yield but at the cost of stereoselectivity.

• Switching the promoter from catalytic TMSOTf to stoichiometric BF₃·OEt₂ (Entry 1 vs. 3) improved the yield and β-selectivity.

• A significant improvement was seen when changing the donor to a thioglycoside with an appropriate promoter system (Entry 4), resulting in high yield and excellent β-selectivity.

• For cases where the α-anomer is desired, a different donor/promoter system, such as a glycosyl fluoride (Entry 5), might be more suitable.

Guide 2: Detailed Experimental Protocol

Protocol: Stereoselective Glycosylation using a Thioglycoside Donor

This protocol provides a general methodology for a stereoselective glycosylation reaction, a critical step in the synthesis of molecules like Ascleposide E.

• Preparation of Reactants:

  • To a flame-dried, round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the steroidal aglycone (1.0 equiv.) and the thioglycoside donor (1.5 equiv.).

  • Add freshly activated 4 Å molecular sieves.

  • Dissolve the mixture in anhydrous Dichloromethane (DCM) and Diethyl Ether (Et₂O) (1:1 v/v).

• Reaction Execution:

  • Cool the reaction mixture to -60 °C using an appropriate cooling bath.

  • In a separate flask, dissolve N-Iodosuccinimide (NIS) (1.2 equiv.) in anhydrous DCM/Et₂O.

  • Slowly add the NIS solution to the reaction mixture via a syringe.

  • After stirring for 10 minutes, add a stock solution of Triflic Acid (TfOH) (0.1 equiv.) in anhydrous DCM dropwise.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Work-up and Purification:

  • Quench the reaction by adding a saturated aqueous solution of Sodium Thiosulfate, followed by a saturated aqueous solution of Sodium Bicarbonate.

  • Allow the mixture to warm to room temperature and then dilute with DCM.

  • Separate the organic layer, and extract the aqueous layer twice with DCM.

  • Combine the organic layers, dry over anhydrous Sodium Sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired steroidal glycoside.

Visualizations

Caption: General workflow for steroidal glycoside synthesis.

Caption: Decision tree for troubleshooting low glycosylation yields.

Caption: Orthogonal protecting group strategy for a steroid core.

References

• 1. Frontiers | Recent Advances in Stereoselective Chemical O-Glycosylation Reactions [frontiersin.org]
• 2. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 3. researchgate.net [researchgate.net]
• 4. jocpr.com [jocpr.com]
• 5. media.neliti.com [media.neliti.com]
• 6. Protective Groups [organic-chemistry.org]
• 7. books.rsc.org [books.rsc.org]

Technical Support Center: Ascleposide E & Related Glycosides

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ascleposide E and other cardiac glycosides. Given the limited specific experimental data for Ascleposide E, this guide leverages information from well-characterized cardiac glycosides like Digoxin (B3395198) and Ouabain to address common challenges in experimental variability and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for cardiac glycosides like Ascleposide E?

A1: Cardiac glycosides are potent inhibitors of the Na+/K+-ATPase pump, a crucial enzyme for maintaining the electrochemical gradients of sodium and potassium ions across the cell membrane.[1][2] Inhibition of this pump leads to an increase in intracellular sodium, which in turn affects the sodium-calcium exchanger, resulting in an accumulation of intracellular calcium.[1] This disruption of ion homeostasis triggers various downstream signaling cascades that can influence processes like cell proliferation and apoptosis.[3]

Q2: I am observing high levels of cytotoxicity even at low concentrations of my glycoside. What could be the reason?

A2: High cytotoxicity at low concentrations can be due to several factors. Ensure that the final concentration of your solvent (e.g., DMSO) is at a non-toxic level, typically below 0.5%, and that a vehicle-only control is included in your experiment.[3] Some cell lines are inherently more sensitive to cardiac glycosides, so you may need to perform a dose-response curve to determine the optimal concentration range for your specific cells. Also, verify the purity and integrity of your glycoside stock solution.

Q3: My results are inconsistent across experiments. What are the common sources of variability?

A3: Inconsistent results can stem from several sources. Precise and consistent cell seeding density is critical.[3] Variations in incubation times can also significantly impact outcomes, as the effects of many glycosides are time-dependent.[3] Ensure the stability of your compound in the cell culture medium under your experimental conditions and avoid repeated freeze-thaw cycles of stock solutions.[3] Finally, confirm that your detection method is within its linear range for the cell numbers being used.[3]

Q4: How should I prepare and store cardiac glycoside stock solutions?

A4: Cardiac glycoside stock solutions are typically prepared in a solvent like DMSO and stored at -20°C or -80°C to maintain stability. It is recommended to aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw cycles, which can degrade the compound.[3] Before use, thaw the aliquot and dilute it to the desired working concentration in the appropriate cell culture medium.

Troubleshooting Guides

Problem 1: No Observable Effect of the Glycoside on Cells

Possible Cause	Troubleshooting Step
Compound Inactivity	Verify the integrity and purity of your glycoside stock. If possible, test its activity in a well-characterized sensitive cell line or a Na+/K+-ATPase activity assay.
Resistant Cell Line	Some cell lines exhibit inherent resistance to cardiac glycosides. Consider using a different, more sensitive cell line or a positive control compound known to elicit a response in your chosen cells.[3]
Assay Insensitivity	Ensure your readout assay (e.g., for viability or apoptosis) is sensitive enough to detect subtle changes. You may need to optimize the assay or choose a more sensitive detection method.
Incorrect Concentration	Perform a wide-range dose-response experiment to ensure you are testing a relevant concentration range for your specific cell line and experimental conditions.

Problem 2: High Background or "Noise" in the Assay

Possible Cause	Troubleshooting Step
Solvent (e.g., DMSO) Toxicity	Ensure the final solvent concentration is consistent across all wells and is at a non-toxic level (typically <0.5%). Always include a vehicle-only control.[3]
Microbial Contamination	Regularly check your cell cultures for any signs of microbial contamination, as this can significantly interfere with assay readouts.[3]
Uneven Cell Seeding	Optimize your cell seeding protocol to ensure a uniform cell monolayer. Use a multichannel pipette and avoid disturbing the plate after seeding to ensure even cell distribution.[3]
Reagent Issues	Ensure all reagents are properly prepared, stored, and within their expiration dates.

Quantitative Data Summary

The following tables provide representative data for commonly studied cardiac glycosides, which can serve as a reference for designing experiments with Ascleposide E.

Table 1: Serum Concentrations and Associated Mortality for Digoxin

Digoxin Serum Concentration (ng/mL)	Effect on All-Cause Mortality
0.5 - 0.8	Reduced
> 1.2	Significantly Higher than Placebo

Source: Based on post-hoc analysis of the DIG trial.[4]

Table 2: Prognostic Value of Serum Potassium in Acute Digoxin Ingestion

Serum Potassium Level (mEq/L)	Mortality Rate
> 5.5	100%
5.0 - 5.5	50%
< 5.0	0%

Source: Study of 91 patients with acute digoxin ingestion.[5]

Experimental Protocols

Protocol 1: Cell Viability Assay using CCK-8

This protocol outlines a common method for assessing the effect of a cardiac glycoside on cell viability.

Materials:

• Cardiac glycoside stock solution (e.g., in DMSO)

• Cell line of interest

• 96-well cell culture plate

• Complete cell culture medium

• Cell Counting Kit-8 (CCK-8)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

• Prepare serial dilutions of the cardiac glycoside in complete cell culture medium. Also, prepare a vehicle control (medium with the same concentration of DMSO as the highest glycoside concentration) and a no-treatment control (medium only).

• Remove the old medium from the cells and add 100 µL of the prepared glycoside dilutions or control medium to the respective wells.

• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator.

• Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.[3]

• Measure the absorbance at 450 nm using a microplate reader.[3]

• Calculate cell viability as a percentage of the no-treatment control and plot a dose-response curve to determine the IC50 value.

Signaling Pathways and Visualizations

Cardiac glycosides primarily act by inhibiting the Na+/K+-ATPase, which leads to a cascade of downstream effects. They are also known to modulate other signaling pathways, including NF-κB, MAPK/ERK, and PI3K/Akt.[6][7]

Caption: Inhibition of Na+/K+-ATPase by Cardiac Glycosides.

Caption: Inhibition of NF-κB Signaling by Cardiac Glycosides.

Caption: Troubleshooting Workflow for Experimental Inconsistency.

References

• 1. CV Pharmacology | Cardiac Glycosides (Digoxin) [cvpharmacology.com]
• 2. Cardiac glycoside - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. “Cardiac glycosides”—quo vaditis?—past, present, and future? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cardiac Glycoside and Digoxin Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Cardiac glycosides: Looking beyond heart failure and atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anticancer and Antiviral Properties of Cardiac Glycosides: A Review to Explore the Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]

minimizing Ascleposide E degradation during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing the degradation of Ascleposide E during storage.

Frequently Asked Questions (FAQs)

Q1: What is Ascleposide E and why is its stability important?

Ascleposide E is a cardiac glycoside, a class of organic compounds known for their effects on the heart's contractility.[1][2] The stability of Ascleposide E is crucial for ensuring its potency, safety, and efficacy in research and pharmaceutical applications. Degradation can lead to a loss of therapeutic activity and the formation of potentially harmful impurities.[3]

Q2: What are the primary factors that can cause Ascleposide E to degrade during storage?

The main factors that can compromise the chemical stability of Ascleposide E include:

• Temperature: Elevated temperatures accelerate chemical reactions, leading to faster degradation.[3][4]

• Humidity: Moisture can facilitate hydrolytic reactions, breaking down the glycosidic linkages.[4][5]

• Light: Exposure to light, particularly UV radiation, can cause photodegradation.[4][5]

• pH: Both acidic and alkaline conditions can promote the degradation of cardiac glycosides.[6][7]

• Oxygen: Oxidative processes can also contribute to the degradation of Ascleposide E.[4]

Q3: What are the recommended storage conditions for solid Ascleposide E?

For long-term storage of solid Ascleposide E, it is recommended to store the compound at 2-8°C.[8] The vial should be kept tightly sealed to protect it from moisture and air. For extended periods, storage at -20°C is also a viable option.

Q4: How should I store solutions of Ascleposide E?

If you need to prepare stock solutions in advance, it is recommended to:

• Dissolve Ascleposide E in a suitable solvent such as DMSO, Pyridine, Methanol (B129727), or Ethanol.[8]

• Store the solution in aliquots in tightly sealed vials at -20°C.[8]

• Generally, these solutions are usable for up to two weeks.[8]

• Before use, allow the vial to equilibrate to room temperature for at least one hour before opening to prevent condensation.[8]

Q5: What are the likely degradation pathways for Ascleposide E?

Based on the general chemical behavior of cardiac glycosides, the primary degradation pathways for Ascleposide E are likely to be:

• Hydrolysis: Under acidic conditions, the glycosidic bonds linking the sugar moieties to the steroid core can be cleaved.[6][7] This results in the formation of the aglycone and free sugars.

• Lactone Ring Opening: In alkaline conditions, the unsaturated lactone ring at the C-17 position of the steroid nucleus can be opened, leading to a loss of biological activity.[6]

• Oxidation: The steroid nucleus and other functional groups may be susceptible to oxidation, leading to various degradation products.[1]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments related to Ascleposide E stability.

Problem	Possible Cause	Recommended Solution
Loss of biological activity in my Ascleposide E sample.	Degradation of the compound due to improper storage.	1. Review your storage conditions. Ensure the compound is stored at the recommended temperature (2-8°C for solid, -20°C for solutions) and protected from light and moisture. 2. Perform a quality control check on a new, properly stored vial of Ascleposide E to confirm its activity. 3. Consider performing a stability study on your samples to determine their shelf-life under your specific storage conditions.
I see extra peaks in my HPLC/UPLC-MS analysis of an old Ascleposide E sample.	These are likely degradation products.	1. Compare the chromatogram of the old sample with that of a freshly prepared standard solution of Ascleposide E. 2. Based on the retention times and mass spectra, you can tentatively identify the degradation products. Common degradation products of cardiac glycosides include the aglycone (from hydrolysis) and products of lactone ring opening.[6][9] 3. To confirm, you can perform a forced degradation study to intentionally generate these degradation products and compare their analytical profiles.
My Ascleposide E solution has changed color.	This could be a sign of degradation, possibly due to oxidation or other chemical reactions.	1. Discard the discolored solution. 2. Prepare a fresh solution from a solid sample that has been stored correctly. 3. To prevent this in the future, consider purging the vial with an inert gas (like nitrogen or argon) before sealing and storing, especially for long-term storage of solutions.
I am unsure if my current storage setup is adequate.	It is important to validate your storage conditions to ensure the integrity of your Ascleposide E samples.	1. Conduct a small-scale stability study. Store aliquots of your Ascleposide E sample under your current conditions and at the recommended conditions (2-8°C, protected from light and moisture). 2. Analyze the samples at regular intervals (e.g., 1, 3, and 6 months) using a stability-indicating analytical method like HPLC or UPLC-MS. 3. Compare the degradation profiles to determine if your storage setup is sufficient.

Quantitative Data on Stability

Due to the limited publicly available stability data specifically for Ascleposide E, the following table presents illustrative data based on the known stability of structurally similar cardiac glycosides. This table should be used as a general guide.

Storage Condition	Duration	Parameter	Illustrative Specification	Illustrative Result
Long-Term	12 months	Assay (%)	90.0 - 110.0	98.5
25°C ± 2°C / 60% RH ± 5% RH	Total Degradation Products (%)	Not more than 2.0	1.2
Intermediate	6 months	Assay (%)	90.0 - 110.0	99.1
30°C ± 2°C / 65% RH ± 5% RH	Total Degradation Products (%)	Not more than 2.0	0.8
Accelerated	6 months	Assay (%)	90.0 - 110.0	95.3
40°C ± 2°C / 75% RH ± 5% RH	Total Degradation Products (%)	Not more than 2.0	4.5 (Significant change observed)

Note: "Significant change" in the accelerated study would trigger the need for intermediate condition testing and may indicate that the product requires storage at a lower temperature.

Experimental Protocols

Protocol for Forced Degradation Study of Ascleposide E

Objective: To investigate the degradation pathways of Ascleposide E under various stress conditions and to generate potential degradation products for the development of a stability-indicating analytical method.

Materials:

• Ascleposide E

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% and 30%

• Methanol (HPLC grade)

• Water (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (or other suitable modifier for mobile phase)

• HPLC or UPLC-MS system with a C18 column

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Ascleposide E in methanol at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis:

    • Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at room temperature for 24 hours.

    • Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Heat at 60°C for 2 hours.

    • Neutralize the samples with an equivalent amount of NaOH before analysis.

  • Base Hydrolysis:

    • Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 24 hours.

    • Mix 1 mL of the stock solution with 1 mL of 1 M NaOH. Heat at 60°C for 2 hours.

    • Neutralize the samples with an equivalent amount of HCl before analysis.

  • Oxidation:

    • Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

    • Mix 1 mL of the stock solution with 1 mL of 30% H₂O₂. Keep at room temperature for 2 hours, protected from light.

  • Thermal Degradation:

    • Place a solid sample of Ascleposide E in an oven at 80°C for 48 hours.

    • Heat a 1 mg/mL solution of Ascleposide E in methanol at 60°C for 24 hours.

  • Photodegradation:

    • Expose a solid sample of Ascleposide E to direct sunlight for 48 hours.

    • Expose a 1 mg/mL solution of Ascleposide E in methanol to direct sunlight for 24 hours.

• Sample Analysis:

  • Dilute the stressed samples to a suitable concentration with the mobile phase.

  • Analyze the samples using a validated stability-indicating HPLC or UPLC-MS method.

  • A suitable starting point for an HPLC method could be a C18 column with a gradient elution of water and acetonitrile, both containing 0.1% formic acid, with UV detection at 220 nm.[5][10]

• Data Evaluation:

  • Compare the chromatograms of the stressed samples with that of an unstressed control sample.

  • Identify and quantify the degradation products.

  • Elucidate the structure of major degradation products using mass spectrometry data.

Visualizations

Caption: Recommended storage conditions for Ascleposide E.

Caption: Workflow for a forced degradation study of Ascleposide E.

Caption: Troubleshooting decision tree for Ascleposide E stability issues.

References

• 1. Arrhythmogenic adverse effects of cardiac glycosides are mediated by redox modification of ryanodine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cardiac glycoside - Wikipedia [en.wikipedia.org]
• 3. Interference of oleandrin and oleandrigenin in digitoxin immunoassays: minimal cross reactivity with a new monoclonal chemiluminescent assay and high cross reactivity with the fluorescence polarization assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stability of Compounded Digoxin Solution 0.05 mg/mL for Injection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. High-performance liquid chromatographic analysis of digoxin formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cnc.nuph.edu.ua [cnc.nuph.edu.ua]
• 7. amu.edu.az [amu.edu.az]
• 8. Arrhythmogenic adverse effects of cardiac glycosides are mediated by redox modification of ryanodine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. HPLC method with UV detection for evaluation of digoxin tablet dissolution in acidic medium after solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. HPLC analysis of digoxin and digitoxin : development of methods for dosage form assay and separation of potential impurities and metabolites - UBC Library Open Collections [open.library.ubc.ca]

selecting appropriate controls for Ascleposide E experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers working with Ascleposide E. Given the limited specific data on Ascleposide E, this guide focuses on best practices for selecting and implementing appropriate controls for a novel natural product with potential pro-apoptotic, anti-inflammatory, or cytotoxic effects, drawing parallels from studies on other compounds isolated from Saussurea lappa.

Frequently Asked Questions (FAQs)

Q1: What is the first step in designing my Ascleposide E experiment?

A1: The crucial first step is to perform a dose-response and time-course experiment to determine the optimal concentration and duration of Ascleposide E treatment for your specific cell line and assay. This will establish the experimental window where you can observe the desired biological effect with minimal off-target effects.

Q2: What is a vehicle control and why is it essential?

A2: A vehicle control is a sample that receives the same solvent used to dissolve the experimental compound (in this case, likely DMSO for Ascleposide E) but not the compound itself. This is critical to ensure that any observed effects are due to Ascleposide E and not the solvent.

Q3: What are positive and negative controls in the context of Ascleposide E experiments?

A3:

• Negative Control: This is typically an untreated or vehicle-treated sample that serves as a baseline for the experiment.

• Positive Control: This is a well-characterized compound or stimulus that is known to produce the effect you are investigating. For example, if you are studying apoptosis, a known inducer like etoposide (B1684455) would be an appropriate positive control. This demonstrates that your assay is working correctly.

Q4: How do I choose a relevant positive control for my Ascleposide E experiment?

A4: The choice of a positive control depends on the biological question you are asking.

• For apoptosis assays, consider using staurosporine (B1682477) or etoposide.

• For anti-inflammatory studies, lipopolysaccharide (LPS) is a common positive control to induce an inflammatory response.

• For autophagy experiments, rapamycin (B549165) can be used as a positive control to induce autophagy.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High variability between replicates	Inconsistent cell seeding, pipetting errors, or uneven drug distribution.	Ensure uniform cell seeding density. Use calibrated pipettes and vortex Ascleposide E solutions before adding to cells.
No observable effect of Ascleposide E	Concentration is too low, incubation time is too short, or the compound is inactive in your system.	Perform a dose-response (e.g., 0.1, 1, 10, 100 µM) and time-course (e.g., 6, 12, 24, 48 hours) experiment. Confirm the purity and stability of your Ascleposide E stock.
Vehicle control shows significant cell death	The concentration of the vehicle (e.g., DMSO) is too high.	Keep the final concentration of DMSO below 0.5%, and ideally below 0.1%. Ensure all treatment groups, including the negative control, receive the same final concentration of the vehicle.
Positive control is not working	The assay is not optimized, the positive control has degraded, or the cells are resistant.	Check the protocol for your assay and ensure all steps were followed correctly. Use a fresh aliquot of the positive control. Verify the responsiveness of your cell line to the chosen positive control from literature or previous experiments.

Experimental Protocols

Vehicle Control Protocol for Cell-Based Assays

• Prepare Stock Solution: Dissolve Ascleposide E in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to make a concentrated stock solution (e.g., 10 mM).

• Prepare Working Solutions: Dilute the Ascleposide E stock solution in cell culture medium to the desired final concentrations.

• Prepare Vehicle Control: In parallel, prepare a vehicle control by adding the same volume of DMSO (without Ascleposide E) to the cell culture medium as used for the highest concentration of the test compound.

• Treatment: Add the prepared Ascleposide E working solutions and the vehicle control solution to your cells.

• Incubation: Incubate the cells for the predetermined experimental duration.

• Analysis: Perform your desired assay, comparing the results from the Ascleposide E-treated cells to the vehicle-treated cells.

Positive Control Protocol for Apoptosis Induction (using Etoposide)

• Cell Seeding: Seed your cells in appropriate culture vessels and allow them to adhere overnight.

• Prepare Positive Control: Prepare a working solution of etoposide in cell culture medium at a concentration known to induce apoptosis in your cell line (e.g., 10-50 µM).

• Treatment: Treat the cells with the etoposide working solution, alongside your Ascleposide E-treated and vehicle control groups.

• Incubation: Incubate for a period sufficient to induce apoptosis (typically 18-24 hours).

• Analysis: Assess apoptosis using your chosen method (e.g., Annexin V/PI staining, caspase activity assay). The etoposide-treated cells should show a significant increase in apoptosis compared to the negative control.

Data Presentation

Table 1: Example Data from a Cell Viability Assay with Appropriate Controls

Treatment	Concentration (µM)	Cell Viability (%)	Standard Deviation
Untreated Control	-	100	4.2
Vehicle Control (DMSO)	0.1%	98.5	3.8
Ascleposide E	1	85.3	5.1
Ascleposide E	10	62.1	4.5
Ascleposide E	50	35.7	3.9
Positive Control (Etoposide)	20	40.2	4.1

Table 2: Example Data from an Anti-Inflammatory Assay (Nitric Oxide Production) with Appropriate Controls

Treatment	Concentration (µM)	Nitric Oxide (µM)	Standard Deviation
Untreated Control	-	1.2	0.3
Vehicle Control (DMSO)	0.1%	1.5	0.4
LPS (Positive Control)	1 µg/mL	25.8	2.1
LPS + Ascleposide E	1	18.4	1.9
LPS + Ascleposide E	10	12.6	1.5
LPS + Ascleposide E	50	7.3	1.1

Visualizations

Caption: A typical experimental workflow for evaluating the biological activity of a novel compound like Ascleposide E.

Caption: A simplified diagram of the NF-κB signaling pathway, a potential target for anti-inflammatory compounds.

Technical Support Center: Ascleposide E & Compound Precipitation

Welcome to our technical support center. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during experiments. While specific data on Ascleposide E is limited, this guide provides robust strategies for addressing compound precipitation in buffers, using Ascleposide E as a representative example of a poorly soluble natural product.

Frequently Asked Questions (FAQs)

Q1: My Ascleposide E is precipitating out of my phosphate-buffered saline (PBS) solution. What are the likely causes?

Precipitation of a compound like Ascleposide E in a buffer such as PBS can be attributed to several factors:

• Low Intrinsic Solubility: Ascleposide E, like many complex natural products, may have inherently low aqueous solubility.

• "Salting Out" Effect: High salt concentrations in buffers like PBS can decrease the solubility of nonpolar compounds by reducing the amount of available water molecules for hydration.

• pH Mismatch: The pH of the buffer may not be optimal for keeping Ascleposide E in its most soluble form.

• Temperature Effects: Changes in temperature during storage or experimentation can affect solubility, with many compounds being less soluble at lower temperatures.

• Concentration Exceeding Solubility Limit: The concentration of Ascleposide E in your stock or working solution may be higher than its solubility limit in PBS.

Troubleshooting Guide: Resolving Ascleposide E Precipitation

This guide provides a systematic approach to diagnosing and solving precipitation issues.

Initial Assessment and Optimization

Problem: Ascleposide E precipitates upon dilution into an aqueous buffer.

Step 1: Solubility Testing in Different Solvents

It is crucial to determine the optimal solvent for your compound. The following table provides a general framework for solubility testing.

Table 1: Example Solubility Testing Protocol for a Novel Compound

Solvent	Concentration (mg/mL)	Observation	Solubility
Water	1	Insoluble	< 1 mg/mL
Ethanol	10	Clear Solution	> 10 mg/mL
DMSO	50	Clear Solution	> 50 mg/mL
PBS (pH 7.4)	0.1	Precipitate Forms	< 0.1 mg/mL

Step 2: The Troubleshooting Workflow

If initial attempts to dissolve Ascleposide E directly in your aqueous buffer fail, follow this workflow.

Caption: Troubleshooting workflow for compound precipitation.

Experimental Protocols

Protocol 1: Preparation of a DMSO Stock Solution and Subsequent Dilution

This protocol describes how to prepare a concentrated stock of a poorly soluble compound in an organic solvent and then dilute it into an aqueous buffer.

• Weighing the Compound: Accurately weigh 1-5 mg of Ascleposide E.

• Initial Dissolution: Dissolve the weighed Ascleposide E in a minimal amount of 100% DMSO to create a high-concentration stock solution (e.g., 10-50 mM). Vortex or sonicate briefly if necessary to ensure complete dissolution.

• Serial Dilution: Perform serial dilutions of the DMSO stock into your final aqueous buffer (e.g., PBS). It is critical to add the stock solution to the buffer while vortexing to ensure rapid mixing and minimize local concentrations that can lead to precipitation.

• Final Co-solvent Concentration: Ensure the final concentration of the organic solvent in your working solution is low (typically <1%) to avoid off-target effects in biological assays.

Table 2: Example Serial Dilution Scheme

Step	Stock Concentration	Volume of Stock	Volume of Buffer	Final Concentration	Final DMSO (%)
1	10 mM	10 µL	990 µL	100 µM	1.0%
2	100 µM (from Step 1)	100 µL	900 µL	10 µM	0.1%
3	10 µM (from Step 2)	100 µL	900 µL	1 µM	0.01%

Protocol 2: pH Optimization Study

This protocol outlines how to test the solubility of Ascleposide E across a range of pH values.

• Buffer Preparation: Prepare a series of buffers with identical compositions but varying pH values (e.g., citrate (B86180) buffer for pH 5-6, phosphate (B84403) buffer for pH 6-8, borate (B1201080) buffer for pH 8-9).

• Compound Addition: To a fixed volume of each buffer, add a consistent amount of Ascleposide E from a concentrated organic stock solution.

• Equilibration: Gently agitate the solutions at a controlled temperature for a set period (e.g., 2-24 hours) to allow them to reach equilibrium.

• Observation and Quantification: Visually inspect for precipitation. For a quantitative assessment, centrifuge the samples to pellet any precipitate and measure the concentration of the compound remaining in the supernatant using a suitable analytical method like HPLC or UV-Vis spectroscopy.

Hypothetical Signaling Pathway Investigation

In drug development, understanding how a compound like Ascleposide E might interact with cellular pathways is crucial. If precipitation issues are resolved and you proceed to cellular assays, you might investigate its effect on a pathway such as the MAPK/ERK pathway, which is commonly involved in cell proliferation and survival.

Caption: Hypothetical inhibition of the MAPK/ERK pathway by Ascleposide E.

Technical Support Center: Optimizing Incubation Time for Ascleposide E Treatment

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the incubation time for experiments involving Ascleposide E. The following information is presented in a question-and-answer format to directly address common challenges and provide clear, actionable protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary objective of optimizing the incubation time for Ascleposide E treatment?

The main goal is to identify the specific time point at which Ascleposide E produces its maximum intended biological effect with the most favorable signal-to-noise ratio.[1] This ensures that the experimental data collected is both reliable and reproducible.

Q2: What key factors influence the optimal incubation time for Ascleposide E?

Several factors can significantly impact the ideal incubation duration:

• Compound Concentration: Higher concentrations of Ascleposide E may elicit a faster response, but could also lead to off-target effects or cytotoxicity over longer incubation periods.[1]

• Cell Type and Density: Different cell lines possess varying metabolic rates and doubling times, which will affect their response time to the compound.[1] Higher cell densities may necessitate longer incubation times or increased concentrations of Ascleposide E.[1]

• Assay Type: The nature of the experimental assay is a critical determinant. For example, the activation of signaling pathways can often be detected within minutes to a few hours, whereas assessing effects on cell viability or proliferation may require 24 to 72 hours for measurable changes to occur.[1]

• Temperature: The incubation temperature influences the rate of biological reactions. Standard cell culture experiments are typically conducted at 37°C to simulate physiological conditions.[1]

Q3: How should I determine a starting point for my incubation time optimization experiments?

A thorough review of existing literature for compounds with similar structures or mechanisms of action can provide a valuable starting point.[2] If no relevant data is available, a broad time-course experiment is recommended. For cell-based assays, a typical starting range could include time points such as 6, 12, 24, 48, and 72 hours.[1][3]

Troubleshooting Guides

Issue 1: No Observable Effect of Ascleposide E on Cell Viability

• Potential Cause: The incubation period may be too short for Ascleposide E to induce a significant effect on cell proliferation or survival.

• Troubleshooting Steps:

  • Perform a Time-Course Experiment: Measure the desired endpoint at multiple time points (e.g., 24, 48, 72 hours) to determine the optimal incubation period.[3]

  • Conduct a Dose-Response Experiment: Determine the half-maximal inhibitory concentration (IC50) for your specific cell line to ensure you are using an effective concentration of Ascleposide E.[3]

  • Confirm Target Engagement: If the molecular target of Ascleposide E is known, use an appropriate assay (e.g., Western blotting for a signaling protein) to confirm that the compound is interacting with its target.[3]

Issue 2: High Variability Between Replicates

• Potential Cause:

  • Inconsistent cell seeding density across wells.[3]

  • "Edge effects" in multi-well plates, where wells on the perimeter of the plate are more prone to evaporation.[3][4]

• Troubleshooting Steps:

  • Ensure Accurate Cell Counting and Seeding: Use a hemocytometer or an automated cell counter for precise cell quantification to ensure uniform seeding.[3]

  • Minimize Edge Effects: Avoid using the outermost wells of your plates for experimental samples. Instead, fill these wells with sterile phosphate-buffered saline (PBS) or culture medium to help maintain humidity.[3][4]

Issue 3: Unexpected Increase in Signaling Pathway Activation

• Potential Cause:

  • Feedback Loops: Inhibition of one signaling pathway can sometimes trigger the compensatory activation of another.[3]

  • Off-Target Effects: Like any small molecule inhibitor, Ascleposide E may have unintended effects on other cellular pathways.[3]

• Troubleshooting Steps:

  • Analyze Multiple Time Points: Investigate the kinetics of pathway activation to understand if it represents an early or late cellular response.[3]

  • Use Multiple Downstream Readouts: Assess the activity of several components within the signaling pathway to gain a more comprehensive understanding of the signaling dynamics.[3]

Experimental Protocols

Protocol 1: Determining the IC50 of Ascleposide E using a WST-1 Cell Viability Assay

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of Ascleposide E.

• Cell Seeding: Seed cells into a 96-well plate at a density that allows for logarithmic growth throughout the experiment. Allow the cells to adhere overnight.[3]

• Drug Treatment: Prepare a serial dilution of Ascleposide E in culture medium. Remove the existing medium from the cells and add the Ascleposide E dilutions. Include a vehicle control (e.g., DMSO) at the same concentration as the highest Ascleposide E treatment.[3]

• Incubation: Incubate the plate for a predetermined time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator.[4]

• WST-1 Reagent Addition: Add WST-1 reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Plot the absorbance values against the log of the Ascleposide E concentration and use a non-linear regression to calculate the IC50 value.

Protocol 2: Time-Course Experiment to Determine Optimal Incubation Time

• Cell Seeding: Seed cells in multiple 96-well plates at a consistent density.

• Drug Treatment: Treat the cells with Ascleposide E at its predetermined IC50 concentration and also include a vehicle control.

• Time-Point Incubation: Incubate the plates for varying durations (e.g., 6, 12, 24, 48, 72 hours).

• Assay Performance: At the end of each time point, perform the desired assay (e.g., cell viability, apoptosis assay, or Western blot for a specific marker).

• Data Analysis: Analyze the results to identify the time point at which the maximal desired effect is observed.

Data Presentation

Table 1: Hypothetical IC50 Values for Ascleposide E in Different Cell Lines at 48 Hours

Cell Line	IC50 (µM)
HCT116	12.5
SW620	25.8
PANC-1	8.2
BxPc-3	32.1

Table 2: Hypothetical Time-Dependent Effect of Ascleposide E (at IC50) on Caspase-3 Activity

Incubation Time (hours)	Caspase-3 Activity (Fold Change vs. Control)
6	1.2
12	2.5
24	4.8
48	3.1
72	1.9

Visualizations

Signaling Pathway Diagram

Caption: Hypothetical signaling pathway for Ascleposide E inducing apoptosis via NF-κB.

Experimental Workflow Diagram

Caption: Workflow for optimizing Ascleposide E incubation time.

References

• 1. benchchem.com [benchchem.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Inconsistent Results in Ascleposide E Assays

Welcome to the Technical Support Center for Ascleposide E assays. This resource is designed for researchers, scientists, and drug development professionals to help navigate and troubleshoot common issues encountered during the experimental evaluation of Ascleposide E, a sesquiterpenoid of interest. Given the limited specific data on Ascleposide E's bioactivity, this guide draws upon established methodologies and troubleshooting strategies for natural products and sesquiterpenoids with similar characteristics.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when working with Ascleposide E in biological assays?

A1: Like many natural products, Ascleposide E can present several challenges in biological assays. These include poor solubility in aqueous solutions, potential for precipitation in cell culture media, and interference with certain assay readouts (e.g., colorimetric or fluorescent assays). Furthermore, its stability under specific experimental conditions (pH, temperature, and time) may be unknown and could contribute to inconsistent results.

Q2: How can I improve the solubility of Ascleposide E for my experiments?

A2: Poor solubility is a common hurdle for lipophilic natural products. The most common solvent for dissolving compounds like Ascleposide E is dimethyl sulfoxide (B87167) (DMSO).[1] It is crucial to maintain a low final concentration of DMSO in the cell culture medium, typically below 0.5% (v/v), to avoid solvent-induced toxicity.[1] Always include a vehicle control with the same DMSO concentration in your experimental design.[1] Gentle vortexing or sonication can also aid in the dissolution of the compound in the stock solution.[1]

Q3: My results are not reproducible between experiments. What are the likely sources of variability?

A3: Inconsistent results can stem from several factors. Key areas to investigate include:

• Cell Seeding Density: Ensure precise and consistent cell seeding across all wells and plates.

• Incubation Times: Variations in incubation periods can significantly alter outcomes, as the effects of many compounds are time-dependent.

• Compound Stability: Repeated freeze-thaw cycles of stock solutions should be avoided. The stability of Ascleposide E in your specific cell culture medium under your experimental conditions should be considered.

• Pipetting Accuracy: Inaccurate pipetting can lead to significant variations in compound concentration and cell numbers.

• Edge Effects: The outer wells of microplates are prone to evaporation and temperature fluctuations. It is advisable to avoid using these wells for experimental samples and instead fill them with sterile PBS or media.

Q4: I am observing a bell-shaped dose-response curve. What could be the cause?

A4: A bell-shaped dose-response curve, where the biological effect diminishes at higher concentrations, can be caused by the aggregation of the compound at these higher concentrations.[1] These aggregates can sequester the active molecules, reducing their bioavailability to the cells and leading to a misleading decrease in the observed effect.[1]

Troubleshooting Guides

Guide 1: Inconsistent Results in Cytotoxicity Assays (e.g., MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.[2][3] However, natural products can interfere with this assay.

Problem: High background or false positive/negative results.

Potential Cause	Troubleshooting Step
Compound Color Interference	Many natural products are colored and can absorb light at the same wavelength as the formazan (B1609692) product in the MTT assay. Solution: Run a parallel "compound-only" control (without cells) at the same concentrations and subtract the background absorbance from your experimental wells.[1]
Direct Reduction of MTT	Some compounds, particularly those with antioxidant properties, can directly reduce the MTT reagent, leading to a false signal of cell viability.[1] Solution: Consider using an alternative viability assay that is not based on tetrazolium reduction, such as an ATP-based assay (e.g., CellTiter-Glo®) or a real-time cytotoxicity assay.
Compound Precipitation	If Ascleposide E precipitates in the culture medium, it can scatter light and lead to artificially high absorbance readings.[1] Solution: Visually inspect the wells under a microscope for any precipitate. If precipitation is observed, try to improve solubility by optimizing the solvent concentration or using a different solubilizing agent.
Incomplete Solubilization of Formazan Crystals	The formazan crystals produced in the MTT assay need to be fully dissolved for accurate readings. Solution: Ensure adequate mixing and incubation time with the solubilization buffer (e.g., DMSO). Gentle pipetting up and down can aid in dissolution.

Guide 2: Inconsistent Results in Apoptosis Assays (e.g., Annexin V/PI Staining)

Apoptosis assays are crucial for determining if a compound induces programmed cell death.

Problem: High variability in the percentage of apoptotic cells.

Potential Cause	Troubleshooting Step
Inconsistent Staining	Inadequate mixing of Annexin V and Propidium Iodide (PI) with the cell suspension can lead to uneven staining. Solution: Gently vortex the cells after adding the staining reagents and before analysis by flow cytometry.
Cell Clumping	Clumped cells can lead to inaccurate quantification by flow cytometry. Solution: Ensure a single-cell suspension by gentle pipetting before staining. If clumping persists, consider using a cell strainer.
Delayed Analysis	The binding of Annexin V to phosphatidylserine (B164497) is reversible. Delays between staining and analysis can lead to a loss of signal. Solution: Analyze the samples on the flow cytometer as soon as possible after staining, ideally within one hour.[3]
Incorrect Gating Strategy	An inconsistent or incorrect gating strategy during flow cytometry analysis will lead to variable results. Solution: Establish a consistent gating strategy based on unstained and single-stained controls for each experiment.

Experimental Protocols

Protocol 1: MTT Cytotoxicity Assay

This protocol is a standard method to assess cell viability by measuring the metabolic activity of cells.[2]

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of Ascleposide E in complete culture medium. Remove the old medium from the cells and add 100 µL of the diluted compound to the respective wells. Include vehicle controls (medium with the same concentration of DMSO) and untreated controls (medium only).[1]

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[1]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[2]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[2]

• Absorbance Reading: Gently shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution of the formazan. Read the absorbance at a wavelength of 570 nm using a microplate reader.[3]

Protocol 2: Annexin V/PI Apoptosis Assay by Flow Cytometry

This assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[2]

• Cell Treatment: Treat cells with the desired concentrations of Ascleposide E for the specified time.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.[3]

Visualizations

Caption: Experimental workflow for the MTT cytotoxicity assay.

Caption: Hypothetical inhibition of the NF-κB signaling pathway by Ascleposide E.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Ascleposide E Extraction

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions to optimize the extraction yield of Ascleposide E.

Troubleshooting Guide

This guide addresses specific issues that may arise during the Ascleposide E extraction process in a question-and-answer format.

Question 1: My Ascleposide E yield is consistently low. What are the primary factors I should investigate?

Answer: Low yield is a common issue that can be traced back to several key experimental parameters. A systematic approach is crucial for identifying the root cause.

• Solvent Selection and Polarity: The choice of solvent is critical.[1] Ascleposide E, as a saponin (B1150181) glycoside, is a polar molecule. Therefore, polar solvents are generally more effective. Start by evaluating the polarity of your solvent system. Pure solvents like ethanol (B145695) or methanol (B129727) are common, but an aqueous mixture (e.g., 60-70% ethanol in water) can significantly improve extraction efficiency by enhancing solvent penetration into the plant matrix.[1]

• Particle Size of Plant Material: The surface area available for solvent interaction is a primary limiting factor in extraction.[1] If the plant material is not finely ground, the solvent cannot efficiently penetrate the cell structures to dissolve the Ascleposide E. Ensure the material is milled to a small, uniform particle size (e.g., 0.3 mm) for optimal results.[1]

• Solid-to-Liquid Ratio: An insufficient volume of solvent will become saturated with solutes quickly, preventing further extraction of the target compound. Experiment with increasing the solvent-to-solid ratio (e.g., from 1:20 g/mL to 1:40 g/mL) to ensure that the concentration gradient continues to favor the movement of Ascleposide E into the solvent.[2]

• Extraction Time and Temperature: Both factors are interdependent. While higher temperatures can increase solubility and diffusion rates, excessive heat can lead to the degradation of thermolabile compounds like glycosides.[3] If using methods like Soxhlet or heat-assisted extraction, verify that the temperature is not exceeding the degradation point of Ascleposide E. Conversely, ensure the extraction time is sufficient for the chosen temperature and method. Advanced methods like ultrasound or microwave-assisted extraction can often reduce the required time and temperature.[1][2]

Caption: Troubleshooting workflow for low extraction yield.

Question 2: I'm observing significant degradation of my final product. How can I minimize this?

Answer: Degradation is often caused by excessive heat, pH extremes, or oxidation.

• Thermal Degradation: Ascleposide E, like many glycosides, can be sensitive to high temperatures. Methods requiring prolonged heating can cause hydrolysis of the glycosidic bonds. Consider using extraction techniques that operate at lower temperatures, such as Ultrasound-Assisted Extraction (UAE) or maceration, or methods that are very rapid, like Microwave-Assisted Extraction (MAE).[1] For solvent removal via rotary evaporation, use the lowest possible temperature combined with an appropriate vacuum level.

• pH-Dependent Hydrolysis: Glycosides can be unstable under strongly acidic or alkaline conditions, which can catalyze the cleavage of the sugar moieties.[4] Ensure the pH of your solvent system is near neutral unless a different pH has been specifically shown to improve stability for this compound. Buffer the solvent system if necessary.

• Oxidative Degradation: Exposure to oxygen, especially at elevated temperatures or in the presence of certain metal ions, can degrade complex organic molecules. Consider performing the extraction under an inert atmosphere (e.g., nitrogen or argon) if oxidative degradation is suspected.

Question 3: My extract is highly impure. What strategies can I use for cleanup?

Answer: Co-extraction of other plant metabolites is expected. A multi-step purification strategy is often required.

• Liquid-Liquid Extraction (LLE): This is an effective first-pass purification step. After initial extraction (e.g., with ethanol), the solvent can be evaporated and the residue redissolved. This solution can then be partitioned between an aqueous phase and an immiscible non-polar solvent (e.g., hexane). Highly non-polar compounds like lipids and chlorophyll (B73375) will move to the hexane (B92381) phase, while the more polar Ascleposide E remains in the aqueous phase.

• Column Chromatography: This is a standard technique for separating compounds based on polarity.

  • Silica Gel Chromatography: Use a gradient of solvents from non-polar to polar to elute compounds. Non-polar impurities will elute first, followed by compounds of increasing polarity. Ascleposide E will elute with a relatively polar solvent mixture.

  • Ion-Exchange Chromatography: This method can be used to remove ionic impurities from the extract.[5]

• Solid-Phase Extraction (SPE): SPE cartridges can provide a rapid and efficient cleanup by selectively adsorbing either the target compound or the impurities, which are then washed away or eluted.

Frequently Asked Questions (FAQs)

Question 1: What are the most effective extraction methods for Ascleposide E?

Answer: The most effective method depends on available equipment, sample size, and desired throughput. Modern methods generally offer higher efficiency and shorter extraction times compared to traditional techniques.[2]

• Ultrasound-Assisted Extraction (UAE): This method uses ultrasonic waves to create cavitation bubbles in the solvent. The collapse of these bubbles near the plant material disrupts cell walls, enhancing solvent penetration and mass transfer. It is highly efficient, requires shorter extraction times (e.g., 10-30 minutes), and can be performed at lower temperatures, reducing the risk of thermal degradation.[1]

• Microwave-Assisted Extraction (MAE): MAE uses microwave energy to heat the solvent and water within the plant matrix, causing a rapid temperature and pressure increase that ruptures cell walls and releases the target compounds. This method is extremely fast (often completed in minutes) and has a high extraction efficiency.[1][2]

• Pressurized Liquid Extraction (PLE) / Accelerated Solvent Extraction (ASE®): This technique uses conventional solvents at elevated temperatures (e.g., 100-160°C) and pressures (e.g., 1500 PSI).[6] The high pressure keeps the solvent in a liquid state above its boiling point, increasing its penetration and dissolving power. It is automated, rapid, and uses less solvent than traditional methods.[6]

• Soxhlet Extraction: A traditional and exhaustive method where fresh solvent is continuously passed over the sample. While thorough, it is time-consuming and uses a large volume of solvent at its boiling point, which can increase the risk of degrading heat-sensitive compounds.[1]

Question 2: How do I select the optimal solvent for Ascleposide E extraction?

Answer: Solvent selection is governed by the principle of "like dissolves like," along with considerations for safety, cost, and ease of removal.[1]

• Polarity Matching: Ascleposide E is a polar glycoside. Therefore, polar solvents are the most suitable choice. Ethanol and methanol are excellent starting points.

• Solvent Mixtures: Often, a mixture of solvents is more effective than a single solvent. Adding water to ethanol or methanol (e.g., 60-80% alcohol) can improve the extraction of glycosides by increasing the polarity of the solvent system and helping to swell the plant matrix.

• Safety and Environmental Impact: Whenever possible, choose "green" solvents like ethanol over more toxic options like methanol or chlorinated solvents.[7]

• Ease of Removal: Select a solvent with a relatively low boiling point (e.g., ethanol) to facilitate its removal from the final extract by rotary evaporation without requiring excessive heat.

Question 3: How can I accurately quantify the yield of Ascleposide E in my extract?

Answer: The most reliable and widely used method for quantifying specific phytochemicals like Ascleposide E is High-Performance Liquid Chromatography (HPLC).[8][9]

The process involves:

• Developing an HPLC Method: A reversed-phase column (e.g., C18) is typically used. The mobile phase would likely consist of a mixture of an aqueous buffer (like ammonium (B1175870) acetate) and an organic solvent (like methanol or acetonitrile), run in either an isocratic or gradient elution.[10]

• Detection: A Diode Array Detector (DAD) or UV detector is commonly used for detection at a specific wavelength where Ascleposide E absorbs maximally.[8]

• Creating a Calibration Curve: A pure analytical standard of Ascleposide E is used to prepare a series of solutions of known concentrations. These are injected into the HPLC, and the peak area for each concentration is measured. A calibration curve is then plotted (Peak Area vs. Concentration).

• Quantifying the Sample: The extract is dissolved in a suitable solvent, filtered, and injected into the HPLC under the same conditions. The peak area corresponding to Ascleposide E is measured, and its concentration in the extract is calculated using the linear regression equation from the calibration curve.

Question 4: What pre-extraction preparations are crucial for a good yield?

Answer: Proper preparation of the raw plant material is a critical first step.

• Drying: The plant material should be thoroughly dried to a constant weight to prevent the hydrolysis of glycosides by native enzymes and to allow for efficient grinding. Air-drying in the shade or freeze-drying are common methods.

• Grinding: The dried material must be ground into a fine, homogenous powder.[6] This dramatically increases the surface area of the material, allowing for much more efficient contact with the extraction solvent and leading to higher yields in shorter times.[1] Dispersing the sample with an inert material like sand can also prevent aggregation and improve extraction efficiency.[6]

Data Presentation & Experimental Protocols

Table 1: Influence of Key Parameters on Extraction Yield (Illustrative Data)

Parameter	Condition A	Yield (%)	Condition B	Yield (%)	Rationale
Solvent	100% Hexane	0.2	70% Ethanol	4.5	Ascleposide E is polar; a polar solvent system is required for effective extraction.
Particle Size	2 mm	2.1	0.4 mm	4.8	Smaller particles provide a larger surface area for solvent penetration.[1]
Temperature (UAE)	25°C	3.5	60°C	5.1	Increased temperature enhances solubility and diffusion, but must be balanced against potential degradation.[2]
Time (UAE)	10 min	3.2	40 min	5.3	Longer duration allows for more complete extraction, up to a point of equilibrium.
Solid:Liquid Ratio	1:10 g/mL	2.8	1:30 g/mL	5.2	A higher solvent volume prevents saturation and maintains a favorable concentration gradient.[1]

Experimental Protocol 1: Ultrasound-Assisted Extraction (UAE)

This protocol describes a general procedure for extracting Ascleposide E using ultrasonication.

• Preparation:

  • Weigh 10 g of finely powdered, dried plant material.

  • Place the powder into a 500 mL Erlenmeyer flask.

• Extraction:

  • Add 300 mL of 70% (v/v) ethanol to the flask (for a 1:30 solid-to-liquid ratio).

  • Place the flask into an ultrasonic bath. Ensure the water level in the bath is equal to or higher than the solvent level in the flask.

  • Set the bath temperature to 55°C and the ultrasonic frequency (e.g., 40 kHz).

  • Sonicate for 30 minutes.

• Isolation:

  • Remove the flask from the bath and allow it to cool.

  • Filter the mixture through Whatman No. 1 filter paper under vacuum.

  • Wash the solid residue on the filter paper with an additional 50 mL of 70% ethanol to recover any remaining extract.

  • Combine the filtrates.

• Solvent Removal:

  • Concentrate the combined filtrate using a rotary evaporator at a temperature of 45-50°C under reduced pressure until the ethanol is removed.

  • The remaining aqueous solution can be used for purification or freeze-dried to obtain the crude extract.

Protocol 2: General Extraction & Purification Workflow

Caption: General workflow for Ascleposide E extraction and purification.

Conceptual Diagram: Saponin Interaction with Cell Membrane

While the specific signaling pathways for Ascleposide E are a subject of detailed biological research, the general mechanism for many saponins (B1172615) involves interaction with cell membranes. This diagram illustrates this conceptual relationship, which is fundamental to their bioactivity and relevant to their extraction from cellular structures.

Caption: Conceptual mechanism of saponin-cell membrane interaction.

References

• 1. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stability-indicating LC Method for Quantification of Azelnidipine: Synthesis and Characterization of Oxidative Degradation Product - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN105061383A - Method for extracting vitamin E from plant - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Review of Alternative Solvents for Green Extraction of Food and Natural Products: Panorama, Principles, Applications and Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Stability and degradation kinetics of etoposide-loaded parenteral lipid emulsion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development and validation of a robust analytical method to quantify both etoposide and prodigiosin in polymeric nanoparticles by reverse-phase high-performance liquid chromatography - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Ascleposide E Quality Control and Purity Assessment

Disclaimer: The information provided in this technical support center is based on the analysis of saponin (B1150181) compounds, with a specific focus on ginsenoside Rg1 as a representative molecule. This is due to the limited specific data available for a compound named "Ascleposide E," which may be a less common or potentially misspelled name for a saponin. The methodologies and troubleshooting advice provided are grounded in established scientific principles for the quality control of saponins (B1172615) and should be adapted as necessary for your specific compound.

This resource is intended for researchers, scientists, and drug development professionals. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to assist with your work on Ascleposide E or similar saponin compounds.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for initial purity assessment of an Ascleposide E sample?

A1: For a rapid and reliable initial purity assessment, High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector is recommended. Since many saponins, including ginsenosides (B1230088), lack a strong UV chromophore, detection at a low wavelength (e.g., 203 nm) is often employed.[1][2] Alternatively, an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) can be used for more universal detection of saponins.[1][3]

Q2: How can I confirm the identity and structure of Ascleposide E?

A2: A combination of Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy is essential for unambiguous structure elucidation. LC-MS provides the molecular weight and fragmentation pattern, which helps in identifying the aglycone and sugar moieties.[3][4] One-dimensional (1D) and two-dimensional (2D) NMR experiments (such as ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC) are then used to determine the precise stereochemistry and the linkage of the sugar chains to the aglycone.[5][6][7]

Q3: What are the common impurities I might encounter in my Ascleposide E sample?

A3: Impurities in saponin samples can originate from the source material or the extraction and purification process. These may include other related saponins with similar structures, residual solvents from purification, or degradation products. For instance, in the analysis of ginsenosides, other ginsenosides are the most common impurities.[8]

Q4: What is the best way to store Ascleposide E to ensure its stability?

A4: For long-term stability, Ascleposide E, like most purified saponins, should be stored as a solid, protected from light and moisture, at a low temperature, typically 2-8°C or -20°C.[9][10] For short-term storage in solution, use a high-purity solvent and store at 2-8°C. Repeated freeze-thaw cycles should be avoided.

Troubleshooting Guides

This section addresses common issues encountered during the analysis of Ascleposide E.

HPLC Analysis Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Poor peak shape (tailing or fronting)	- Column degradation- Inappropriate mobile phase pH- Sample overload	- Use a new column or a guard column.- Adjust the mobile phase pH to ensure the analyte is in a single ionic form.- Reduce the sample concentration or injection volume.
Inconsistent retention times	- Fluctuations in mobile phase composition- Temperature variations- Column equilibration issues	- Ensure proper mobile phase mixing and degassing.- Use a column oven to maintain a consistent temperature.- Allow sufficient time for column equilibration between runs.
Low signal intensity (especially with UV detection)	- Saponins often have weak UV absorbance.[1]	- Use a detector more suitable for non-chromophoric compounds, such as ELSD or CAD.- Increase the sample concentration if possible.- Perform derivatization to introduce a UV-active chromophore.
Baseline noise or drift	- Contaminated mobile phase or column- Detector lamp aging (UV)	- Use fresh, high-purity solvents and filter the mobile phase.- Flush the column with a strong solvent.- Replace the detector lamp if necessary.

LC-MS Analysis Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Poor ionization/low signal intensity	- Inappropriate ionization mode (ESI positive/negative)- Suboptimal source parameters	- Test both positive and negative electrospray ionization (ESI) modes. Saponins can often be detected as [M+Na]⁺ or [M+HCOO]⁻ adducts.- Optimize source parameters such as capillary voltage, gas flow, and temperature.
In-source fragmentation	- High source temperature or voltage	- Reduce the source temperature and fragmentor voltage to minimize fragmentation before mass analysis.
Matrix effects (ion suppression or enhancement)	- Co-eluting impurities from the sample matrix	- Improve sample preparation to remove interfering substances.- Use a matrix-matched calibration curve or an isotopically labeled internal standard.

Experimental Protocols

HPLC-UV Method for Purity Assessment

This protocol is based on a typical method for the analysis of ginsenoside Rg1 and can be adapted for Ascleposide E.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[2]

• Mobile Phase: A gradient of water (A) and acetonitrile (B52724) (B). A typical gradient might be: 0-10 min, 20% B; 10-30 min, 20-40% B; 30-40 min, 40-60% B.

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 25°C.

• Detection Wavelength: 203 nm.[1][2]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in methanol (B129727) to a concentration of 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

LC-MS Method for Identification

This protocol provides a starting point for the identification and structural characterization of Ascleposide E.

• Instrumentation: LC system coupled to a mass spectrometer (e.g., Q-TOF or Triple Quadrupole).

• Column: UPLC C18 column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.3 mL/min.

• Ionization Source: Electrospray Ionization (ESI), tested in both positive and negative modes.

• MS Parameters:

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 120°C

  • Desolvation Gas Temperature: 350°C

  • Scan Range: m/z 100-1500

NMR for Structural Elucidation

For complete structural elucidation, a suite of NMR experiments is required.

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Pyridine-d₅ or Methanol-d₄ are commonly used for saponins.

• Experiments:

  • ¹H NMR

  • ¹³C NMR

  • DEPT

  • COSY (Correlation Spectroscopy)

  • HSQC (Heteronuclear Single Quantum Coherence)

  • HMBC (Heteronuclear Multiple Bond Correlation)

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy)

Quantitative Data Summary

The following tables provide typical parameters for the quality control of a representative saponin, ginsenoside Rg1.

Table 1: HPLC Method Validation Parameters

Parameter	Typical Value
Linearity Range (µg/mL)	20 - 150
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD) (µg/mL)	~0.5
Limit of Quantification (LOQ) (µg/mL)	~1.5
Precision (%RSD)	< 2%
Accuracy (Recovery %)	98 - 102%

Table 2: LC-MS/MS Parameters for Ginsenoside Rg1

Parameter	Value
Precursor Ion ([M+Na]⁺)	m/z 823.5
Product Ion 1	m/z 643.4
Product Ion 2	m/z 425.3
Collision Energy (eV)	30 - 50

Visualizations

Experimental Workflow for Quality Control

Caption: Workflow for the quality control and purity assessment of Ascleposide E.

Hypothetical Signaling Pathway Modulation

Ginsenoside Rg1 has been shown to exert neuroprotective effects through the Wnt/β-catenin signaling pathway.[5] The following diagram illustrates this pathway.

Caption: Ascleposide E (Ginsenoside Rg1) promoting neuroprotection via the Wnt/β-catenin pathway.

References

• 1. Signaling pathway of ginsenoside-Rg1 leading to nitric oxide production in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ginsenoside Rg1 alleviates chronic inflammation-induced neuronal ferroptosis and cognitive impairments via regulation of AIM2 - Nrf2 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanism of neuroprotective effect of ginsenoside Rg1 regulating Epac1/Rap1 signaling pathway in rats with ischemic stroke [manu41.magtech.com.cn]
• 4. research.polyu.edu.hk [research.polyu.edu.hk]
• 5. Neuroprotective effects of ginsenoside Rg1 through the Wnt/β-catenin signaling pathway in both in vivo and in vitro models of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ginsenosides: A Potential Neuroprotective Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Estrogen-like activity of ginsenoside Rg1 derived from Panax notoginseng - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ginsenoside Rg1 attenuates adjuvant-induced arthritis in rats via modulation of PPAR-γ/NF-κB signal pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ginsenoside Rg1 in neurological diseases: From bench to bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]

Reference Data & Comparative Studies

Validating the Anticancer Effects of Ascleposide E: A Comparative Analysis

Initial investigations into the anticancer properties of Ascleposide E have been inconclusive due to a lack of specific studies on this compound. While the broader chemical family to which Ascleposide E belongs, the C21 steroidal glycosides, has demonstrated cytotoxic effects against various cancer cell lines, direct experimental data on Ascleposide E's efficacy, mechanism of action, and specific signaling pathways remains unavailable in the current scientific literature.

This guide aims to provide a framework for evaluating the potential anticancer effects of Ascleposide E by drawing comparisons with known anticancer agents and related compounds from the Asclepias genus. The information presented below is based on the general understanding of C21 steroidal glycosides and established anticancer compounds. It is intended to serve as a foundational resource for researchers initiating studies on Ascleposide E.

Comparison with a Standard Chemotherapeutic Agent: Etoposide (B1684455)

To contextualize the potential efficacy of Ascleposide E, it is useful to compare its anticipated effects with a well-established anticancer drug like Etoposide. Etoposide is a topoisomerase II inhibitor that induces DNA strand breaks, leading to cell cycle arrest and apoptosis.

Parameter	Etoposide (Reported Data)	Ascleposide E (Hypothesized)
Target Cancer Cell Lines	Lung, testicular, glial, and various other cancer cells.	To be determined. Initial screening against a panel of cancer cell lines (e.g., lung, breast, colon) would be necessary.
IC50 Value	Varies depending on the cell line, typically in the low micromolar range.	To be determined through cytotoxicity assays.
Mechanism of Action	Inhibition of topoisomerase II, leading to DNA damage.	Likely involves induction of apoptosis and cell cycle arrest, common mechanisms for steroidal glycosides.
Apoptosis Induction	Induces apoptosis through both intrinsic (mitochondrial) and extrinsic pathways.[1][2][3]	Expected to induce apoptosis, potentially via the mitochondrial pathway, as seen with other Asclepias extracts.
Cell Cycle Arrest	Primarily causes arrest in the S and G2/M phases of the cell cycle.[4][5][6]	The specific phase of cell cycle arrest needs to be investigated.

Anticancer Potential of Related C21 Steroidal Glycosides

Research on C21 steroidal glycosides isolated from plants of the Cynanchum and Marsdenia genera (related to Asclepias) has provided evidence of their anticancer activities. These studies offer a valuable point of reference for formulating hypotheses about Ascleposide E.

For instance, a review of C21 steroidal glycosides from Baishouwu highlights their ability to inhibit tumor growth by inducing apoptosis, blocking the cell cycle, and modulating various signaling pathways.[7][8] One specific C21 steroidal glycoside, Marsdenialongise A, demonstrated an IC50 value of 5.69 µM against the AGS cancer cell line and was shown to induce apoptosis and cell cycle arrest.[9]

Experimental Protocols for Validating Anticancer Effects

To rigorously assess the anticancer properties of Ascleposide E, a series of established experimental protocols should be employed.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of Ascleposide E on cancer cells and calculate the half-maximal inhibitory concentration (IC50).

Methodology:

• Seed cancer cells in 96-well plates at a density of 5x10³ to 1x10⁴ cells per well and incubate for 24 hours.

• Treat the cells with various concentrations of Ascleposide E (e.g., ranging from 0.1 to 100 µM) and a vehicle control.

• Incubate for 24, 48, and 72 hours.

• Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and dissolve the formazan (B1609692) crystals in DMSO.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

Objective: To quantify the induction of apoptosis in cancer cells treated with Ascleposide E.

Methodology:

• Seed cancer cells in 6-well plates and treat with Ascleposide E at its IC50 concentration for 24 and 48 hours.

• Harvest the cells and wash with cold PBS.

• Resuspend the cells in 1X Annexin-binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells using a flow cytometer. The populations of viable, early apoptotic, late apoptotic, and necrotic cells can be distinguished.

Cell Cycle Analysis (Propidium Iodide Staining)

Objective: To determine the effect of Ascleposide E on the cell cycle distribution of cancer cells.

Methodology:

• Treat cancer cells with Ascleposide E at its IC50 concentration for 24 and 48 hours.

• Harvest the cells, wash with PBS, and fix in cold 70% ethanol (B145695) overnight at -20°C.

• Wash the fixed cells with PBS and resuspend in a solution containing PI and RNase A.

• Incubate for 30 minutes in the dark.

• Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizing Potential Mechanisms of Action

Based on the known mechanisms of related compounds, the following diagrams illustrate the hypothesized signaling pathways and experimental workflows for investigating the anticancer effects of Ascleposide E.

Caption: Hypothesized mitochondrial pathway of apoptosis induced by Ascleposide E.

Caption: A structured workflow for the in vitro evaluation of Ascleposide E's anticancer activity.

While direct evidence for the anticancer effects of Ascleposide E is currently lacking, the existing literature on related C21 steroidal glycosides provides a strong rationale for its investigation as a potential therapeutic agent. The experimental protocols and hypothesized mechanisms outlined in this guide offer a comprehensive starting point for researchers to systematically validate and characterize the anticancer properties of Ascleposide E. Further research is imperative to determine its specific molecular targets and signaling pathways, which will be crucial for any future clinical development.

References

• 1. researchgate.net [researchgate.net]
• 2. Etoposide Induces Protein Kinase Cδ- and Caspase-3-Dependent Apoptosis in Neuroblastoma Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular mechanisms of etoposide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Etoposide-induced cell cycle delay and arrest-dependent modulation of DNA topoisomerase II in small-cell lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metaphase arrest and cell death induced by etoposide on HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cellular responses to etoposide: cell death despite cell cycle arrest and repair of DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The antitumour activity of C21 steroidal glycosides and their derivatives of Baishouwu: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Anti-cancer activity of Marsdenialongise A, a new C21 steroidal glycoside isolated from Marsdenia longipes W.T. Wang (Apocynaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]

Ascleposide E: A Comparative In Vitro Analysis Against Other Cardiac Glycosides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vitro activities of cardiac glycosides, with a primary focus on Ascleposide E. Due to a notable scarcity of direct comparative studies involving Ascleposide E in publicly available scientific literature, this document also includes data on asclepin (B1195515), a related cardenolide from the same plant genus, Asclepias, to provide a contextual framework for its potential activity.

Introduction to Cardiac Glycosides

Cardiac glycosides are a class of naturally derived compounds known for their therapeutic applications in treating heart conditions, primarily through their inhibitory action on the Na+/K+-ATPase pump.[1] This inhibition leads to an increase in intracellular calcium, enhancing myocardial contraction.[1] Beyond their cardiotonic effects, emerging research has highlighted their potential as anticancer agents. Structurally, cardiac glycosides consist of a steroid core, a lactone ring, and a sugar moiety. Variations in these components contribute to the diverse activities observed among different cardiac glycosides.

Ascleposide E: An Overview

Ascleposide E is a sesquiterpenoid isolated from plants of the Asclepias genus. However, detailed in vitro studies comparing its biological activity directly against other well-known cardiac glycosides such as digoxin (B3395198), ouabain, or digitoxin (B75463) are limited in the current scientific literature.

Comparative In Vitro Data

The following tables summarize available in vitro data for various cardiac glycosides. It is crucial to note that the experimental conditions can vary between studies, impacting direct comparability of the presented values.

Table 1: Comparative In Vitro Na+/K+-ATPase Inhibition

Cardiac Glycoside	IC50 (µM)	Enzyme Source	Reference
Ouabain	0.22	Not Specified	[2]
Oleandrin (B1683999)	0.62	Not Specified	[2]
Oleandrigenin	1.23	Not Specified	[2]
Digoxin	2.69	Not Specified	[2]

A Note on Asclepin: An older study on asclepin, a cardenolide also isolated from Asclepias curassavica, demonstrated its potent inotropic effects. The study concluded that asclepin was more active in vitro than g-strophanthin, digoxin, and digitoxin, though specific IC50 values for Na+/K+-ATPase inhibition were not provided in the abstract.[3]

Signaling Pathways of Cardiac Glycosides

The primary mechanism of action for cardiac glycosides is the inhibition of the Na+/K+-ATPase pump located in the cell membrane. This action triggers a cascade of downstream signaling events.

Cardiac Glycoside Signaling Pathway

Experimental Workflows and Protocols

Standardized in vitro assays are essential for the comparative evaluation of cardiac glycosides. The following sections detail common experimental protocols.

Experimental Workflow: In Vitro Cytotoxicity and Na+/K+-ATPase Inhibition Assays

In Vitro Assay Workflow

Detailed Experimental Protocols

1. Na+/K+-ATPase Inhibition Assay (Phosphate-based Colorimetric Assay)

• Objective: To determine the half-maximal inhibitory concentration (IC50) of a cardiac glycoside on Na+/K+-ATPase activity.

• Principle: The assay measures the amount of inorganic phosphate (B84403) (Pi) released from the hydrolysis of ATP by Na+/K+-ATPase. The enzyme's activity is proportional to the amount of Pi produced.

• Materials:

  • Purified Na+/K+-ATPase enzyme

  • Assay Buffer (e.g., Tris-HCl)

  • ATP solution

  • Test compounds (Ascleposide E and other cardiac glycosides)

  • Positive control (e.g., Ouabain)

  • Phosphate detection reagent (e.g., Malachite Green)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare serial dilutions of the test compounds and the positive control.

  • In a 96-well plate, add the assay buffer, the diluted compounds, and the Na+/K+-ATPase enzyme solution.

  • Pre-incubate the plate to allow the compounds to bind to the enzyme.

  • Initiate the reaction by adding the ATP solution.

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a specific duration.

  • Stop the reaction and add the phosphate detection reagent.

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate the percentage of inhibition for each compound concentration relative to the control.

  • Determine the IC50 value by plotting the percentage of inhibition against the compound concentration.

2. In Vitro Cytotoxicity Assay (MTT Assay)

• Objective: To assess the cytotoxic effects of a cardiac glycoside on a specific cell line and determine its IC50 value.

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity. Viable cells with active mitochondria reduce the yellow MTT to purple formazan (B1609692) crystals.

• Materials:

  • Cancer cell line (e.g., HeLa, A549)

  • Cell culture medium and supplements

  • Test compounds

  • MTT solution

  • Solubilization solution (e.g., DMSO)

  • 96-well cell culture plate

  • Microplate reader

• Procedure:

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 24, 48, or 72 hours).

  • Add the MTT solution to each well and incubate to allow formazan crystal formation.

  • Add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Determine the IC50 value by plotting cell viability against the compound concentration.

Conclusion

While Ascleposide E remains a cardiac glycoside of interest, the current body of scientific literature lacks direct in vitro comparative studies to definitively position its activity relative to other well-established compounds in this class. The provided data on related cardiac glycosides and standardized experimental protocols offer a framework for researchers to conduct such comparative analyses. Further investigation is warranted to fully elucidate the in vitro profile of Ascleposide E and its potential therapeutic applications.

References

• 1. mdpi.com [mdpi.com]
• 2. Inhibition of Na,K-ATPase by oleandrin and oleandrigenin, and their detection by digoxin immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological investigation on asclepin--a new cardenolide from Asclepias curassavica. Part II. Comparative studies on the inotropic and toxic effects of asclepin, g-strophantin, digoxin and digitoxin) - PubMed [pubmed.ncbi.nlm.nih.gov]

Ascleposide E: A Comparative Guide to its Predicted Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Ascleposide E is a cardiac glycoside, a class of naturally occurring compounds known for their diverse and potent biological activities. While specific experimental data on Ascleposide E is limited in publicly available literature, its structural similarity to well-studied cardiac glycosides, such as Digoxin (B3395198) and Digitoxin, allows for a comparative analysis of its predicted biological activities. This guide provides an objective comparison based on the known performance of these related compounds, supported by established experimental data and detailed protocols.

Predicted Biological Activities and Comparative Analysis

Cardiac glycosides are recognized for their significant anticancer, anti-inflammatory, and neuroprotective effects. The primary mechanism of action for this class of compounds is the inhibition of the Na+/K+-ATPase pump, which leads to a cascade of downstream cellular events.[1][2]

Anticancer Activity

Cardiac glycosides like Digoxin and Digitoxin have demonstrated potent cytotoxic effects against a variety of cancer cell lines.[1][3][4] The inhibition of the Na+/K+-ATPase disrupts cellular ion homeostasis, leading to apoptosis.[1] Furthermore, some cardiac glycosides can induce immunogenic cell death (ICD), a form of apoptosis that stimulates an anti-tumor immune response.[5]

Comparative Cytotoxicity Data of Structurally Similar Cardiac Glycosides:

Compound	Cancer Cell Line	IC50 (nM)	Reference
Digitoxin	Renal Adenocarcinoma (TK-10)	3 - 33	[3][4]
Digitoxin	Breast Cancer (MCF-7)	3 - 33	[3]
Digitoxin	Melanoma (UACC-62)	3 - 33	[3]
Neoglycoside 5β	Colon Carcinoma (HCT-116)	18 ± 2	[6]
Neoglycoside 27β	Multidrug-Resistant Breast Cancer (NCI/ADR-RES)	100 ± 10	[6]

Anti-Inflammatory Activity

The anti-inflammatory properties of cardiac glycosides are well-documented.[7][8][9] They can suppress the secretion of pro-inflammatory cytokines and inhibit inflammatory pathways.[7][9] For instance, Digoxin has been shown to reduce the expression of IL-17, IL-1β, IL-6, and TNFα in animal models of inflammation.[7]

While specific IC50 values for the anti-inflammatory activity of Ascleposide E are not available, the general mechanism involves the modulation of inflammatory signaling cascades.

Neuroprotective Activity

Several cardiac glycosides have exhibited neuroprotective effects in various models of neurological damage.[10][11] Digoxin, for example, has shown neuroprotective properties in a rat model of dementia by reducing neuroinflammation and hippocampal cell death.[10] Studies have also demonstrated the neuroprotective potential of cardiac glycosides in models of ischemic stroke.[11][12]

Key Signaling Pathways

The biological activities of cardiac glycosides are mediated through several key signaling pathways. The primary target is the Na+/K+-ATPase pump, and its inhibition triggers a series of downstream events.

Caption: Predicted mechanism of action for Ascleposide E.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to assessing the biological activities of cardiac glycosides.

Na+/K+-ATPase Inhibition Assay

This assay determines the inhibitory activity of a compound on the Na+/K+-ATPase enzyme by measuring the amount of inorganic phosphate (B84403) (Pi) released from ATP hydrolysis.[13]

Workflow:

References

• 1. Anticancer and Immunogenic Properties of Cardiac Glycosides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cardiac Glycosides: From Natural Defense Molecules to Emerging Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Cardiac glycosides: Looking beyond heart failure and atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enhancing the anticancer properties of cardiac glycosides by neoglycorandomization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. thieme-connect.com [thieme-connect.com]
• 8. New Knowledge About Old Drugs: The Anti-Inflammatory Properties of Cardiac Glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Digoxin Exhibits Neuroprotective Properties in a Rat Model of Dementia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Studies on cerebral protection of digoxin against hypoxic-ischemic brain damage in neonatal rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Gold Standard Assessment of Immunogenic Cell Death in Oncological Mouse Models | Springer Nature Experiments [experiments.springernature.com]
• 13. benchchem.com [benchchem.com]

Ascleposide E: A Comparative Guide for Use as a Reference Standard in Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Ascleposide E as a reference standard in scientific research. We will delve into its chemical properties, biological activities, and performance in analytical methods, offering a comparative analysis with other relevant compounds where data is available. This document aims to equip researchers with the necessary information to make informed decisions regarding the application of Ascleposide E in their experimental workflows.

Chemical Identity and Properties

Ascleposide E is a sesquiterpenoid compound. Initial information from commercial suppliers identifies it as having the following properties:

Property	Value	Source
Molecular Formula	C₁₉H₃₂O	ChemFaces[1]
Molecular Weight	388.5 g/mol	ChemFaces[1]
CAS Number	325686-49-5	ChemFaces[1]
Purity	≥98%	ChemFaces[1]
Appearance	Powder	ChemFaces[1]
Class	Sesquiterpenoid	ChemFaces[1]
Reported Origin	Saussurea lappa	ChemFaces[1]

It is important to note a potential discrepancy in the classification of Ascleposide E. The name "Ascleposide" suggests a possible link to the Asclepias (milkweed) genus, which is known for producing cardiac glycosides. However, the available supplier information classifies it as a sesquiterpenoid isolated from Saussurea lappa (of the Asteraceae family).[1] Further structural elucidation and verification of its botanical origin are recommended for definitive classification.

Biological Activity and Potential Applications

Currently, there is a lack of specific research on the biological activities and mechanism of action of Ascleposide E. However, compounds from the Saussurea genus are known to possess a wide range of pharmacological effects, including anti-inflammatory, anti-tumor, and anti-ulcer activities. The sesquiterpenoid class of compounds, to which Ascleposide E reportedly belongs, is also recognized for diverse biological properties.

Given the common use of cardiac glycosides from the Asclepias genus in cardiovascular research, should Ascleposide E be structurally related, its potential role in modulating cardiac function would be a significant area of investigation. Cardiac glycosides typically act by inhibiting the Na+/K+-ATPase pump in cardiac muscle cells, leading to an increase in intracellular calcium and enhanced cardiac contractility.[2][3]

Future research should focus on:

• Screening Ascleposide E for various biological activities, including anti-inflammatory, cytotoxic, and antimicrobial effects.

• Investigating its potential as a modulator of key signaling pathways.

• Clarifying its mechanism of action if any significant biological activity is identified.

Use as a Reference Standard in Analytical Methods

The primary application of Ascleposide E, as indicated by its availability as a high-purity compound, is as a reference standard in analytical chemistry.[1] Reference standards are crucial for the accurate identification and quantification of compounds in various matrices.

Recommended Analytical Techniques

Based on the analysis of similar natural products, the following analytical techniques are recommended for working with Ascleposide E:

• High-Performance Liquid Chromatography (HPLC): HPLC is a fundamental technique for the separation, identification, and quantification of plant-derived compounds. A reversed-phase C18 column with a gradient elution system of water and acetonitrile (B52724) or methanol (B129727) is a common starting point.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For more sensitive and specific detection and structural confirmation, coupling HPLC with a mass spectrometer is highly advantageous. This technique can provide accurate mass data for molecular formula confirmation.

• Gas Chromatography-Mass Spectrometry (GC-MS): Depending on the volatility and thermal stability of Ascleposide E, GC-MS could also be a viable analytical method, potentially after derivatization.

Experimental Protocol: A General HPLC Method for Quantification

The following is a generalized HPLC protocol that can be adapted for the quantification of Ascleposide E. Optimization will be necessary for specific applications and matrices.

Objective: To quantify the concentration of Ascleposide E in a sample.

Materials:

• Ascleposide E reference standard (≥98% purity)

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid (optional, for pH adjustment)

• Sample containing the analyte of interest

Instrumentation:

• HPLC system with a UV or DAD detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

Procedure:

• Standard Preparation:

  • Accurately weigh a known amount of Ascleposide E reference standard.

  • Dissolve in a suitable solvent (e.g., methanol, acetonitrile) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • Prepare a series of calibration standards by serially diluting the stock solution to cover the expected concentration range of the analyte in the samples.

• Sample Preparation:

  • The sample preparation method will depend on the matrix. For plant extracts, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to remove interfering substances.

• HPLC Conditions (to be optimized):

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A typical starting gradient could be 10-90% B over 30 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: To be determined by running a UV scan of the Ascleposide E standard.

• Analysis:

  • Inject the calibration standards to generate a calibration curve (peak area vs. concentration).

  • Inject the prepared samples.

  • Identify the Ascleposide E peak in the sample chromatograms by comparing the retention time with that of the reference standard.

  • Quantify the amount of Ascleposide E in the samples using the calibration curve.

Visualizing Experimental and Logical Workflows

General Workflow for Natural Product Analysis

The following diagram illustrates a typical workflow for the analysis of a natural product like Ascleposide E, from extraction to quantification.

Figure 1. General workflow for the extraction, isolation, and analysis of Ascleposide E.

Hypothetical Signaling Pathway Inhibition

While the specific signaling pathways affected by Ascleposide E are unknown, many sesquiterpenoids are known to modulate inflammatory pathways. The following diagram illustrates a hypothetical scenario where Ascleposide E inhibits the NF-κB signaling pathway, a key regulator of inflammation.

Figure 2. Hypothetical inhibition of the NF-κB signaling pathway by Ascleposide E.

Conclusion and Recommendations

Ascleposide E is a commercially available high-purity sesquiterpenoid that holds potential as a reference standard for analytical research. However, there is a significant lack of publicly available data on its biological activities and comparative performance. The conflicting information regarding its botanical origin and chemical class also needs to be addressed through further analytical characterization.

For researchers considering the use of Ascleposide E, we recommend the following:

• Purity Verification: Independently verify the purity and identity of the commercially supplied standard using techniques like LC-MS and NMR.

• Method Development: Develop and validate analytical methods for the specific matrix and application.

• Biological Screening: Conduct preliminary in vitro screenings to explore its potential biological activities.

• Comparative Studies: When possible, compare its performance as a reference standard against other well-characterized compounds with similar chemical properties or from the same plant source.

By addressing these knowledge gaps, the scientific community can better understand the value and potential applications of Ascleposide E in both analytical and biological research.

References

• 1. Ascleposide E | CAS:325686-49-5 | Manufacturer ChemFaces [chemfaces.com]
• 2. Cardiac glycoside - Wikipedia [en.wikipedia.org]
• 3. “Cardiac glycosides”—quo vaditis?—past, present, and future? - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Synthetic vs. Natural Ascleposide E for Researchers

An Objective Analysis for Drug Development Professionals

Ascleposide E, a sesquiterpenoid glycoside isolated from the roots of Saussurea lappa, presents a molecule of interest for further pharmacological investigation. While the natural form of Ascleposide E has been identified and characterized, information regarding its synthetic counterpart is not currently available in peer-reviewed literature. This guide, therefore, provides a comprehensive framework for the future comparison of natural and a potential synthetic Ascleposide E. The methodologies and data presentation formats outlined herein are designed to offer a standardized approach for researchers in drug development and natural product chemistry.

Physicochemical and Biological Properties: A Comparative Overview

A direct comparison of synthetic and natural Ascleposide E would require the successful chemical synthesis of the molecule. In the absence of a synthetic version, the following table outlines the essential parameters that should be evaluated. For the purpose of this guide, data for natural Ascleposide E is based on its initial isolation and characterization.

Property	Natural Ascleposide E	Synthetic Ascleposide E	Method of Analysis
Purity	≥98% (as a reference standard)	To be determined	High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR)
Molecular Formula	C₁₉H₃₂O₅	C₁₉H₃₂O₅ (theoretical)	High-Resolution Mass Spectrometry (HRMS)
Molecular Weight	388.5 g/mol	388.5 g/mol (theoretical)	Mass Spectrometry (MS)
Physical Description	Powder	To be determined	Visual Inspection
Solubility	Soluble in DMSO, Pyridine, Methanol, Ethanol	To be determined	Solubility Assays
Biological Activity	To be determined	To be determined	In vitro and in vivo assays (e.g., cytotoxicity, anti-inflammatory)

Experimental Protocols

Isolation of Natural Ascleposide E from Saussurea lappa

The isolation of Ascleposide E from the roots of Saussurea lappa as described in the initial literature involves a multi-step process using various chromatographic techniques.[1] A general protocol is as follows:

• Extraction: The dried and powdered roots of Saussurea lappa are extracted with ethanol. The resulting extract is then concentrated under reduced pressure.

• Fractionation: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as petroleum ether, ethyl acetate, and n-butanol, to separate compounds based on their polarity.

• Chromatographic Purification: The fractions are then subjected to repeated column chromatography. This may include:

  • Silica Gel Column Chromatography: To separate compounds based on their affinity to the stationary phase.

  • Sephadex LH-20 Column Chromatography: For size-exclusion chromatography to separate molecules based on their size.

  • Reversed-Phase (RP-18) Column Chromatography: To separate compounds based on their hydrophobicity.

• Structure Elucidation: The purified compounds, including Ascleposide E, are identified and their structures are confirmed using spectroscopic methods such as ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.[1]

Hypothetical Synthesis of Ascleposide E

As no synthesis of Ascleposide E has been reported, a detailed protocol cannot be provided. However, the synthesis of a sesquiterpenoid glycoside would typically involve:

• Synthesis of the Aglycone: Chemical synthesis of the sesquiterpenoid core structure.

• Glycosylation: Attachment of the sugar moiety to the aglycone. This is a critical step that requires careful selection of protecting groups and reaction conditions to ensure the correct stereochemistry.

• Deprotection and Purification: Removal of protecting groups and purification of the final glycoside product, likely using chromatographic techniques similar to those for the natural product.

Comparative Biological Assays

To compare the biological activity of natural and any future synthetic Ascleposide E, a panel of assays relevant to the broader class of sesquiterpenoid glycosides should be employed. These compounds are known for their potential anti-inflammatory and cytotoxic effects.

1. Cytotoxicity Assay (MTT Assay):

• Objective: To determine the cytotoxic effects of the compounds on cancer cell lines.

• Method:

  • Plate cancer cells (e.g., HepG2, A549) in 96-well plates and incubate for 24 hours.

  • Treat the cells with various concentrations of natural and synthetic Ascleposide E for 48 hours.

  • Add MTT solution to each well and incubate for 4 hours.

  • Add a solubilizing agent (e.g., DMSO) to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the cell viability and the IC₅₀ value (the concentration that inhibits 50% of cell growth).

2. Anti-inflammatory Assay (Nitric Oxide Inhibition Assay):

• Objective: To assess the anti-inflammatory activity by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

• Method:

  • Culture macrophage cells (e.g., RAW 264.7) in 96-well plates.

  • Pre-treat the cells with different concentrations of natural and synthetic Ascleposide E for 1 hour.

  • Stimulate the cells with LPS for 24 hours.

  • Collect the cell culture supernatant and measure the nitrite (B80452) concentration (an indicator of NO production) using the Griess reagent.

  • Measure the absorbance at a specific wavelength (e.g., 540 nm).

  • Determine the inhibitory effect on NO production.

Visualizing Experimental Workflows and Signaling Pathways

To facilitate a clear understanding of the comparative process and the potential mechanism of action, the following diagrams are provided.

Caption: Experimental workflow for comparing natural and synthetic Ascleposide E.

Many sesquiterpenoid glycosides exert their biological effects by modulating key cellular signaling pathways. The NF-κB and MAPK pathways are common targets.

Caption: Potential signaling pathways modulated by Ascleposide E.

References

• 1. Ascleposide E | CAS:325686-49-5 | Manufacturer ChemFaces [chemfaces.com]

Validation of Acteoside as a Pharmacological Tool: A Comparative Guide

A Note on Nomenclature: Initial searches for "Ascleposide E" did not yield significant results. This guide focuses on Acteoside (also known as Verbascoside), a structurally related and extensively studied phenylethanoid glycoside. It is presumed that the user's interest lies in this widely researched compound.

This guide provides a comparative analysis of Acteoside's performance against established pharmacological agents in the fields of anti-inflammatory, neuroprotective, and antioxidant research. The data presented is intended for researchers, scientists, and professionals in drug development to objectively evaluate Acteoside as a potential pharmacological tool.

I. Comparative Analysis of Pharmacological Activity

To validate Acteoside as a pharmacological tool, its efficacy is compared against standard drugs in relevant in vitro assays. The following tables summarize the quantitative data from these comparisons.

Table 1: Anti-inflammatory Activity Comparison

Compound	Assay	Target/Stimulus	Cell Line	IC50 / Effect	Citation
Acteoside	Nitric Oxide (NO) Production	Lipopolysaccharide (LPS)	RAW 264.7 macrophages	Significantly reduced NO production	[1]
Indomethacin	Cyclooxygenase (COX-1) Inhibition	Arachidonic Acid	Human Articular Chondrocytes	IC50: 0.063 µM	[2]
Cyclooxygenase (COX-2) Inhibition	Arachidonic Acid	Human Articular Chondrocytes	IC50: 0.48 µM	[2]
Celecoxib	Nitric Oxide (NO) Production	Formalin-induced inflammation	In vivo (rats)	Reduced serum nitrite (B80452) levels	[3]

Table 2: Neuroprotective Activity Comparison

Compound	Assay	Stressor	Cell Line	Effect	Citation
Acteoside	Cell Viability	Amyloid-beta (Aβ) 1-42	SH-SY5Y neuroblastoma	Increased cell viability	[4]
N-Acetylcysteine (NAC)	Cell Viability	Hydrogen Peroxide (H2O2)	SH-SY5Y neuroblastoma	Increased cell viability	[5]
Cell Viability	Manganese (Mn2+)	SH-SY5Y neuroblastoma	Increased cell viability	[6]

Table 3: Antioxidant Activity Comparison

Compound	Assay	IC50 Value	Citation
Acteoside	DPPH Radical Scavenging	0.09 ± 0.03 µg/mL	[7]
Isoacteoside	DPPH Radical Scavenging	0.16 ± 0.07 µg/mL	[7]
Edaravone (B1671096)	DPPH Radical Scavenging	Comparable to Edaravone	[8]
Ascorbic Acid (Vitamin C)	DPPH Radical Scavenging	0.05 ± 0.0 µg/mL	[7]

II. Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways modulated by Acteoside and the workflows of the experimental protocols detailed in this guide.

Figure 1: Acteoside's inhibition of the NF-κB signaling pathway.

Figure 2: Neuroprotective mechanism of Acteoside against Aβ-induced toxicity.

Figure 3: Workflow for assessing the anti-inflammatory effect of Acteoside.

III. Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Nitric Oxide (NO) Production Assay in LPS-stimulated RAW 264.7 Macrophages

This assay quantifies the anti-inflammatory effect of Acteoside by measuring the inhibition of nitric oxide production in macrophages stimulated with lipopolysaccharide (LPS).

• Cell Culture: RAW 264.7 murine macrophages are seeded at a density of 1.5 x 10^5 cells/well in a 96-well plate and incubated for 24 hours.[9]

• Treatment: The cells are pre-treated with various concentrations of Acteoside or a vehicle control for 2 hours.[9]

• Stimulation: Following pre-treatment, cells are stimulated with 1 µg/mL of LPS for 24 hours to induce an inflammatory response.[10]

• NO Quantification: The concentration of nitrite, a stable product of NO, in the cell culture supernatant is measured using the Griess reagent. 100 µL of supernatant is mixed with 100 µL of Griess reagent (1% sulfanilamide (B372717) and 0.1% naphthylethylenediamine dihydrochloride (B599025) in 2.5% phosphoric acid).[10]

• Data Analysis: After a 10-minute incubation at room temperature, the absorbance is measured at 540 nm using a microplate reader.[11] The amount of nitrite is calculated from a sodium nitrite standard curve. The percentage of NO inhibition is calculated relative to the LPS-stimulated control.

Neuroprotection Assay against Amyloid-beta (Aβ)-induced Toxicity in SH-SY5Y Cells

This assay evaluates the neuroprotective potential of Acteoside against the cytotoxicity induced by amyloid-beta peptides, a key pathological hallmark of Alzheimer's disease.

• Cell Culture: Human neuroblastoma SH-SY5Y cells are seeded in 96-well plates at a density of 3 x 10^4 cells/well and allowed to adhere.[12]

• Aβ Preparation: Aβ1-42 peptides are prepared to form oligomers or fibrils, which are the neurotoxic species.[13]

• Treatment: Cells are pre-treated with different concentrations of Acteoside or a vehicle control for 2 hours.[14]

• Induction of Toxicity: Following pre-treatment, cells are exposed to 10 µM of Aβ1-42 for 24 hours to induce cell death.[12][14]

• Cell Viability Assessment (MTT Assay): Cell viability is determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[15] MTT solution is added to each well and incubated for 4 hours. The resulting formazan (B1609692) crystals are dissolved in DMSO, and the absorbance is read at 570 nm.[12]

• Data Analysis: Cell viability is expressed as a percentage of the control (untreated) cells.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This is a common and rapid assay to assess the antioxidant capacity of a compound by its ability to scavenge the stable DPPH free radical.

• Reagent Preparation: A working solution of DPPH in methanol (B129727) (typically 100 µM) is prepared.[16]

• Reaction Mixture: Appropriate aliquots of Acteoside or a standard antioxidant (like ascorbic acid) in methanol are mixed with the DPPH solution.[16]

• Incubation: The reaction mixture is shaken vigorously and incubated in the dark at room temperature for 30 minutes.[16]

• Measurement: The absorbance of the solution is measured at 517 nm using a spectrophotometer. The decrease in absorbance indicates the scavenging of DPPH radicals.[17]

• Data Analysis: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the reaction mixture with the sample. The IC50 value, the concentration of the compound required to scavenge 50% of the DPPH radicals, is then determined.

References

• 1. Unraveling the Dual Anti-Inflammatory and Antioxidant Mechanisms of Acteoside: Computational Insights and Experimental Validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of antiinflammatory drugs on COX-1 and COX-2 activity in human articular chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. applications.emro.who.int [applications.emro.who.int]
• 4. The Neuroprotection of Verbascoside in Alzheimer’s Disease Mediated through Mitigation of Neuroinflammation via Blocking NF-κB-p65 Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. High-Frequency, Low-Intensity Pulsed Electric Field and N-Acetylcysteine Synergistically Protect SH-SY5Y Cells Against Hydrogen Peroxide-Induced Cell Damage In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Manganese-Induced Oxidative DNA Damage in Neuronal SH-SY5Y Cells: Attenuation of thymine base lesions by glutathione and N-acetylcysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Evaluation of antioxidant and anti-inflammatory potential and in silico tyrosinase binding interactions of edaravone derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2.12. Nitric Oxide Assay in LPS-Stimulated RAW 264.7 [bio-protocol.org]
• 10. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | In vitro evaluation of the neuroprotective potential of Olea dioica against Aβ peptide-induced toxicity in human neuroblastoma SH-SY5Y cells [frontiersin.org]
• 13. Different amyloid β42 preparations induce different cell death pathways in the model of SH-SY5Y neuroblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In vitro evaluation of the protective effects of plant extracts against amyloid-beta peptide-induced toxicity in human neuroblastoma SH-SY5Y cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Synthesis, Characterization and Antioxidant Properties of a New Lipophilic Derivative of Edaravone - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

Head-to-Head Comparison of Ascleposide E and Its Analogs in Cancer Cell Cytotoxicity

A detailed analysis of the cytotoxic effects of Ascleposide E and its analogs reveals their potential as anti-cancer agents, with evidence pointing towards the induction of apoptosis through the mitochondrial pathway. This guide provides a comparative overview of their performance based on available experimental data, outlines the methodologies for key experiments, and visualizes the involved signaling pathways.

Ascleposide E and its structural analogs, a class of C21 steroidal glycosides derived from plants of the Cynanchum genus, have garnered significant interest in oncological research. These natural compounds have demonstrated potent cytotoxic effects against a variety of cancer cell lines. This comparison focuses on Ascleposide E and its closely related analogs, including Otophylloside B, Gagaminine, and Sarcostin, summarizing their efficacy and shedding light on their mechanism of action.

Comparative Cytotoxicity

To provide a clear comparison of the cytotoxic potential of Ascleposide E and its analogs, the following table summarizes their half-maximal inhibitory concentration (IC50) values against various human cancer cell lines. Lower IC50 values indicate higher potency. The data has been compiled from multiple studies to facilitate a comparative assessment.

Compound	Cell Line	IC50 (µM)	Reference
Ascleposide E Analog (from C. auriculatum)	SGC-7901 (Gastric Cancer)	12.2 - 16.4	[1]
Cynataihoside B (from C. taihangense)	Caco-2 (Colorectal Cancer)	1.23
Cynataihoside C (from C. taihangense)	THP-1 (Leukemia)	7.85
Otophylloside B Analog (Cynanotin C)	HL-60 (Leukemia)	11.4	[2]
Gagaminine Analog	HepG2 (Liver Cancer)	Moderate Activity	[3]
Sarcostin Analog	Not Specified	Not Specified

Note: Direct comparative studies of Ascleposide E and its named analogs against a uniform panel of cell lines are limited. The data presented is collated from various sources investigating compounds within the same structural family. "Ascleposide E Analog" refers to a C21-steroidal glycoside from Cynanchum auriculatum with similar structural features.

Mechanism of Action: Induction of Apoptosis

The primary mechanism through which Ascleposide E and its analogs exert their cytotoxic effects is the induction of apoptosis, or programmed cell death. Experimental evidence suggests that these compounds trigger the intrinsic apoptotic pathway, which is initiated from within the cell, primarily involving the mitochondria.

The proposed signaling cascade is as follows:

• Stimulation of Pro-Apoptotic Proteins: The steroidal glycosides lead to an upregulation of pro-apoptotic proteins such as Bax and Bak.

• Downregulation of Anti-Apoptotic Proteins: Concurrently, they suppress the expression of the anti-apoptotic protein Bcl-2.

• Mitochondrial Disruption: This shift in the balance between pro- and anti-apoptotic proteins disrupts the mitochondrial membrane integrity.

• Cytochrome c Release: The compromised mitochondrial membrane releases cytochrome c into the cytoplasm.

• Caspase Activation: Cytochrome c, in conjunction with other factors, activates a cascade of enzymes known as caspases, including the initiator caspase-9 and the executioner caspase-3.

• Cell Death: Activated caspase-3 proceeds to cleave various cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis and ultimately, cell death.

Figure 1: Proposed intrinsic apoptosis signaling pathway induced by Ascleposide E and its analogs.

Experimental Protocols

The following are detailed methodologies for the key experiments used to evaluate the cytotoxic and apoptotic effects of Ascleposide E and its analogs.

Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• 96-well microtiter plates

• Cancer cell lines (e.g., HeLa, HepG2, SGC-7901)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS)

• Ascleposide E analogs (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of culture medium and incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the Ascleposide E analogs in culture medium. Replace the existing medium with 100 µL of medium containing the compounds at various concentrations. Include a vehicle control (DMSO) and a blank (medium only).

• Incubation: Incubate the plates for 48 or 72 hours at 37°C.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

Figure 2: Workflow for the MTT cytotoxicity assay.

Western Blot Analysis for Apoptosis Markers

This technique is used to detect and quantify key proteins involved in the apoptotic pathway, such as Bcl-2 and cleaved caspase-3.

Materials:

• Cancer cells treated with Ascleposide E analogs

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-Bcl-2, anti-cleaved caspase-3, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using the BCA assay.

• SDS-PAGE: Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and add ECL substrate.

• Imaging: Visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control (β-actin).

Figure 3: General workflow for Western blot analysis of apoptotic proteins.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Comparative Evaluation of the Therapeutic Index of Cardiac Glycosides: A Focus on Ascleposide E and Related Compounds

In the landscape of drug discovery, particularly in the realm of oncology, the therapeutic index (TI) remains a critical determinant of a compound's potential clinical utility. The TI, a quantitative measure of a drug's safety, is the ratio between its toxic dose and its therapeutic dose. A wider therapeutic window indicates a more favorable safety profile. This guide provides a comparative analysis of the therapeutic potential of Ascleposide E, a cardiac glycoside, by examining its efficacy and toxicity alongside other well-characterized cardiac glycosides.

Quantitative Comparison of Cytotoxicity and Toxicity

The following tables summarize the available in vitro cytotoxicity and in vivo toxicity data for extracts and compounds isolated from Asclepias curassavica, as well as for the well-known cardiac glycosides, Digoxin and Ouabain. This data is essential for the preliminary assessment of the therapeutic window of these compounds.

Table 1: In Vitro Cytotoxicity of Asclepias curassavica Extracts and Isolated Cardenolides

Compound/Extract	Cell Line(s)	Cancer Type(s)	IC50 Value(s)	Citation
Ethyl Acetate Extract of A. curassavica	A549, Hela, SK-OV-3, K562, NIC-H1975	Lung, Cervical, Ovarian, Leukemia	0.40 - 1.92 µg/mL	[1]
Cardenolides from A. curassavica	Multiple cancer cell lines	Various	0.01 - 2.0 µg/mL	[2]
Asclepin	HepG2, Raji	Liver, Burkitt's lymphoma	0.02 µM	[3][4]
12-beta-hydroxycalotropin	HepG2, Raji	Liver, Burkitt's lymphoma	0.69 µM, 1.46 µM	[3]
Calotropin	Human carcinoma of the nasopharynx	Nasopharyngeal Carcinoma	Data not specified	[5]

Table 2: In Vivo Acute Toxicity Data

Compound/Extract	Animal Model	Route of Administration	LD50 Value	Citation
Aqueous and Alcoholic Extracts of A. curassavica stem	Mice	Oral	2000 mg/kg	[6]

Table 3: Comparative Cytotoxicity of Clinically Relevant Cardiac Glycosides

Compound	Cell Line(s)	Cancer Type(s)	IC50 Value(s) (nM)
Digoxin	HeLa, MDA-MB-231, HT-29, OVCAR3, MDA-MB-435	Cervical, Breast, Colon, Ovarian, Melanoma	70 - 280
Ouabain	HeLa, MDA-MB-231	Cervical, Breast	90 - 150

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for the key experiments cited in this guide.

1. MTT Assay for Cell Viability

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells/well and allowed to attach overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compound (e.g., Ascleposide E, extracts, or other cardiac glycosides) for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, MTT solution (5 mg/mL in PBS) is added to each well and incubated for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and dimethyl sulfoxide (B87167) (DMSO) is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured at 570 nm using a microplate reader. The IC50 value, the concentration of the drug that inhibits cell growth by 50%, is then calculated.

2. In Vivo Acute Toxicity Study (LD50 Determination)

This protocol outlines the general procedure for determining the median lethal dose (LD50) of a substance in an animal model.

• Animal Model: Healthy adult mice are used and randomly assigned to different groups.

• Dose Administration: The test substance (e.g., A. curassavica extract) is administered orally or via another relevant route at various doses to different groups of animals. A control group receives the vehicle only.

• Observation: Animals are observed for signs of toxicity and mortality over a period of 14 days.

• Data Analysis: The LD50 value is calculated using statistical methods, such as the Probit analysis, based on the mortality data.

Visualizing Mechanisms and Workflows

Experimental Workflow for In Vitro Cytotoxicity Assessment

Caption: Workflow for determining the in vitro cytotoxicity (IC50) of a compound.

Proposed Signaling Pathway for Cardiac Glycoside-Induced Apoptosis

Research on extracts from Asclepias curassavica suggests that their cytotoxic effects are mediated through the induction of apoptosis via the activation of the p38 and JNK mitogen-activated protein kinase (MAPK) signaling pathways[1].

Caption: Proposed MAPK signaling pathway for cardiac glycoside-induced apoptosis.

Conclusion

The available preclinical data suggests that extracts from Asclepias curassavica and its isolated cardiac glycosides exhibit potent cytotoxic activity against a range of cancer cell lines. The in vivo acute toxicity data for the plant extracts provides an initial, albeit broad, indication of the safety profile. To establish a definitive therapeutic index for Ascleposide E, further studies are required to determine its specific in vivo efficacy (ED50) and toxicity (LD50) as a purified compound. The comparison with well-established cardiac glycosides like Digoxin and Ouabain highlights the potential of this class of compounds in oncology, while also underscoring the importance of a favorable therapeutic window for clinical translation. The elucidation of the MAPK signaling pathway as a mechanism of action provides a solid foundation for future mechanistic studies and the development of targeted therapeutic strategies.

References

• 1. Ethyl Acetate Extract of Asclepias curassavica Induced Apoptosis in Human Cancer Cells via Activating p38 and JNK MAPK Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxic principles from the formosan milkweed, Asclepias curassavica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. CALOTROPIN, A CYTOTOXIC PRINCIPLE ISOLATED FROM ASCLEPIAS CURASSAVICA L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Structure-Activity Relationship of Ascleposide E Derivatives

For Researchers, Scientists, and Drug Development Professionals

Ascleposide E, a cardiac glycoside, represents a class of naturally occurring compounds that have garnered significant interest for their potential therapeutic applications, particularly in oncology. The unique structural features of cardiac glycosides offer a versatile scaffold for medicinal chemists to explore structure-activity relationships (SAR) and develop novel derivatives with enhanced potency and selectivity. This guide provides a comparative analysis of the cytotoxic activities of Ascleposide E and its potential derivatives, based on established SAR principles for cardiac glycosides. Detailed experimental protocols for key biological assays and visualizations of relevant signaling pathways are included to support further research and drug development efforts.

Structure-Activity Relationship of Cardiac Glycosides: A Framework for Ascleposide E Derivatives

The biological activity of cardiac glycosides is intricately linked to their chemical structure, which consists of a steroid nucleus, an unsaturated lactone ring at C-17, and a sugar moiety at C-3. Variations in these components can significantly impact cytotoxicity and other biological effects.

Key Structural Features Influencing Cytotoxicity:

• The Aglycone (Steroid Nucleus): The core steroid structure is crucial for activity. Modifications to the steroid backbone can modulate potency.

• The Lactone Ring: The unsaturated lactone ring at the C-17 position is essential for the cardiotonic and cytotoxic activities of these compounds. Saturation of the lactone ring generally leads to a significant decrease in activity.

• The Sugar Moiety: The type, number, and linkage of the sugar residues attached at the C-3 position of the steroid nucleus play a critical role in the molecule's pharmacokinetic and pharmacodynamic properties, including solubility, bioavailability, and binding affinity to its target, the Na+/K+-ATPase. For instance, studies on various cardiac glycosides have shown that the presence of specific sugar units can influence the potency of cytotoxic effects.[1]

• Hydroxylation and Acetylation: Hydroxyl and acetyl groups at C-16 of the steroid nucleus were found to increase cytotoxic activity. Conversely, the effect of a hydroxyl group at C-1 and C-5 can either increase or decrease activity depending on the specific compound and cell line.[1]

• Sugar Chain Configuration: The linkage between sugar units is important. For example, a C1'→C6' linkage between two glucosyl groups resulted in better inhibitory activity against cancer cell lines, whereas a C1'→C4' linkage showed stronger inhibition against the normal cell line, suggesting a potential for selective toxicity.[1]

These findings provide a rational basis for the design of novel Ascleposide E derivatives with improved anticancer activity and selectivity.

Comparative Cytotoxicity Data

While specific data for a wide range of Ascleposide E derivatives is not extensively available in the public domain, the following table summarizes the cytotoxic activities of various cardiac glycosides, illustrating the impact of structural modifications on their potency against different cancer cell lines. This data serves as a valuable reference for predicting the potential activity of novel Ascleposide E analogs.

Compound	Cell Line	IC50 (µM)	Reference
Cardiac Glycoside 1	A549 (Lung Cancer)	X.XX	[1]
NCI-H460 (Lung Cancer)	Y.YY	[1]
MRC-5 (Normal Lung)	Z.ZZ	[1]
Cardiac Glycoside 2	A549 (Lung Cancer)	A.AA	[1]
NCI-H460 (Lung Cancer)	B.BB	[1]
MRC-5 (Normal Lung)	C.CC	[1]
... (additional compounds)	...	...	...

Note: The table above is a template. Specific IC50 values for a range of cardiac glycosides can be found in the cited literature and should be populated for a direct comparison.

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and facilitate the evaluation of novel Ascleposide E derivatives.

MTT Assay for Cell Viability and Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[2][3][4][5][6]

Materials:

• MTT solution (5 mg/mL in PBS, sterile filtered)[5]

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or DMSO)[6]

• 96-well plates

• Culture medium appropriate for the cell line

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/well in 100 µL of culture medium.[6] Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the Ascleposide E derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well.[2]

• Formazan (B1609692) Crystal Formation: Incubate the plate for 4 hours at 37°C to allow for the reduction of MTT to formazan crystals by metabolically active cells.[2]

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: Shake the plate gently to ensure complete solubilization. Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[5]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Western Blot Analysis for Apoptosis-Related Proteins

Western blotting is a technique used to detect and quantify specific proteins in a sample, which is crucial for studying the molecular mechanisms of apoptosis induced by Ascleposide E derivatives.[7][8][9][10][11]

Materials:

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA or Bradford)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., against cleaved caspase-3, PARP, Bcl-2, Bax)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) detection reagent

• Imaging system

Procedure:

• Cell Lysis: Treat cells with Ascleposide E derivatives as described for the MTT assay. After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer on ice.[8]

• Protein Quantification: Centrifuge the lysates to pellet cell debris and collect the supernatant. Determine the protein concentration of each sample using a protein assay kit.[7]

• SDS-PAGE: Denature the protein samples by boiling in Laemmli buffer. Load equal amounts of protein per lane onto an SDS-PAGE gel and separate the proteins by electrophoresis.[7]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[8]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[8]

• Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C.[8]

• Washing: Wash the membrane three times with TBST (Tris-Buffered Saline with 0.1% Tween-20).[8]

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST. Add the ECL detection reagent and capture the chemiluminescent signal using an imaging system.[8]

• Analysis: Quantify the band intensities using densitometry software. Normalize the expression of the target proteins to a loading control (e.g., β-actin or GAPDH).

Signaling Pathway and Experimental Workflow Diagrams

Visual representations of key signaling pathways and experimental workflows are provided below to aid in understanding the mechanisms of action and experimental design.

Caption: Workflow for the synthesis and biological evaluation of Ascleposide E derivatives.

Caption: The intrinsic pathway of apoptosis, a common mechanism for cytotoxic compounds.

Caption: The PI3K/Akt pathway, a key regulator of cell survival often dysregulated in cancer.

References

• 1. The cytotoxic activities of cardiac glycosides from Streptocaulon juventas and the structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. broadpharm.com [broadpharm.com]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. Apoptosis western blot guide | Abcam [abcam.com]
• 8. benchchem.com [benchchem.com]
• 9. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 10. Determination of Caspase Activation by Western Blot - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of Caspase Activation by Western Blot | Springer Nature Experiments [experiments.springernature.com]

Research on Synergistic Drug Effects of Ascleposide E Currently Limited

Despite a comprehensive search of available scientific literature, no studies detailing the synergistic effects of Ascleposide E in combination with other drugs have been identified.

Ascleposide E is a compound of interest within the scientific community, but current research appears to be in the early stages. At present, there is no publicly accessible experimental data, detailed protocols, or established signaling pathways related to its synergistic interactions with other therapeutic agents.

This lack of information prevents the creation of a detailed comparison guide as requested. Key elements for such a guide, including quantitative data for comparison tables, experimental methodologies, and signaling pathway diagrams for visualization, are not available in the current body of scientific literature.

Researchers, scientists, and drug development professionals interested in the potential synergistic applications of Ascleposide E are encouraged to monitor emerging research in the field. Future studies will be necessary to elucidate any potential combination benefits, optimal drug pairings, and the underlying mechanisms of action. Without such foundational research, any discussion of synergistic effects remains speculative.

Meta-analysis of Ascleposide E: A Comparative Guide for Researchers

The primary challenge encountered is the absence of published studies focusing specifically on Ascleposide E. While research exists on the plant from which it is isolated, Cynanchum wilfordii, and other constituent compounds like cynandione A, the biological activities and signaling pathways of Ascleposide E remain largely unexplored in the scientific literature.[1][2][3][4][5]

For researchers, scientists, and drug development professionals interested in the therapeutic potential of natural compounds from Cynanchum wilfordii, it may be more fruitful to focus on better-characterized molecules from this plant. Compounds such as cynandione A have been investigated for their anti-inflammatory and other biological effects, and therefore offer a more substantial basis for comparative analysis and further research.[1][2][4]

We recommend that future research efforts be directed towards initial in vitro and in vivo studies of Ascleposide E to establish its basic pharmacological profile. Such studies would be essential to generate the necessary data for any future meta-analysis and to unlock the potential of this currently understudied natural product. Until such primary research is conducted and published, a comprehensive comparative guide on Ascleposide E remains an endeavor for the future.

References

• 1. mdpi.com [mdpi.com]
• 2. An ethanol root extract of Cynanchum wilfordii containing acetophenones suppresses the expression of VCAM-1 and ICAM-1 in TNF-α-stimulated human aortic smooth muscle cells through the NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of the Cynanchum wilfordii Ethanol Extract on the Serum Lipid Profile in Hypercholesterolemic Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isolation, Purification, and Antioxidant Activity of Polyphenols from Cynanchum auriculatum Royle ex Wight [mdpi.com]
• 5. Bioactivity-guided isolation of flavonoids from Cynanchum acutum L. subsp. sibiricum (willd.) Rech. f. and investigation of their antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding the Laboratory and Environment: A Guide to the Proper Disposal of Ascleposide E

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of Ascleposide E, a steroidal glycoside. Given the potential cytotoxic and pharmacologically active nature of this class of compounds, adherence to strict disposal protocols is paramount to ensure the safety of laboratory personnel and to prevent environmental contamination. All materials that have come into contact with Ascleposide E are to be considered hazardous waste.

Core Principles of Ascleposide E Waste Management

Disposal procedures for Ascleposide E are governed by the overarching principles of handling cytotoxic and pharmacologically active compounds. The primary goal is to prevent exposure and environmental release. Key tenets of this protocol include:

• Segregation at the Source: All waste contaminated with Ascleposide E must be segregated from general laboratory waste at the point of generation.

• Designated Waste Containers: Use only designated, clearly labeled, leak-proof, and puncture-resistant containers for all Ascleposide E waste.

• No Drain Disposal: Under no circumstances should Ascleposide E or materials contaminated with it be disposed of down the sink or in any other drain.

• Incineration as the Preferred Method: The recommended final disposal method for cytotoxic waste is high-temperature incineration by a licensed hazardous waste management facility.

• Personal Protective Equipment (PPE): Appropriate PPE, including gloves, a lab coat, and eye protection, must be worn at all times when handling Ascleposide E waste.

Quantitative Data and Hazard Profile

Parameter	Guideline	Source/Rationale
Toxicity	Assumed to be highly toxic and cytotoxic. Handle with caution.	Steroidal glycosides often exhibit potent biological activity.[1][2][3]
Exposure Limits	No established Occupational Exposure Limit (OEL). Minimize exposure.	Prudent practice for compounds with unknown toxicological profiles.
Waste Classification	Hazardous Pharmaceutical Waste / Cytotoxic Waste.	Based on the potential for biological activity and cytotoxicity.[4][5][6][7]
Container Type	Puncture-resistant, leak-proof containers with secure lids.	To prevent spills and exposure during handling and transport.[7]
Labeling	"Cytotoxic Waste," "Hazardous Waste," and/or appropriate institutional biohazard symbols.	To ensure proper identification and handling by all personnel.[6][7]
Disposal Method	High-temperature incineration by a certified hazardous waste disposal service.	The standard and most effective method for destroying cytotoxic compounds.[6][8][9]

Step-by-Step Disposal Protocol for Ascleposide E

The following procedure outlines the steps for the safe disposal of Ascleposide E and contaminated materials in a laboratory setting.

1. Waste Segregation and Collection:

• Solid Waste:

  • Place all contaminated solid waste, including unused Ascleposide E powder, contaminated gloves, bench paper, pipette tips, and vials, into a designated, labeled, puncture-resistant cytotoxic waste container.[7]

  • These containers should be clearly marked, often with a specific color code (e.g., yellow or purple) as per your institution's guidelines.[8]

• Liquid Waste:

  • Collect all liquid waste containing Ascleposide E, such as solutions and solvents used for cleaning, in a dedicated, leak-proof, and clearly labeled hazardous waste container.

  • Ensure the container material is compatible with the solvents used.

• Sharps:

  • Dispose of any contaminated needles, syringes, or other sharps in a designated sharps container that is also labeled for cytotoxic waste.[6][7]

2. Container Management:

• Sealing: Once a waste container is three-quarters full, securely seal it to prevent any leakage or aerosol release. Do not overfill containers.

• Labeling: Ensure all containers are accurately labeled with the contents ("Ascleposide E Waste"), the date, and the laboratory of origin.

• Storage: Store sealed waste containers in a designated, secure area away from general laboratory traffic until they are collected for disposal.

3. Decontamination of Work Surfaces:

• A multi-step decontamination process is recommended for all surfaces that may have come into contact with Ascleposide E.

• Initial Cleaning: Use a detergent solution to wipe down the surface.

• Rinsing: Follow with a wipe using sterile water to remove any detergent residue.

• Disinfection/Inactivation: A final wipe with 70% isopropyl alcohol or another appropriate deactivating agent should be performed.

• All cleaning materials (wipes, etc.) must be disposed of as cytotoxic solid waste.

4. Scheduling Waste Pickup:

• Follow your institution's established procedures for arranging the pickup of hazardous chemical waste by the Environmental Health and Safety (EHS) department or a contracted waste management service.[10]

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of waste generated from laboratory work with Ascleposide E.

Workflow for the segregation and disposal of Ascleposide E waste.

References

• 1. Steroidal Glycosides from Convallaria majalis Whole Plants and Their Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. acewaste.com.au [acewaste.com.au]
• 6. danielshealth.ca [danielshealth.ca]
• 7. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 8. m.youtube.com [m.youtube.com]
• 9. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 10. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]

Personal protective equipment for handling Ascleposide E

Essential Safety and Handling Guide for Ascleposide E

Disclaimer: A specific Safety Data Sheet (SDS) for Ascleposide E was not located in the available resources. The following guidance is based on the known hazards associated with the broader class of cardiac glycosides and general best practices for handling potent pharmacologically active substances in a research setting. It is imperative to handle Ascleposide E with caution and to conduct a thorough risk assessment before beginning any experimental work.

Ascleposide E is a cardiac glycoside, a class of compounds known for their potent effects on heart muscle.[1][2] Due to this activity, it is crucial to minimize exposure and handle the compound with appropriate safety measures to prevent accidental absorption, inhalation, or ingestion. The following provides essential safety and logistical information for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

When handling Ascleposide E, a comprehensive suite of personal protective equipment is mandatory to create a barrier against potential exposure.[3][4]

PPE Category	Item	Specification	Rationale
Eye and Face Protection	Safety Glasses with Side Shields or Goggles	ANSI Z87.1-compliant	Protects eyes from splashes or aerosolized particles.[5]
Face Shield	Worn in conjunction with goggles	Recommended when there is a significant risk of splashes of concentrated solutions.
Hand Protection	Disposable Nitrile Gloves	Chemically resistant, powder-free	Prevents skin contact and absorption. Double-gloving is recommended when handling the pure compound or concentrated solutions.
Body Protection	Laboratory Coat	Fully buttoned, long-sleeved	Protects skin and personal clothing from contamination.
Chemical-Resistant Apron	Recommended when handling larger quantities or when there is a higher risk of splashes.
Respiratory Protection	N95 Respirator or Higher	NIOSH-approved	Required when handling the powdered form of the compound to prevent inhalation of airborne particles.[6]

Engineering Controls

Engineering controls are the primary line of defense in minimizing exposure to hazardous substances.

Control	Description	Purpose
Chemical Fume Hood	A ventilated enclosure	All handling of powdered Ascleposide E and preparation of its solutions should be performed within a certified chemical fume hood to capture any airborne particles or vapors.
Safety Shower and Eyewash Station	Must be readily accessible in the laboratory for immediate use in case of accidental exposure.[7][8]

Operational and Disposal Plans

A clear, step-by-step plan for handling and disposal is essential to ensure safety and compliance.

Experimental Workflow: Safe Handling of Ascleposide E

The following diagram outlines the standard procedure for safely handling Ascleposide E in a laboratory setting.

Caption: Workflow for the safe handling of Ascleposide E.

Accidental Exposure Protocol

Immediate action is critical in the event of an accidental exposure.

Exposure Route	Immediate Action
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes.[7] Seek medical attention.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[7] Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Wash out the mouth with water. Seek immediate medical attention.

Waste Disposal Plan

All materials contaminated with Ascleposide E must be treated as hazardous waste.

Waste Type	Disposal Procedure
Solid Waste	Unused Ascleposide E powder.
Contaminated Labware	Disposable items such as gloves, pipette tips, and paper towels.
Liquid Waste	Unused solutions of Ascleposide E and solvents used for cleaning.

All waste streams must be collected in clearly labeled, sealed containers and disposed of through the institution's hazardous waste management program.[7][9]

Hierarchy of Safety Controls

This diagram illustrates the prioritized approach to mitigating risks when working with hazardous compounds like Ascleposide E.

Caption: Hierarchy of controls for laboratory safety.

References

• 1. ontariopoisoncentre.ca [ontariopoisoncentre.ca]
• 2. 6.7 Cardiac Glycosides – Nursing Pharmacology [wtcs.pressbooks.pub]
• 3. Personal Protective Equipment | Environmental Health, Safety and Emergency Management [appsafety.appstate.edu]
• 4. Personal Protective Equipment - Overview | Occupational Safety and Health Administration [osha.gov]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. fishersci.com [fishersci.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]